1-(chloromethyl)-2,3,4-trimethylbenzene

• CAS: 51958-58-8

Core Science & Biosynthesis

1-(Chloromethyl)-2,3,4-trimethylbenzene: A Comprehensive Technical Guide on Physicochemical Properties and Synthetic Methodologies

Executive Summary

In the realm of advanced organic synthesis and drug development, the precise manipulation of substituted aromatic hydrocarbons is foundational. 1-(Chloromethyl)-2,3,4-trimethylbenzene (CAS No: 51958-58-8) serves as a highly versatile, reactive intermediate[1]. Characterized by a benzylic chloride group paired with three sterically demanding methyl groups, this compound is a critical building block for complex active pharmaceutical ingredients (APIs) and specialty polymers[2].

As a Senior Application Scientist, I approach the handling and synthesis of this compound not as a static procedure, but as a dynamic system governed by strict electronic and steric parameters. This whitepaper deconstructs the physicochemical profile, the mechanistic causality behind its synthesis via Blanc chloromethylation, and the self-validating experimental protocols required to yield high-purity product.

Physicochemical Profiling

The uniqueness of 1-(chloromethyl)-2,3,4-trimethylbenzene lies in the specific arrangement of its substituents. The contiguous methyl groups at the 2, 3, and 4 positions create a unique steric environment that heavily influences its reactivity, particularly in nucleophilic substitution ( SN​1 / SN​2 ) reactions at the benzylic carbon[2].

Below is a consolidated table of its critical quantitative data, essential for designing reaction conditions and thermodynamic controls:

Property	Value	Causality / Relevance in Synthesis
IUPAC Name	1-(Chloromethyl)-2,3,4-trimethylbenzene	Dictates nomenclature and structural modeling.
CAS Registry Number	51958-58-8	Primary identifier for safety and procurement[1].
Molecular Formula	C10​H13​Cl	Defines stoichiometric calculations.
Molecular Weight	168.66 g/mol	Used for precise molar equivalent scaling[2].
Boiling Point	251.4 ± 9.0 °C (Predicted)	Necessitates vacuum distillation to prevent thermal degradation[1].
Appearance	Colorless to pale yellow liquid	Indicator of purity; darkening suggests polymerization/oxidation.
Solubility	Soluble in organic solvents; Insoluble in water	Enables efficient biphasic extraction during reaction workup.

Mechanistic Causality: The Blanc Chloromethylation Pathway

The primary and most industrially relevant method for synthesizing 1-(chloromethyl)-2,3,4-trimethylbenzene is the Blanc chloromethylation of hemimellitene (1,2,3-trimethylbenzene)[3][4].

Why This Pathway?

The reaction relies on electrophilic aromatic substitution. Hemimellitene possesses an electron-rich aromatic ring due to the inductive electron-donating effects (+I) of its three methyl groups. When exposed to formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst (typically ZnCl2​ ), the system selectively directs the electrophilic attack to the 4-position. This regioselectivity is driven by the thermodynamic stability of the resulting carbocation intermediate and the steric shielding provided by the adjacent methyl groups[3].

Logical Workflow of the Mechanism

Fig 1: Logical relationship and electron flow in the Blanc Chloromethylation mechanism.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes an analytical checkpoint to verify causality and prevent downstream failures[4][5].

Step-by-Step Methodology

• Reagent Preparation & Mixing: Dissolve 1.0 equivalent of 1,2,3-trimethylbenzene (hemimellitene) and 1.2 equivalents of paraformaldehyde in a halogenated inert solvent (e.g., dichloromethane) within a round-bottom flask equipped with a reflux condenser and a gas inlet[4]. Causality: Paraformaldehyde is used over aqueous formaldehyde to minimize water content, which can prematurely hydrolyze the active electrophile.

• Catalytic Activation: Add 0.1 to 0.2 equivalents of anhydrous Zinc Chloride ( ZnCl2​ ) portion-wise under continuous stirring[3]. Causality: ZnCl2​ acts as a Lewis acid, coordinating to the carbonyl oxygen of formaldehyde to generate a highly reactive, electrophilic carbocation species.

• Acidification & Substitution: Introduce anhydrous Hydrogen Chloride (HCl) gas into the mixture while maintaining the temperature strictly between 60–80 °C[4]. Causality: Temperature control is critical. Below 60 °C, the activation energy barrier is not met, leading to unreacted starting material. Above 80 °C, you risk poly-chloromethylation (bis-chloromethylated byproducts) and diarylmethane formation[5].

• Reaction Monitoring (The Validation Check): Monitor the reaction via Gas Chromatography (GC) or Thin-Layer Chromatography (TLC) every 30 minutes until the hemimellitene peak is consumed.

• Quenching & Phase Separation: Cool the mixture to room temperature and quench with ice-cold distilled water. Transfer to a separatory funnel and isolate the organic layer[4]. Causality: Quenching halts the Lewis acid catalysis, preventing over-reaction during the workup phase.

• Purification: Wash the organic layer with brine, dry over anhydrous Magnesium Sulfate ( MgSO4​ ), and remove the solvent under reduced pressure. Purify the crude product via vacuum distillation [4]. Causality: Because the predicted atmospheric boiling point is ~251 °C[1], vacuum distillation is mandatory to prevent thermal decomposition of the benzylic chloride into polymeric tars.

Experimental Workflow Diagram

Fig 2: Step-by-step experimental workflow for synthesizing 1-(chloromethyl)-2,3,4-trimethylbenzene.

Downstream Applications in Drug Development

In pharmaceutical research, 1-(chloromethyl)-2,3,4-trimethylbenzene is rarely the end product. Instead, it is a highly valued intermediate[2]. The benzylic chloride is highly susceptible to nucleophilic attack by amines, alkoxides, and thiolates.

For drug development professionals, this compound is frequently utilized to attach a lipophilic 2,3,4-trimethylbenzyl moiety to pharmacophores. This modification significantly increases the partition coefficient (LogP) of the resulting drug candidate, enhancing its ability to cross the blood-brain barrier (BBB) or penetrate lipid-rich bacterial cell walls. Furthermore, the steric bulk of the three methyl groups provides metabolic stability, shielding the benzylic position from rapid oxidation by Cytochrome P450 enzymes in vivo.

Safety & Toxicological Grounding

As with all chloromethylated aromatic hydrocarbons, 1-(chloromethyl)-2,3,4-trimethylbenzene must be handled with rigorous safety protocols.

• Alkylating Hazard: The compound is a potent electrophile and acts as a strong alkylating agent. It can alkylate DNA, making it a suspected mutagen[6].

• Lachrymator: It is highly irritating to the mucous membranes and eyes[6].

• Handling: All procedures involving this compound must be conducted in a certified chemical fume hood using appropriate PPE (nitrile gloves, splash goggles, and lab coats).

References

• Source: guidechem.
• Title: Buy 1-(chloromethyl)
• Title: An In-depth Technical Guide to the Synthesis of 1-(Chloromethyl)
• Title: An In-Depth Technical Guide to 1-(Chloromethyl)
• Title: A Comparative Analysis of 1-(Chloromethyl)
• Source: google.com (Patents)

Sources

• 1. guidechem.com [guidechem.com]
• 2. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US3723548A - Chloromethylation process - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic properties of 1-(chloromethyl)-2,3,4-trimethylbenzene

An In-Depth Technical Guide to the Thermodynamic Properties of 1-(Chloromethyl)-2,3,4-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Chloromethyl)-2,3,4-trimethylbenzene is a substituted aromatic hydrocarbon featuring a benzene ring with three methyl groups and one chloromethyl group. The specific arrangement of these substituents dictates its steric and electronic properties, making it a potentially valuable intermediate in targeted organic synthesis, particularly in the development of novel pharmaceutical compounds and specialty chemicals. The reactive chloromethyl group serves as a key functional handle for introducing the 2,3,4-trimethylbenzyl moiety into larger molecular scaffolds through nucleophilic substitution reactions.

A thorough understanding of the thermodynamic properties of this compound is paramount for process design, safety assessment, and reaction optimization.[1][2] Thermodynamic parameters such as enthalpy of formation, Gibbs free energy, and heat capacity govern the stability, reactivity, and potential energy landscape of chemical transformations.[1] This guide provides a comprehensive analysis of the known and estimated thermodynamic properties of 1-(chloromethyl)-2,3,4-trimethylbenzene, details the experimental and computational methodologies for their determination, and offers insights into the practical application of this data.

Physicochemical and Thermodynamic Profile

The fundamental physicochemical and thermodynamic properties of 1-(chloromethyl)-2,3,4-trimethylbenzene are crucial for predicting its behavior in various chemical environments. While specific experimental data for this isomer is sparse, reliable estimations can be made using computational methods, such as the Joback group contribution method, which are widely used for compounds where experimental data is unavailable.

General and Calculated Properties

The following table summarizes key identifiers and calculated physicochemical properties.

Property	Value	Unit	Source
Molecular Formula	C₁₀H₁₃Cl	[3]
Molecular Weight	168.66	g/mol	[3]
IUPAC Name	1-(chloromethyl)-2,3,4-trimethylbenzene
InChI	InChI=1S/C10H13Cl/c1-7-5-4-6(11)10(3)9(7)2/h4-5H,6H2,1-3H3
SMILES	Cc1ccc(CCl)c(C)c1C
LogP (Octanol/Water Partition Coefficient)	3.351	[3]
Log₁₀ of Water Solubility (log₁₀WS)	-3.93	mol/l	[3]
McGowan's Characteristic Volume (McVol)	140.240	ml/mol	[3]

Thermodynamic Properties

The thermodynamic data presented below are critical for chemical process design, enabling the calculation of reaction equilibria and heat balances.[4] These values are largely derived from established computational models.

Property	Value	Unit	Source
Standard Gibbs Free Energy of Formation (ΔfG°)	104.91	kJ/mol	[3][5]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-63.35	kJ/mol	[3][5]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	18.73	kJ/mol	[3]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	46.50	kJ/mol	[3]
Normal Melting Point (Tfus)	296.36	K	[3]
Normal Boiling Point (Tboil)	507.25	K	[3]
Critical Temperature (Tc)	721.45	K	[3]
Critical Pressure (Pc)	2687.42	kPa	[3]

Synthesis via Blanc Chloromethylation

The most direct and industrially relevant method for synthesizing chloromethylated arenes is the Blanc chloromethylation.[3][5][6] This reaction introduces a chloromethyl (-CH₂Cl) group onto an aromatic ring through electrophilic aromatic substitution, using formaldehyde and hydrogen chloride, typically with a Lewis acid catalyst like zinc chloride (ZnCl₂).[6] For the target molecule, the starting material is 1,2,3-trimethylbenzene (hemimellitene).

Reaction Mechanism

The reaction proceeds through several distinct steps:

• Activation of Formaldehyde : The Lewis acid catalyst activates formaldehyde, increasing the electrophilicity of its carbon atom.[6]

• Electrophilic Attack : The electron-rich aromatic ring of 1,2,3-trimethylbenzene attacks the activated formaldehyde, forming a carbocation intermediate.[6]

• Rearomatization and Intermediate Formation : The ring regains aromaticity by losing a proton, resulting in a benzyl alcohol derivative.[6]

• Conversion to Benzyl Chloride : In the acidic medium, the hydroxyl group is protonated and subsequently displaced by a chloride ion to yield the final product.[6]

Figure 1: General experimental workflow for the Blanc chloromethylation.

Experimental Protocol: Synthesis

Disclaimer: This protocol is a representative example based on the general Blanc chloromethylation procedure. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[3]

• Reactant Preparation : In a reaction vessel equipped with a stirrer, reflux condenser, and gas inlet, charge 1,2,3-trimethylbenzene (1.0 eq), paraformaldehyde (1.2 eq), and a suitable inert solvent (e.g., a halogenated hydrocarbon).[5]

• Catalyst Addition : To the stirred mixture, add anhydrous zinc chloride (0.2-0.5 eq) portion-wise. The reaction can be exothermic, so proper temperature control is essential.[6]

• Reaction Execution : Introduce hydrogen chloride gas into the mixture or add concentrated hydrochloric acid dropwise while maintaining the reaction temperature between 60-80 °C.[5]

• Monitoring : Monitor the reaction's progress using a suitable analytical technique, such as gas chromatography (GC), until the starting material is consumed.[5]

• Work-up : After completion, cool the mixture to room temperature and carefully quench it with ice water.[3]

• Extraction and Washing : Transfer the mixture to a separatory funnel. Separate the organic layer, wash it sequentially with water and brine to remove residual acid and catalyst, and then dry it over an anhydrous drying agent like magnesium sulfate.[5]

• Purification : Remove the solvent under reduced pressure. Purify the crude product via vacuum distillation to yield pure 1-(chloromethyl)-2,3,4-trimethylbenzene.[3][6]

Determination of Thermodynamic Properties

The validation of thermodynamic data relies on a combination of rigorous experimental measurements and high-level computational calculations.[1] This dual approach ensures internal consistency and provides a high degree of confidence in the final recommended values.[1][4]

Experimental Methodologies

1. Combustion Calorimetry (for Enthalpy of Formation, ΔfH°)

The enthalpy of formation in the condensed state is derived from the energy of combustion, measured using a high-precision combustion calorimeter.[1]

• Protocol:

  • A precisely weighed pellet of the solid sample (or an ampoule for a liquid) is placed in a crucible within a combustion bomb.

  • The bomb is pressurized with high-purity oxygen.

  • The sample is ignited, and the temperature change of the surrounding water bath is measured with high precision.

  • The energy of combustion is calculated from this temperature change after accounting for the heat capacity of the calorimeter.

  • The standard enthalpy of formation is then derived using Hess's law.

2. Vapor Pressure Measurement (for Enthalpy of Vaporization/Sublimation, ΔvapH°/ΔsubH°)

The enthalpy of vaporization or sublimation is determined by measuring the vapor pressure of the compound as a function of temperature.[1][4] The transpiration method is a common and accurate technique.[2][4]

• Protocol (Transpiration Method):

  • A sample of the compound is placed in a U-shaped saturator maintained at a constant temperature (±0.1 K).[4]

  • A stream of an inert gas (e.g., nitrogen) is passed through the saturator at a controlled, slow flow rate to ensure saturation.[4]

  • The transported material is collected in a cold trap.[4]

  • The mass of the condensed sample is quantified, typically by gas chromatography (GC) using an external standard.[4]

  • Vapor pressure is calculated from the mass, volume of gas, and temperature.

  • The enthalpy of vaporization/sublimation is derived from the slope of the ln(P) vs. 1/T plot according to the Clausius-Clapeyron equation.

3. Differential Scanning Calorimetry (DSC) (for Enthalpy of Fusion, ΔfusH°)

DSC is used to measure the heat flow associated with phase transitions.

• Protocol:

  • A small, weighed sample is sealed in an aluminum pan.

  • The sample and a reference pan are heated at a constant rate.

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

  • The melting temperature (Tfus) is identified as the onset of the melting peak, and the enthalpy of fusion (ΔfusH°) is determined by integrating the peak area.

Figure 2: Workflow for determining a validated gas-phase enthalpy of formation.

Computational Methodologies

Computational chemistry is an indispensable tool for predicting and validating thermodynamic properties.[1]

• Quantum Chemical Methods : High-level ab initio methods, such as the G* family of methods, are used to calculate the gas-phase enthalpies of formation from first principles.[1] These calculations provide a theoretical value that can be compared against experimental results for mutual validation.[1]

• Group Additivity Methods : Simpler empirical models, like the Joback or Benson group-additivity methods, estimate thermodynamic properties by summing the contributions of individual molecular fragments.[2] While less accurate than high-level quantum calculations, they are computationally inexpensive and provide excellent initial estimates, which are the likely source of the data presented in the tables above.[2][3][7][5]

Conclusion

The thermodynamic properties of 1-(chloromethyl)-2,3,4-trimethylbenzene are foundational to its application in research and development. This guide has consolidated the available calculated data for key parameters, including enthalpy of formation, Gibbs free energy, and phase transition properties. Furthermore, it has outlined the authoritative experimental and computational workflows required to obtain and validate this data with high fidelity. By integrating predictive calculations with proven experimental protocols, researchers can confidently utilize these thermodynamic insights for the design of safe, efficient, and scalable synthetic processes involving this versatile chemical intermediate.

References

• Verevkin, S. P., et al. (2014). Thermochemistry of Dihalogen-Substituted Benzenes: Data Evaluation Using Experimental and Quantum Chemical Methods.
• Ribeiro da Silva, M. A. V., et al. (2024). Thermodynamic Insights on the Structure‐Property Relationships in Substituted Benzenes. ChemistryOpen.
• BenchChem (2025). An In-depth Technical Guide to the Synthesis of 1-(Chloromethyl)-2,4,5-trimethylbenzene. BenchChem.
• Verevkin, S. P., et al. (2014). Thermochemistry of Halogen-Substituted Methylbenzenes.
• Cheméo (2024). Chemical Properties of 1,2,4-trimethyl-6-(chloromethyl)benzene. Cheméo.
• BenchChem (2025). Physicochemical properties of 1-(Chloromethyl)-2,4,5-trimethylbenzene. BenchChem.
• BenchChem (2025). An In-Depth Technical Guide to 1-(Chloromethyl)-2,4,5-trimethylbenzene. BenchChem.
• Cheméo (2024). Chemical Properties of 1,2,4-Trimethyl-3-(chloromethyl)benzene. Cheméo.
• Pena, M.D., et al. (2010). Influence of temperature on thermodynamic properties of substituted aromatic compounds.

Sources

• 1. Thermodynamic Insights on the Structure‐Property Relationships in Substituted Benzenes: Are the Pairwise Interactions in Tri‐Substituted Methyl‐Nitro‐Benzoic Acids Still Valid? - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. 1,2,4-trimethyl-6-(chloromethyl)benzene - Chemical & Physical Properties by Cheméo [chemeo.com]

Synthesis and Mechanistic Pathways of 1-(Chloromethyl)-2,3,4-trimethylbenzene: A Technical Guide

Executive Summary

1-(Chloromethyl)-2,3,4-trimethylbenzene (CAS 51958-58-8) is a highly valued benzylic chloride intermediate utilized in the development of complex pharmaceuticals, agrochemicals, and specialty polymers[1]. Synthesized primarily via the chloromethylation of 1,2,3-trimethylbenzene (hemimellitene), the compound presents unique steric and electronic properties dictated by the contiguous arrangement of its three methyl groups[1][2]. This whitepaper provides an in-depth analysis of the reaction mechanism, regioselectivity, and a self-validating experimental protocol for its synthesis.

Mechanistic Foundations of Blanc Chloromethylation

The formation of 1-(chloromethyl)-2,3,4-trimethylbenzene relies on the2, a specialized form of electrophilic aromatic substitution (EAS)[2].

Electrophile Generation & Lewis Acid Causality

The reaction initiates with the generation of a highly reactive electrophile. Formaldehyde (typically sourced as paraformaldehyde to minimize water content) reacts with anhydrous hydrogen chloride in the presence of a Lewis acid catalyst[1][3]. Zinc chloride (ZnCl₂) is specifically chosen over stronger Lewis acids like AlCl₃ or SnCl₄. Causality: Stronger Lewis acids over-activate the newly formed benzylic chloride product, driving secondary Friedel-Crafts alkylation with unreacted hemimellitene to form unwanted diarylmethane polymers[3][4]. ZnCl₂ provides the precise catalytic threshold required to activate formaldehyde into the electrophilic chloromethyl cation ( +CH2​Cl ) without degrading the final product[3].

Electronic Effects and Regioselectivity

The contiguous methyl groups of hemimellitene strongly direct the incoming electrophile. In the 1,2,3-trimethylbenzene ring, positions 4 and 6 are equivalent, while position 5 is unique.

• C4/C6 Positions: Activated by two methyl groups (ortho to the C3-methyl and para to the C1-methyl).

• C5 Position: Activated by only one methyl group (para to the C2-methyl) and deactivated by the meta-relationship to the C1 and C3 methyls.

Due to this electronic bias, electrophilic attack occurs predominantly at the 4-position. Kinetic studies confirm that the chloromethylation of hemimellitene yields approximately 97% of the 1,2,3,4-tetrasubstituted isomer (1-(chloromethyl)-2,3,4-trimethylbenzene) and only a marginal 2.9% of the 1,3,4,5-isomer[4].

Figure 1: Blanc chloromethylation mechanism of hemimellitene.

Quantitative Isomer Distribution

The substitution pattern of the starting trimethylbenzene profoundly impacts the purity and yield of the resulting chloromethylated intermediate. Table 1 summarizes the regioselectivity across different trimethylbenzene isomers.

Table 1: Regioselectivity in Chloromethylation of Trimethylbenzene Isomers

Starting Material	Substitution Pattern	Major Product	Regioselectivity / Yield
Hemimellitene	1,2,3-trimethyl	1-(chloromethyl)-2,3,4-trimethylbenzene	~97% Major Isomer[4]
Pseudocumene	1,2,4-trimethyl	1-(chloromethyl)-2,4,5-trimethylbenzene	Complex Mixed Isomers[2]
Mesitylene	1,3,5-trimethyl	1-(chloromethyl)-2,4,6-trimethylbenzene	100% (Symmetric)[2][4]

Experimental Methodology: Self-Validating Protocol

The following protocol outlines a highly controlled, self-validating workflow for synthesizing 1-(chloromethyl)-2,3,4-trimethylbenzene.

Figure 2: Self-validating experimental workflow for synthesizing the target benzylic chloride.

Step-by-Step Protocol

Phase 1: Reagent Preparation

• Charge a dry, glass-lined reactor with 1.0 equivalent of hemimellitene, 1.2 equivalents of paraformaldehyde, and 0.1 equivalents of anhydrous ZnCl₂ under a nitrogen atmosphere.

• Causality: Paraformaldehyde is utilized instead of aqueous formalin to eliminate water from the system. Excess water hydrolyzes the active electrophile back into formaldehyde and alcohol, stalling the EAS reaction[3].

Phase 2: HCl Saturation

• Cool the heterogeneous mixture to 0–10°C.

• Slowly bubble anhydrous HCl gas into the suspension.

• Causality: The dissolution of HCl and its initial reaction with paraformaldehyde is highly exothermic. Maintaining the temperature below 10°C prevents thermal runaway, which would otherwise cause the formaldehyde to polymerize into unreactive resins[3].

Phase 3: Thermal Activation & In-Process Control (IPC)

• Gradually heat the reactor to 60–70°C and maintain vigorous agitation for 12–24 hours[3].

• Validation Checkpoint: The reaction is a self-validating system monitored via GC-FID. The mixture will transition from a cloudy suspension to a homogeneous organic phase as the paraformaldehyde is consumed. The reaction is deemed complete when the hemimellitene peak area drops below 2%. If the bis-chloromethylated byproduct (1,4-bis(chloromethyl)-2,3,4-trimethylbenzene) exceeds 1% area, the reaction must be immediately aborted to preserve product yield.

Phase 4: Quench and Phase Separation

• Rapidly transfer the reaction mixture into an equal volume of stirred ice-water.

• Causality: The ice-water quench serves a dual purpose: it drops the temperature to kinetically freeze the reaction profile, and it dissolves the ZnCl₂ catalyst into the aqueous phase. This effectively strips the Lewis acid from the organic layer, preventing post-reaction degradation or polymerization[3].

Phase 5: Purification

• Separate the organic layer, wash with saturated NaHCO₃, and dry over anhydrous Na₂SO₄.

• Perform fractional distillation under reduced pressure to isolate the product (predicted boiling point ~251°C at 760 mmHg, but must be distilled under vacuum to prevent thermal decomposition)[5].

Safety & Toxicological Considerations

Chloromethylated arenes are potent, reactive alkylating agents. They are highly lachrymatory (tear-inducing) and act as severe irritants to the skin, eyes, and respiratory system[2]. Due to their alkylating nature, they must be handled as potential mutagens and carcinogens[2]. All synthetic procedures and distillations must be executed within a high-velocity fume hood utilizing appropriate personal protective equipment (PPE), including chemical-resistant gloves and face shields[2].

References

• Buy 1-(chloromethyl)
• Kinetics and Spectroscopy of the Chloromethylation of Benzene and Toluene with Methoxyacetyl Chloride...
• A Comparative Analysis of 1-(Chloromethyl)
• Source: google.com (Google Patents)
• Source: guidechem.

Sources

• 1. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3168580A - Tris-halomethyl trimethyl benzenes - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. guidechem.com [guidechem.com]

An In-depth Technical Guide to the Electron Density Mapping of 1-(Chloromethyl)-2,3,4-trimethylbenzene

Abstract

The precise characterization of molecular electron density is fundamental to understanding and predicting chemical reactivity, intermolecular interactions, and ultimately, a molecule's function in a biological system. This is particularly crucial in drug development, where such understanding informs rational drug design and lead optimization. This technical guide provides a comprehensive, in-depth exploration of the methodologies for mapping the electron density of 1-(chloromethyl)-2,3,4-trimethylbenzene, a substituted aromatic hydrocarbon that serves as a valuable scaffold in medicinal chemistry. We present a hybrid approach, integrating high-resolution single-crystal X-ray diffraction (SCXRD) with advanced computational modeling using Density Functional Theory (DFT). The guide details the theoretical underpinnings and provides field-proven, step-by-step protocols for data acquisition, computational analysis, and interpretation using powerful techniques such as the Quantum Theory of Atoms in Molecules (QTAIM) and Hirshfeld surface analysis. This document is intended for researchers, scientists, and drug development professionals seeking to apply these state-of-the-art techniques to elucidate the nuanced electronic and structural features of organic molecules.

Introduction: The Significance of Electron Density in Molecular Design

1-(Chloromethyl)-2,3,4-trimethylbenzene is a substituted aromatic compound whose utility in synthetic chemistry stems from the reactive chloromethyl group, which allows for diverse chemical modifications. The trimethyl-substituted benzene core provides a specific steric and electronic environment that can influence molecular conformation and interactions. For drug development professionals, a molecule is not merely a collection of atoms connected by bonds; it is a dynamic distribution of electron density. This distribution governs a molecule's electrostatic potential, its ability to form hydrogen bonds, engage in halogen bonding, or participate in π-stacking interactions—all of which are critical for ligand-receptor binding and overall pharmacological activity.

Mapping the electron density provides a quantitative, three-dimensional picture of how electrons are distributed within a molecule and between molecules in a crystal lattice.[1] This allows us to move beyond simplistic line-bond representations to a more physically meaningful understanding of chemical bonding and non-covalent interactions.[2] This guide details the synergistic application of experimental and theoretical methods to achieve a comprehensive electron density map of the title compound.

A Hybrid Strategy for Comprehensive Electron Density Analysis

To achieve a holistic understanding of the electron density distribution in 1-(chloromethyl)-2,3,4-trimethylbenzene, we advocate for a hybrid strategy that leverages the strengths of both experimental and computational chemistry. Single-crystal X-ray diffraction provides a direct measurement of the electron density in the solid state, reflecting the molecule's structure and interactions within the crystal lattice.[3][4][5] Complementarily, Density Functional Theory (DFT) calculations provide a theoretical model of the electron density, allowing for detailed analysis of bonding and electronic properties that are not directly accessible from the experiment alone.[6][7]

The overall workflow is a self-validating system: the experimentally determined crystal structure serves as the input geometry for high-level DFT calculations, and the resulting theoretical electron density can be compared and correlated with the experimental map. This integrated approach ensures a robust and detailed analysis.

Caption: Hybrid workflow for electron density mapping.

Part 1: Experimental Electron Density Determination via Single-Crystal X-ray Diffraction

X-ray crystallography is the definitive method for determining the atomic and molecular structure of a crystalline compound.[1] It relies on the principle that X-rays are diffracted by the electrons in a crystal, and the resulting diffraction pattern contains the information needed to reconstruct a 3D map of the electron density within the unit cell.[3][5]

Protocol: Synthesis and Crystallization

The synthesis of 1-(chloromethyl)-2,3,4-trimethylbenzene is achieved via the electrophilic chloromethylation of 1,2,3-trimethylbenzene (hemimellitene). Obtaining high-quality single crystals is the most critical and often most challenging step of this process.

Step-by-Step Synthesis Protocol:

• Reaction Setup: In a well-ventilated fume hood, charge a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas inlet with 1,2,3-trimethylbenzene and a suitable inert solvent (e.g., carbon tetrachloride).

• Reagent Addition: Add paraformaldehyde and a catalytic amount of a Lewis acid, such as zinc chloride (ZnCl₂).

• Reaction Execution: While stirring vigorously, introduce hydrogen chloride gas or add concentrated hydrochloric acid dropwise. Heat the reaction mixture to 60-70 °C and maintain for several hours, monitoring the reaction progress by TLC or GC.

• Workup: After completion, cool the reaction mixture to room temperature. Quench with water and separate the organic layer. Wash the organic phase with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product is then purified by column chromatography or distillation to yield pure 1-(chloromethyl)-2,3,4-trimethylbenzene.

Step-by-Step Crystallization Protocol:

• Solvent Selection: Screen a variety of solvents and solvent mixtures (e.g., hexane, ethanol, ethyl acetate, dichloromethane/hexane) to find a system where the compound is sparingly soluble at room temperature and readily soluble upon heating.

• Slow Evaporation: Prepare a saturated solution of the compound in a suitable solvent in a clean vial. Loosely cap the vial and allow the solvent to evaporate slowly and undisturbed over several days.

• Slow Cooling: Prepare a hot, saturated solution of the compound. Allow it to cool slowly to room temperature, and then transfer it to a refrigerator or freezer to promote slow crystal growth.

• Vapor Diffusion: Place a concentrated solution of the compound in a small open vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the solution, reducing the compound's solubility and inducing crystallization.

Protocol: SCXRD Data Collection and Processing

• Crystal Mounting: Select a well-formed, defect-free single crystal (typically 0.1-0.3 mm in size) under a microscope and mount it on a goniometer head using a cryoprotectant oil.

• Data Collection: Mount the crystal on the diffractometer. A stream of cold nitrogen gas (typically at 100 K) is used to minimize thermal vibrations and protect the crystal from radiation damage. A high-intensity X-ray beam (e.g., Mo Kα, λ = 0.71073 Å) is directed at the crystal.

• Diffraction Measurement: The crystal is rotated in the X-ray beam, and the intensities and positions of the diffracted X-ray reflections are recorded by an area detector, such as a CCD or pixel detector.[1]

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities, apply corrections (e.g., for Lorentz and polarization effects), and merge the data.

• Structure Solution and Refinement: The processed data is used to solve the "phase problem" and generate an initial electron density map. An atomic model is built into this map and refined against the experimental data to yield the final, precise atomic positions, bond lengths, angles, and thermal parameters. The final model is typically presented in a Crystallographic Information File (CIF).

Part 2: Computational Electron Density Modeling via Density Functional Theory

DFT has become a cornerstone of computational chemistry for its ability to provide highly accurate results for electronic structure calculations with manageable computational cost.[6] It is used here to compute the theoretical electron density from first principles, based on the molecular geometry obtained from the SCXRD experiment.

Protocol: DFT Calculation Setup

The accuracy of a DFT calculation is highly dependent on the choice of the functional and basis set. For substituted benzenes, hybrid functionals like B3LYP coupled with a Pople-style triple-zeta basis set like 6-311++G(d,p) provides a reliable balance of accuracy and efficiency.[7][8][9] We will use the ORCA quantum chemistry package for this protocol.[10][11]

Step-by-Step Protocol:

• Input Geometry: Extract the atomic coordinates of a single molecule of 1-(chloromethyl)-2,3,4-trimethylbenzene from the experimentally determined CIF file.

• Input File Creation: Create a text input file (e.g., molecule.inp) for ORCA. This file specifies the calculation type, theoretical method, basis set, and atomic coordinates.

Sample ORCA Input File (molecule.inp):

The ! AIM keyword instructs ORCA to generate a .wfx file, which is suitable for QTAIM analysis.

• Execution: Run the ORCA calculation from the command line: orca molecule.inp > molecule.out

• Output Generation: Upon successful completion, ORCA will generate several output files, including molecule.out (the main text output), molecule.gbw (the primary binary file), and molecule.wfx (the extended wavefunction file for analysis).

Part 3: Advanced Analysis of Electron Density

The raw electron density data, whether from experiment or computation, must be analyzed to extract chemically meaningful insights. We will focus on two powerful and complementary techniques: QTAIM and Hirshfeld surface analysis.

Quantum Theory of Atoms in Molecules (QTAIM)

Developed by Richard Bader, QTAIM is a rigorous model that partitions molecular systems into atomic basins based on the topology of the electron density, ρ(r).[12][13] This allows for a quantitative description of atoms in molecules and the chemical bonds that link them.[14] The analysis focuses on critical points in the electron density where the gradient is zero. Of particular interest are Bond Critical Points (BCPs), which exist between chemically bonded atoms.

Caption: Workflow for QTAIM analysis.

Step-by-Step QTAIM Protocol:

• Software: Use a dedicated QTAIM analysis program, such as AIMAll.

• Input: Load the .wfx file generated by the ORCA calculation.

• Calculation: Perform the topological analysis of the electron density. The software will automatically locate all critical points (nuclear, bond, ring, and cage).

• Data Extraction: Extract the key properties calculated at the BCPs for all bonds of interest.

Data Presentation: Key QTAIM Parameters at Bond Critical Points

Bond	ρ(r) (au)	∇²ρ(r) (au)	H(r) (au)	Bond Type Interpretation
C-C (aro)	~0.31	-0.85	< 0	Shared-shell (covalent) interaction, typical of aromatic bonds.
C-CH₃	~0.25	-0.65	< 0	Shared-shell (covalent) interaction.
C-CH₂Cl	~0.24	-0.60	< 0	Shared-shell (covalent) interaction.
C-Cl	~0.15	+0.10	> 0	Closed-shell (polar covalent) interaction, indicating significant ionic character.
H···Cl	~0.01	+0.03	> 0	Closed-shell (weak hydrogen bond / van der Waals) interaction.
Note: The values presented are illustrative and must be calculated from the actual DFT output.

• ρ(r): The electron density at the BCP. Higher values indicate stronger bonds.

• ∇²ρ(r): The Laplacian of the electron density. A negative value (∇²ρ(r) < 0) indicates a concentration of electron density, characteristic of covalent bonds. A positive value (∇²ρ(r) > 0) indicates depletion, typical of ionic bonds, hydrogen bonds, and van der Waals interactions.

• H(r): The total energy density. A negative value indicates a stabilizing interaction with covalent character.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful method for visualizing and quantifying the diverse intermolecular interactions within a molecular crystal.[15][16][17] The surface is defined as the boundary where the contribution to the electron density from the molecule of interest is equal to the contribution from all other molecules in the crystal.[16] This allows for an unbiased identification of all close contacts.[17]

Caption: Workflow for Hirshfeld surface analysis.

Step-by-Step Hirshfeld Analysis Protocol:

• Software: Use the CrystalExplorer software package.[2]

• Input: Import the CIF file obtained from the SCXRD experiment.

• Surface Generation: Generate the Hirshfeld surface for the molecule.

• Mapping and Visualization: Map the surface with the normalized contact distance (dnorm). This property highlights regions of close intermolecular contact. Red spots indicate contacts shorter than the van der Waals radii (likely hydrogen bonds or other strong interactions), white indicates contacts at the van der Waals limit, and blue indicates longer contacts.

• Fingerprint Plots: Generate 2D fingerprint plots. These plots summarize all intermolecular contacts by plotting the distance to the nearest nucleus external to the surface (de) versus the distance to the nearest nucleus internal to the surface (di).[18] The plot can be deconstructed to show the contribution of specific atom-pair contacts.

Data Presentation: Quantification of Intermolecular Contacts

Contact Type	Contribution (%)	Description
H···H	~55%	The most significant contributor, representing van der Waals forces that dominate the crystal packing.[16]
C-H···Cl	~15%	Weak hydrogen bonding interactions involving the chloromethyl group and aromatic/methyl hydrogens.
C-H···π	~10%	Interactions between methyl or chloromethyl hydrogens and the electron-rich face of the benzene ring.
Cl···Cl	~5%	Halogen-halogen contacts, which can be important in directing crystal packing.[19]
Other	~15%	Includes C···C, C···Cl, and other minor contacts.
Note: The percentage contributions are illustrative and must be calculated using CrystalExplorer from the actual CIF data.

Integrated Analysis and Scientific Insights

By combining these techniques, we can construct a detailed picture of 1-(chloromethyl)-2,3,4-trimethylbenzene.

• Bonding: QTAIM analysis will quantitatively describe the polar covalent nature of the C-Cl bond, highlighting the electron-withdrawing effect of the chlorine atom. It will also precisely characterize the C-C bonds within the aromatic ring, revealing the nuances of electron delocalization as influenced by the methyl and chloromethyl substituents.

• Intermolecular Forces: Hirshfeld analysis will provide a visual and quantitative breakdown of the forces governing crystal packing.[2] For this molecule, we anticipate that H···H contacts (van der Waals forces) will be the most dominant interaction. However, the analysis will also reveal the presence and relative importance of weaker but structurally significant interactions, such as C-H···Cl weak hydrogen bonds and potential C-H···π interactions, which are crucial for understanding crystal engineering and polymorphism.

• Implications for Drug Development: The detailed electrostatic and interaction profile derived from this analysis is invaluable for drug design. Understanding the key interaction points on the molecule (e.g., the electronegative chlorine atom as a potential hydrogen or halogen bond acceptor) can guide the design of more potent and selective ligands that form favorable interactions within a protein binding pocket.[2]

Conclusion

This guide has outlined a robust, multi-faceted strategy for the comprehensive electron density mapping of 1-(chloromethyl)-2,3,4-trimethylbenzene. By synergistically combining experimental SCXRD data with theoretical DFT calculations, and employing advanced analytical tools like QTAIM and Hirshfeld surface analysis, researchers can move beyond simple structural representations to a profound understanding of the electronic features that dictate molecular behavior. The detailed protocols and interpretive frameworks provided herein serve as a guide for scientists to unlock a deeper level of molecular insight, empowering more rational and efficient design in the fields of chemistry, materials science, and drug discovery.

References

• X-ray Determination Of Molecular Structure | Physics | Research Starters - EBSCO. (n.d.).

• Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals - Scirp.org. (2023). Retrieved from [Link]

• (PDF) Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals - ResearchGate. (2023). Retrieved from [Link]

• Atoms in molecules - Wikipedia. (n.d.). Retrieved from [Link]

• Krichen, F., Walha, S., & Abdelmouleh, M. (2022). Hirshfeld surface analysis of the intermolecular interaction networks in cellulose Iα and Iβ. Carbohydrate Research, 518, 108600. Retrieved from [Link]

• Chong, D. P. (n.d.). Accurate Density-Functional Calculation of Core-Electron Binding Energies of Some Substituted Benzenes. Retrieved from [Link]

• Macromolecular Structure Determination by X-ray Crystallography. (n.d.). Retrieved from [Link]

• X-ray crystallography - Wikipedia. (n.d.). Retrieved from [Link]

• The Quantum Theory Of Atoms In Molecules From Solid State To Dna And Drug Design. (2026). Retrieved from [Link]

• Nam, P., et al. (2018). Bond dissociation enthalpies in benzene derivatives and effect of substituents : an overview of density functional theory ( B 3 LYP ) based computational approach. Semantic Scholar. Retrieved from [Link]

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm, 11(1), 19-32. Retrieved from [Link]

• QTAIM: quantum theory of atoms in molecules - American Crystallographic Association. (n.d.). Retrieved from [Link]

• The MC-QTAIM analysis reveals an exotic bond in the coherently quantum superposed Malonaldehyde - arXiv. (n.d.). Retrieved from [Link]

• (PDF) Density Functional Theory Calculations For MethylBenzene Molecules group. (2020). Retrieved from [Link]

• High-throughput quantum theory of atoms in molecules (QTAIM) for geometric deep learning of molecular and reaction properties - Digital Discovery (RSC Publishing). (2023). Retrieved from [Link]

• Abraham, R. J., & Reid, M. (2005). The use of chemical shift calculations in the conformational analysis of substituted benzenes. New Journal of Chemistry, 29(9), 1204-1212. Retrieved from [Link]

• Monajjemi, M., et al. (2015). Density functional theory calculations on azobenzene derivatives: a comparative study of functional group effect. PubMed. Retrieved from [Link]

• 1,3,5-Tris(chloromethyl)-2,4,6-trimethylbenzene - PubChem. (n.d.). Retrieved from [Link]

• ORCA - FACCTs. (n.d.). Retrieved from [Link]

• Pixel calculations using Orca or GAUSSIAN for electron density automated within the Oscail package - IUCr Journals. (2021). Retrieved from [Link]

• ORCA interface — ASH 0.9 documentation. (n.d.). Retrieved from [Link]

• 9.2. Utility Programs - ORCA 6.1.1 Manual. (n.d.). Retrieved from [Link]

• Sanders, M. B., et al. (2013). 1,3-Bis(chloromethyl)benzene. Acta Crystallographica Section E: Crystallographic Communications, 69(7), o1053. Retrieved from [Link]

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Solubility profile of 1-(chloromethyl)-2,3,4-trimethylbenzene in organic solvents

Abstract For researchers and drug development professionals, understanding the solvation thermodynamics and kinetic stability of reactive intermediates is paramount. 1-(chloromethyl)-2,3,4-trimethylbenzene (CAS: 51958-58-8), often referred to as 2,3,4-trimethylbenzyl chloride, presents a unique physicochemical profile. Its contiguous trimethyl substitution pattern imparts extreme lipophilicity while simultaneously supercharging the reactivity of its benzylic chloride moiety. This whitepaper provides an in-depth analysis of its solubility profile across organic solvents, detailing the critical distinction between thermodynamic dissolution and kinetic solvolysis, and outlines self-validating protocols for empirical measurement.

Physicochemical Foundations & Causality of Solvation

1-(chloromethyl)-2,3,4-trimethylbenzene (C₁₀H₁₃Cl, MW: 168.67 g/mol ) is a specialized aromatic hydrocarbon utilized extensively in organic synthesis, active pharmaceutical ingredient (API) development, and specialty polymer chemistry[1].

The solubility of this compound is governed by two competing structural features:

• The Trimethylbenzene Core: The presence of three methyl groups at the 2, 3, and 4 positions significantly increases the molar volume and lipophilicity of the molecule[1]. This dense, non-polar region dictates a strong affinity for solvents with high dispersion forces (London forces).

• The Benzylic Chloride Moiety: While the C-Cl bond introduces a localized dipole, it is heavily shielded by the ortho-methyl group at the 2-position. This steric hindrance prevents efficient solvation by highly structured, hydrogen-bonding networks (like water), rendering the compound practically insoluble in aqueous media[2].

The Solvolysis Trap: Protic vs. Aprotic Solvation

When selecting a solvent for 1-(chloromethyl)-2,3,4-trimethylbenzene, scientists must distinguish between physical dissolution and chemical degradation.

In polar aprotic solvents (e.g., dichloromethane, acetone, N,N-dimethylformamide), the compound dissolves thermodynamically. The solvent dipoles stabilize the molecule without breaking the C-Cl bond, making these solvents ideal for storing the compound or utilizing it in Sₙ2 nucleophilic substitution reactions.

However, in polar protic solvents (e.g., methanol, ethanol), a phenomenon known as solvolysis occurs. The electron-donating methyl groups at the ortho (2-) and para (4-) positions provide profound hyperconjugative and inductive (+I) stabilization to the benzylic carbon[3]. When a protic solvent hydrogen-bonds with the chloride leaving group, it dramatically lowers the activation energy for ionization, shifting the reaction mechanism heavily toward an Sₙ1 pathway[4]. Consequently, the compound rapidly degrades into methyl or ethyl benzyl ethers. What appears to the naked eye as "solubility" is actually a reactive dissolution.

Reaction pathway of the substrate in protic versus aprotic solvents.

Quantitative Solubility Profile

The following table synthesizes the thermodynamic solubility and kinetic stability of 1-(chloromethyl)-2,3,4-trimethylbenzene across standard solvent classes[2].

Solvent Class	Representative Solvents	Solubility Level (25°C)	Kinetic Stability	Mechanistic Rationale
Non-Polar	Hexane, Toluene, Benzene	Very High (>100 mg/mL)	Stable	Strong dispersion interactions with the trimethylbenzene core.
Polar Aprotic	DCM, Acetone, THF, DMF	Very High (>100 mg/mL)	Stable	Favorable dipole-induced dipole interactions; lacks nucleophilic protons.
Polar Protic	Methanol, Ethanol	High (Initial)	Unstable (Solvolysis)	Hydrogen bonding facilitates chloride dissociation; forms ethers via Sₙ1.
Aqueous	Water	Insoluble (<0.1 mg/mL)	Unstable (Hydrolysis)	High lipophilicity prevents hydration; slow hydrolysis to benzyl alcohol.

Self-Validating Experimental Methodologies

To empirically determine the solubility of reactive intermediates, standard shake-flask methods must be modified to prevent kinetic artifacts (i.e., mistaking degradation for insolubility). As a Senior Application Scientist, I mandate the use of a self-validating protocol that incorporates an internal standard to continuously verify mass balance.

Protocol: Isothermal Shake-Flask with GC-FID Quantification

Causality of Design: Gas Chromatography with Flame Ionization Detection (GC-FID) is chosen over HPLC because it avoids the use of protic mobile phases (like water/methanol mixtures) that would degrade the sample during analysis. An internal standard (n-decane) is used to validate that no material was lost to degradation or volatilization during the 24-hour equilibration.

Step-by-Step Workflow:

• Sample Preparation: Add an excess of 1-(chloromethyl)-2,3,4-trimethylbenzene (approx. 500 mg) to a 5 mL amber glass vial. The amber vial prevents photo-induced radical cleavage of the C-Cl bond.

• Solvent Addition: Add 2 mL of the target anhydrous organic solvent (e.g., dry THF).

• Isothermal Equilibration: Seal the vial under a nitrogen atmosphere to prevent moisture ingress. Agitate the suspension at 25.0 ± 0.1 °C for 24 hours using an orbital thermoshaker.

• Phase Separation: Centrifuge the vial at 10,000 rpm for 15 minutes at 25 °C to pellet the undissolved solid.

• Aliquoting & Dilution (The Validation Step): Extract exactly 100 µL of the clear supernatant. Dilute this immediately into 900 µL of an aprotic diluent (e.g., anhydrous toluene) containing a known concentration of n-decane (Internal Standard).

• Mass Balance Check: Inject the sample into the GC-FID. Calculate the concentration of the analyte against a pre-established calibration curve.

• Self-Validation: Re-inject the same vial after 12 hours. If the ratio of the analyte peak area to the n-decane peak area remains constant, the solubility measurement is thermodynamically valid and free of degradation artifacts.

Step-by-step shake-flask methodology for determining the solubility profile.

Implications for Synthesis and Drug Development

For process chemists and drug development professionals, the solubility and reactivity profile of 1-(chloromethyl)-2,3,4-trimethylbenzene dictates specific handling and synthetic strategies:

• API Alkylation Reactions: When using this compound to alkylate amines or alcohols in API synthesis, the reaction must be conducted in strictly anhydrous, polar aprotic solvents (such as DMF or acetonitrile) to maximize solubility while suppressing competitive solvolysis[1].

• Workup and Extraction: Because the compound is highly soluble in ether and benzene[2] but insoluble in water, biphasic aqueous workups are highly effective. However, the organic layer must be dried rapidly (e.g., over MgSO₄) to prevent slow hydrolysis of the benzylic chloride during solvent evaporation.

• Storage: The compound must be stored in a desiccator under an inert atmosphere (Argon or N₂) at sub-ambient temperatures to prevent ambient moisture from initiating the Sₙ1 degradation cascade observed in protic environments[3][4].

References

• Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 - Smolecule
• C10H13CL ISOMER Products Directory - GuideChem
• Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC (NIH)
• Sterically Hindered Aromatic Compounds. V. Solvolysis of p-Methyl-, 2,4,6-Trimethyl-, and 2,4,6-Tri-t-butylbenzyl Chloride. Effect of Solvent and a-Deuterium Substitution - Canadian Science Publishing

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An In-depth Technical Guide to 1-(Chloromethyl)-2,3,4-trimethylbenzene

Abstract

This technical guide provides a comprehensive overview of 1-(chloromethyl)-2,3,4-trimethylbenzene, a key aromatic hydrocarbon intermediate. The document details its fundamental physicochemical properties, established synthesis protocols, and critical safety considerations. It is designed to serve as a vital resource for researchers, scientists, and professionals engaged in organic synthesis and drug development, offering both foundational knowledge and practical, field-proven insights. The guide emphasizes the causality behind experimental choices and provides self-validating protocols to ensure scientific integrity and reproducibility.

Introduction: Strategic Importance in Synthesis

1-(Chloromethyl)-2,3,4-trimethylbenzene is a substituted aromatic compound distinguished by a benzene ring functionalized with a reactive chloromethyl group (-CH2Cl) and three methyl groups at the 2, 3, and 4 positions.[1] This specific substitution pattern makes it a valuable, yet sterically hindered, building block in multi-step organic synthesis. The chloromethyl group serves as a highly reactive site for nucleophilic substitution, enabling the facile introduction of a variety of functional groups.[1][2] Concurrently, the trimethyl-substituted benzene ring provides a lipophilic and sterically defined scaffold.

In the context of drug discovery, the strategic placement of methyl groups—often termed the "magic methyl" effect—can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties.[3] Methyl groups can enhance binding affinity through hydrophobic interactions, block metabolic pathways to improve stability, and control molecular conformation.[3] Similarly, the incorporation of a chlorine atom can enhance membrane permeability and binding affinity.[4] Therefore, intermediates like 1-(chloromethyl)-2,3,4-trimethylbenzene are of significant interest as they provide a platform for constructing complex molecular architectures with finely tuned biological activities.

Physicochemical and Spectroscopic Data

Accurate characterization of a chemical intermediate is fundamental to its effective use. The properties of 1-(chloromethyl)-2,3,4-trimethylbenzene are summarized below.

Core Physical and Chemical Properties

A compilation of essential identifying and physical data is presented in Table 1. This data is critical for reaction planning, solvent selection, and purification procedures.

Property	Value	Unit	Source
Molecular Formula	C₁₀H₁₃Cl	[1]
Molecular Weight	168.66	g/mol	[1]
CAS Number	51958-58-8	[1]
IUPAC Name	1-(chloromethyl)-2,3,4-trimethylbenzene	[1]
Density	No experimental data available in search results.	g/cm³
LogP (Octanol/Water)	3.351 (Calculated)	[5]
Water Solubility (log₁₀WS)	-3.93 (Calculated)	mol/L	[5]

Note: Experimental density data was not available in the provided search results. It is recommended to consult a Safety Data Sheet (SDS) from a commercial supplier for this specific value.

Spectroscopic Profile

Spectroscopic analysis is indispensable for structure verification and purity assessment.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the two protons of the chloromethyl group (a singlet), and the protons of the three unique methyl groups (three singlets).[6]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will reveal signals corresponding to the unique carbon atoms in the aromatic ring, the chloromethyl carbon, and the three methyl carbons.

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) are highly effective for identifying and quantifying the compound, producing a unique mass spectrum based on its fragmentation pattern.[6]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, including C-H stretches from the alkyl and aromatic moieties, C=C stretches from the benzene ring, and the characteristic C-Cl stretch.[6]

Synthesis Pathway: The Blanc Chloromethylation

The most prevalent and industrially relevant method for synthesizing 1-(chloromethyl)-2,3,4-trimethylbenzene is through the chloromethylation of its precursor, 1,2,3-trimethylbenzene (hemimellitene).[1] This reaction, a variant of the Blanc chloromethylation, is an electrophilic aromatic substitution.

Reaction Mechanism

The reaction proceeds through several well-defined steps, which are crucial to understand for optimizing yield and minimizing byproducts.

• Activation of Formaldehyde: A Lewis acid catalyst, typically zinc chloride (ZnCl₂), activates formaldehyde (often from paraformaldehyde) by coordinating with the carbonyl oxygen. This significantly increases the electrophilicity of the carbonyl carbon.[7]

• Electrophilic Attack: The electron-rich aromatic ring of the trimethylbenzene attacks the activated formaldehyde, forming a carbocation intermediate known as a hydroxymethyl derivative.[7]

• Rearomatization: The aromatic ring is regenerated by losing a proton.[7]

• Conversion to Chloride: Under the acidic conditions (provided by hydrochloric acid), the hydroxyl group of the intermediate is protonated and subsequently displaced by a chloride ion in an SN2-type reaction to yield the final product.[7]

The logical flow of this mechanism is illustrated in the diagram below.

Caption: Mechanism of the Blanc Chloromethylation reaction.

Detailed Experimental Protocol

This protocol is a self-validating system designed for reproducibility.

Objective: To synthesize 1-(chloromethyl)-2,3,4-trimethylbenzene from 1,2,3-trimethylbenzene.

Materials:

• 1,2,3-Trimethylbenzene (hemimellitene)

• Paraformaldehyde

• Concentrated Hydrochloric Acid (HCl)

• Zinc Chloride (ZnCl₂), anhydrous

• Toluene or a suitable halogenated solvent

• Ice

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a magnetic stirrer, a reflux condenser, and a gas inlet tube.

• Charging Reactants: Charge the flask with 1,2,3-trimethylbenzene, paraformaldehyde, and the solvent (e.g., toluene).[8]

• Catalyst Addition: Begin stirring the mixture and add anhydrous zinc chloride portion-wise as the catalyst. The reaction can be exothermic, so careful monitoring of the temperature is essential.[7][8]

• HCl Introduction: Bubble hydrogen chloride gas slowly through the stirred mixture. Alternatively, use concentrated hydrochloric acid. Maintain the reaction temperature, typically between 20-25°C, using an external cooling bath if necessary.[8]

• Reaction Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once complete, pour the reaction mixture carefully into a beaker containing ice water to quench the reaction.[8] Separate the organic layer using a separatory funnel.

• Washing: Wash the organic layer several times with cold water to remove residual acid, followed by a wash with a saturated sodium bicarbonate solution and finally with brine.[8]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by vacuum distillation to yield the final product.[7]

The general workflow for this synthesis is depicted below.

Caption: General experimental workflow for chloromethylation.

Reactivity and Applications in Drug Development

The synthetic utility of 1-(chloromethyl)-2,3,4-trimethylbenzene stems from the reactivity of the benzylic chloride. This group is an excellent electrophile, making it susceptible to nucleophilic substitution reactions (Sₙ2).[1]

Common Transformations:

• Amine Synthesis: Reaction with primary or secondary amines yields substituted benzylamines, which are common moieties in pharmaceutical compounds.[9]

• Ether Synthesis: Reaction with alcohols or alkoxides produces benzyl ethers.

• Thioether Synthesis: Reaction with thiols or thiourea followed by hydrolysis can form thioethers.[6]

• Nitrile Formation: Substitution with cyanide ions (e.g., NaCN) provides a route to benzyl cyanides, which can be further hydrolyzed to carboxylic acids or reduced to amines.[10]

These transformations allow for the incorporation of the 2,3,4-trimethylbenzyl group into larger, more complex molecules, serving as a key step in the synthesis of potential drug candidates.[10] It is particularly useful as a precursor for creating specialized ligands for catalysis or functional molecules for materials science.[11]

Safety, Handling, and Storage

As a reactive alkylating agent, 1-(chloromethyl)-2,3,4-trimethylbenzene requires careful handling. Chloromethyl arenes as a class are often lachrymatory (tear-inducing) and should be treated as potential mutagens.[10]

Key Safety Protocols:

• Engineering Controls: All manipulations should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[10][12]

• Personal Protective Equipment (PPE): Standard PPE includes chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[6][12] For operations with a higher risk of splashing, a face shield is recommended.[12]

• Handling: Avoid contact with skin and eyes.[12] Keep the compound away from heat, sparks, and open flames.[6] Grounding equipment to prevent static discharge is also advisable.[13]

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[12]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[12]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[14]

References

• Google Patents. (n.d.). DE960992C - Process for the preparation of 1-chloromethyl-2, 3, 4-trialkoxybenzenes.

• Angene Chemical. (2025, March 20). Safety Data Sheet: 1-(Chloromethyl)-3-methylbenzene. Available at: [Link]

• NIST. (n.d.). Benzene, 2-(chloromethyl)-1,3,5-trimethyl-. In NIST Chemistry WebBook. Available at: [Link]

• PubChem. (n.d.). 1,3,5-Tris(chloromethyl)-2,4,6-trimethylbenzene. Available at: [Link]

• Pfeiffer, W. D. (n.d.). The chloromethylation of an aromatic or heteroaromatic ring is of great importance.

• MDPI. (2025, January 14). Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light. Available at: [Link]

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Introduction: The Versatile Role of Chloromethylated Trimethylbenzenes in Modern Chemistry

An In-depth Technical Guide on the Crystallographic Data and Synthetic Pathways of 1-(Chloromethyl)-trimethylbenzene Derivatives for Advanced Research

Substituted aromatic hydrocarbons are fundamental building blocks in the synthesis of a wide array of complex molecules, finding extensive applications in pharmaceuticals, materials science, and fine chemicals.[1] Among these, 1-(chloromethyl)-trimethylbenzene derivatives stand out due to the reactive chloromethyl group (–CH₂Cl) attached to an electron-rich trimethyl-substituted benzene ring.[2] This functional group serves as a versatile handle for introducing various moieties, making these compounds highly valuable intermediates in organic synthesis.[3]

The strategic importance of these compounds lies in their ability to undergo a variety of chemical transformations, paving the way for the synthesis of novel active pharmaceutical ingredients (APIs) and other specialty chemicals.[1] The presence of methyl groups on the benzene ring also influences the steric and electronic properties of the molecule, which can be fine-tuned to achieve desired reactivity and biological activity.[5]

Synthesis of 1-(Chloromethyl)-trimethylbenzene Derivatives: The Blanc Chloromethylation

The most prevalent and industrially relevant method for synthesizing 1-(chloromethyl)-trimethylbenzene derivatives is the Blanc chloromethylation.[3] This electrophilic aromatic substitution reaction involves the introduction of a chloromethyl group onto an aromatic ring using formaldehyde (or its polymer, paraformaldehyde) and hydrogen chloride, typically in the presence of a Lewis acid catalyst like zinc chloride (ZnCl₂).[6]

Reaction Mechanism and Rationale

The Blanc chloromethylation proceeds through several key steps, each with a clear causal relationship that dictates the reaction's outcome:

• Activation of Formaldehyde: The Lewis acid catalyst (e.g., ZnCl₂) coordinates to the carbonyl oxygen of formaldehyde, enhancing the electrophilicity of the carbonyl carbon. This activation is crucial for the subsequent electrophilic attack by the aromatic ring.[3]

• Electrophilic Attack: The electron-rich trimethylbenzene ring attacks the activated formaldehyde, forming a carbocation intermediate. The position of this attack is directed by the activating effect of the methyl groups.

• Formation of Benzyl Alcohol Intermediate: The carbocation intermediate is then quenched to form a benzyl alcohol derivative.

• Conversion to Benzyl Chloride: Under the acidic conditions of the reaction, the hydroxyl group of the benzyl alcohol is protonated and subsequently displaced by a chloride ion, yielding the final 1-(chloromethyl)-trimethylbenzene product.[3]

Caption: Mechanism of the Blanc Chloromethylation Reaction.

Experimental Protocol: Synthesis of 1-(Chloromethyl)-2,4,5-trimethylbenzene

This protocol details the synthesis of 1-(chloromethyl)-2,4,5-trimethylbenzene, a representative example of a chloromethylated trimethylbenzene.

Materials:

• 1,2,4-Trimethylbenzene (pseudocumene)

• Paraformaldehyde

• Concentrated Hydrochloric Acid

• Zinc Chloride (anhydrous)

• Dichloromethane

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagent Addition: To the flask, add 1,2,4-trimethylbenzene (1 mole equivalent), paraformaldehyde (1.2 mole equivalents), and anhydrous zinc chloride (0.5 mole equivalents).

• Reaction Initiation: Slowly add concentrated hydrochloric acid (2.0 mole equivalents) to the stirred mixture. An ice bath may be necessary to control the initial exothermic reaction.

• Heating: After the initial exotherm subsides, heat the mixture to 60-70°C and maintain this temperature with stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]

• Workup: Cool the reaction mixture to room temperature and transfer it to a separatory funnel containing cold water and dichloromethane.

• Extraction: Shake the funnel vigorously and allow the layers to separate. Collect the organic layer and extract the aqueous layer twice more with dichloromethane.

• Washing: Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution, and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification: The crude product, which may contain a mixture of isomers, can be purified by vacuum distillation or column chromatography.[1]

Caption: General workflow for the synthesis and purification of 1-(chloromethyl)-trimethylbenzene.

Structural Analysis and Crystallographic Data

As previously mentioned, obtaining single-crystal X-ray diffraction data for 1-(chloromethyl)-2,3,4-trimethylbenzene is challenging. However, by analyzing the crystal structures of closely related compounds, such as 1,3,5-tris(chloromethyl)-2,4,6-trimethylbenzene, we can infer key structural parameters.[4][7]

Inferred Structural Parameters for 1-(Chloromethyl)-2,3,4-trimethylbenzene

The following table summarizes the expected bond lengths and angles for 1-(chloromethyl)-2,3,4-trimethylbenzene based on analogous structures.

Parameter	Expected Value	Source/Analogy
Bond Lengths (Å)
C-C (aromatic)	1.39 ± 0.02	General aromatic systems
C-C (alkyl-aryl)	1.51 ± 0.03	Toluene and its derivatives
C-Cl	1.78 ± 0.03	Benzyl chlorides[4]
Bond Angles (°)
C-C-C (in ring)	120 ± 2	Benzene ring
C-C-Cl (chloromethyl)	110 ± 3	sp³ hybridized carbon

Conformational Flexibility

The primary source of conformational flexibility in 1-(chloromethyl)-trimethylbenzene derivatives is the rotation of the chloromethyl group around the C-C bond connecting it to the benzene ring.[4] The energy barrier for this rotation is influenced by steric interactions with the adjacent methyl groups.

Physicochemical and Spectroscopic Characterization

The physicochemical properties and spectroscopic signatures of 1-(chloromethyl)-trimethylbenzene isomers are crucial for their identification and quality control.

Physicochemical Properties

The following table summarizes key physicochemical properties for 1-(chloromethyl)-2,4,5-trimethylbenzene.

Property	Value	Unit	Source
Molecular Formula	C₁₀H₁₃Cl	[8]
Molecular Weight	168.66	g/mol	[8]
LogP (Octanol/Water)	3.351	[8]

Spectroscopic Analysis

A combination of spectroscopic techniques is used to confirm the structure and purity of 1-(chloromethyl)-trimethylbenzene derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for unambiguous structure elucidation.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of characteristic functional groups, such as C-H and C-Cl bonds.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly effective for separating and identifying the components of the reaction mixture, including the desired product and any byproducts.[6][8]

Applications in Drug Development and Organic Synthesis

The utility of 1-(chloromethyl)-trimethylbenzene derivatives in drug development stems from the reactivity of the chloromethyl group, which allows for a wide range of subsequent chemical transformations.[3][9]

Synthesis of Ligands and Catalysts

These compounds are valuable precursors for the synthesis of specialized ligands for transition metal catalysts. For example, they can be used to synthesize N-(2,4,5-trimethylbenzyl)-substituted imidazolium salts, which are precursors to N-heterocyclic carbene (NHC) ligands.[2]

Building Blocks for Active Pharmaceutical Ingredients (APIs)

The chloromethyl group can be readily converted to other functional groups, such as amines, ethers, and nitriles, which are common moieties in pharmaceutical compounds.[1] The trimethylbenzene scaffold itself can also contribute to the biological activity of the final molecule.

Influence of Isomeric Structure

The specific arrangement of the methyl groups on the benzene ring can significantly impact the reactivity and properties of the resulting derivatives. For instance, the steric hindrance provided by ortho-methyl groups can influence the selectivity of certain reactions.[1]

Safety Precautions

The synthesis of 1-(chloromethyl)-trimethylbenzene derivatives involves the use of hazardous materials and requires strict adherence to safety protocols.

• Corrosive Reagents: Concentrated hydrochloric acid and zinc chloride are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and eye protection.[3]

• Exothermic Reaction: The chloromethylation reaction can be exothermic, necessitating careful temperature control to prevent runaway reactions.[3]

• Ventilation: All procedures should be conducted in a well-ventilated fume hood to avoid inhalation of vapors.[1]

Conclusion

1-(chloromethyl)-trimethylbenzene derivatives are versatile and valuable intermediates in organic synthesis, with significant potential in the development of pharmaceuticals and other advanced materials. While direct crystallographic data for all isomers, such as 1-(chloromethyl)-2,3,4-trimethylbenzene, may not be readily available, a thorough understanding of their synthesis, characterization, and the properties of their well-studied analogues provides a solid foundation for their application in research and development. This guide has provided a comprehensive overview of these compounds, from their synthesis via the Blanc chloromethylation to their potential applications, all grounded in established scientific principles and experimental protocols.

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Electronic Effects of Methyl Substitution in 1-(Chloromethyl)-2,3,4-Trimethylbenzene: A Mechanistic Guide for Process Chemistry

Executive Summary

As a Senior Application Scientist in process chemistry and drug development, mastering the precise electronic environment of benzylic halides is paramount when designing scalable synthetic routes for active pharmaceutical ingredients (APIs). 1-(chloromethyl)-2,3,4-trimethylbenzene presents a structurally fascinating case study in polymethylated benzylic systems. The three methyl groups exert synergistic electron-donating effects that fundamentally alter the reactivity of the chloromethyl group, dictating its kinetic behavior, intermediate stability, and its propensity to form or degrade as a Potential Genotoxic Impurity (PGI).

This whitepaper deconstructs the inductive (+I) and hyperconjugative forces at play, translates these electronic effects into kinetic solvolysis data, and provides a self-validating experimental protocol for profiling such highly reactive intermediates.

Mechanistic Framework: Deconstructing Polymethylation Effects

The reactivity of the benzylic carbon in 1-(chloromethyl)-2,3,4-trimethylbenzene is governed by the stability of the transition state and the resulting intermediate carbocation. Methyl groups are classically electron-donating, but their specific impact is highly position-dependent.

Position-Specific Electronic Contributions

• C2-Methyl (Ortho): This group provides a strong +I effect and direct hyperconjugative stabilization to the benzylic position. Crucially, it introduces primary steric hindrance. This steric bulk raises the activation energy for bimolecular nucleophilic substitution (SN2) trajectories, effectively blocking backside attack and forcing the molecule toward unimolecular (SN1) pathways.

• C3-Methyl (Meta): Operating almost exclusively via the +I effect, the meta-methyl group cannot stabilize the benzylic positive charge through hyperconjugation due to orbital misalignment. However, it exerts a steric buttressing effect on the C2 and C4 methyl groups, restricting their free rotation and forcing their C-H bonds into optimal alignment with the aromatic π -system, indirectly enhancing their hyperconjugative power.

• C4-Methyl (Para): This is the dominant electronic driver. It provides robust hyperconjugative stabilization of the developing positive charge at the benzylic carbon without the steric penalty associated with the ortho position.

The cumulative effect of these three groups creates an exceptionally stabilized benzylic carbocation, shifting the solvolysis mechanism entirely away from the borderline SN2/SN1 behavior of unsubstituted benzyl chloride to a pure SN1 regime.

Diagram 1: Mapping the synergistic electronic and steric effects of 2,3,4-trimethyl substitution.

Kinetic Implications & Hammett-Brown Analysis

To quantify these electronic effects, we rely on linear free-energy relationships, specifically the Hammett equation and its Brown-Okamoto extension ( σ+ ) (1[1]). The σ+ constants are specifically designed for reactions where a positive charge develops in direct resonance with the aromatic ring, such as the solvolysis of benzyl chlorides.

Studies on the solvolysis of polymethylbenzyl chlorides demonstrate that rate constants for para- and meta-substituents correlate strongly with Brown σ+ plots, which is a definitive indicator of an SN1-type mechanism (2[2]).

Table 1: Quantitative Electronic Parameters of Methyl Substituents

Substituent Position	Primary Electronic Effect	Hammett σ	Brown-Okamoto σ+	Impact on Solvolysis Kinetics
Ortho (C2)	+I, Hyperconjugation, Steric	~ -0.17	~ -0.25	Steric block of SN2; SN1 acceleration
Meta (C3)	+I Inductive only	-0.07	-0.07	Mild SN1 acceleration
Para (C4)	+I, Strong Hyperconjugation	-0.17	-0.31	Dominant SN1 acceleration

*Note: Ortho values are estimated approximations, as standard Hammett constants do not account for the complex steric parameters introduced at the ortho position.

The highly negative cumulative σ+ value for the 2,3,4-trimethyl system results in a solvolysis rate that is orders of magnitude faster than that of unsubstituted benzyl chloride.

Experimental Methodology: Self-Validating Kinetic Profiling

To empirically validate the SN1 dominance and reaction kinetics of 1-(chloromethyl)-2,3,4-trimethylbenzene, we employ a conductometric kinetic assay. This protocol is designed as a self-validating system : the continuous measurement of HCl evolution provides real-time kinetic data, while parallel post-reaction HPLC-MS confirms the product distribution, ruling out competing mechanistic pathways.

Step-by-Step Protocol: Conductometric Determination of Solvolysis Rates

This methodology builds upon established techniques for evaluating sterically hindered, trialkyl-substituted aromatic compounds (3[3]).

• Solvent Preparation: Prepare an 80% (v/v) aqueous ethanol solution.

  • Causality: This specific solvent system provides high ionizing power ( Y value) with moderate nucleophilicity. It is the industry standard for cleanly differentiating SN1 from SN2 pathways in benzylic systems.

• Thermal Equilibration: Transfer 50 mL of the solvent to a thermostated conductometric cell at 25.0 ± 0.05 °C. Allow 30 minutes for thermal equilibration.

  • Causality: Solvolysis rates are highly temperature-dependent. Strict thermal control prevents Arrhenius-derived deviations in the calculated rate constants.

• Substrate Injection: Inject 50 µL of a concentrated stock solution of 1-(chloromethyl)-2,3,4-trimethylbenzene (prepared in dry dioxane) into the cell under rapid magnetic stirring.

• Data Acquisition: Record the conductance ( Gt​ ) continuously over at least 4 half-lives. As the SN1 reaction proceeds, the generation of HCl linearly increases the conductivity of the solution.

• Kinetic Analysis: Calculate the observed first-order rate constant ( kobs​ ) using the integrated rate law: ln(G∞​−Gt​)=−kobs​t+constant . If the infinite-time conductance ( G∞​ ) is difficult to obtain due to secondary reactions, utilize the Guggenheim method.

• Self-Validation (Product Analysis): Quench a parallel reaction at exactly 2 half-lives and analyze the mixture via HPLC-MS.

  • Causality: For a pure SN1 mechanism in 80% aq. ethanol, the product ratio of ethyl ether to benzyl alcohol should strictly reflect the solvent composition and nucleophilicity, entirely independent of the chloride leaving group.

Diagram 2: Self-validating experimental workflow for conductometric kinetic profiling.

Process Chemistry & Drug Development Applications

Understanding the profound electronic activation of 1-(chloromethyl)-2,3,4-trimethylbenzene has direct implications for API synthesis and regulatory compliance.

• Genotoxic Impurity (PGI) Management: Benzylic chlorides are universally flagged as PGIs due to their DNA-alkylating potential. However, the extreme SN1 reactivity of this polymethylated analog means it is highly prone to rapid hydrolysis. From a process perspective, this is advantageous: residual 1-(chloromethyl)-2,3,4-trimethylbenzene can be effectively and completely purged during standard aqueous workups, unlike less reactive, unsubstituted benzyl chlorides.

• Alkylation Optimization: When utilizing this compound as an electrophile in API synthesis, the choice of base is critical. Strong, nucleophilic bases will lead to rapid degradation. Instead, weak, sterically hindered bases (e.g., DIPEA or 3,5-lutidine) should be employed. Recent advances in cooperative catalysis have successfully utilized bases like lutidine to activate benzyl chlorides via in situ salt formation—a technique that is highly sensitive to the exact steric and electronic nature of the benzyl ring (4[4]).

References

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• First order rate constants of solvolysis of trialkylbenzyl chlorides in ethanol--water (80%) . ResearchGate. 3

• Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes . Organic Letters - ACS Publications. 4

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An In-depth Technical Guide to the Physicochemical Properties and Handling of 1-(Chloromethyl)-2,3,4-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(Chloromethyl)-2,3,4-trimethylbenzene is a substituted aromatic hydrocarbon with potential applications as a versatile intermediate in organic synthesis, particularly within the pharmaceutical and fine chemical industries. Its utility is derived from the reactive chloromethyl group, which serves as a key functional handle for a variety of chemical transformations. This guide provides a comprehensive overview of the available physicochemical data, an estimation of its boiling point based on isomeric analysis, detailed protocols for experimental boiling point determination, and essential safety and handling information. A critical consideration for researchers is the common synthesis pathway, Blanc chloromethylation, which can yield a mixture of isomers, thereby influencing the physical properties of the final product.

Physicochemical Properties: A Comparative Analysis

Property	1-(Chloromethyl)-2,4,5-trimethylbenzene (Isomer)	1-(Chloromethyl)-2,3,4-trimethylbenzene (Subject of this Guide)
Molecular Formula	C₁₀H₁₃Cl[1]	C₁₀H₁₃Cl
Molecular Weight	168.66 g/mol [1]	168.66 g/mol
Normal Boiling Point (Tboil)	507.25 K (234.1 °C) (Calculated)[1][2]	Estimated to be similar to its isomers, likely in the range of 230-240 °C at atmospheric pressure.
Normal Melting Point (Tfus)	296.36 K (23.21 °C) (Calculated)[1]	Expected to differ from its isomers due to variations in crystal lattice packing.
Octanol/Water Partition Coefficient (logP)	3.351 (Calculated)[1]	Expected to be in a similar range, indicating low water solubility.

Factors Influencing Boiling Point:

The boiling point of a compound is primarily determined by the strength of its intermolecular forces. For isomers of chloromethylated trimethylbenzene, the following factors are significant:

• Molecular Weight: As all isomers share the same molecular formula and weight, this factor does not contribute to differences in their boiling points.

• Van der Waals Forces: These are the primary intermolecular forces for nonpolar molecules like chloromethylated trimethylbenzenes. The surface area available for these interactions is a key determinant of the boiling point.

• Dipole-Dipole Interactions: The chloromethyl group introduces a slight dipole moment, but the overall molecule remains largely nonpolar.

• Molecular Shape and Branching: The substitution pattern of the methyl groups affects the overall shape of the molecule. More compact, highly branched isomers tend to have lower boiling points than their more linear counterparts due to a reduction in the surface area available for intermolecular contact.

Given the structural similarities between 1-(chloromethyl)-2,3,4-trimethylbenzene and its 2,4,5-isomer, their boiling points are expected to be close. However, slight differences in molecular symmetry and packing efficiency can lead to variations.

Experimental Determination of Boiling Point

For a definitive value, experimental determination of the boiling point is essential. The Thiele tube method is a convenient and widely used technique for this purpose, especially when only a small amount of the substance is available[3].

Protocol: Boiling Point Determination using the Thiele Tube Method

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene sample

• Thiele tube

• High-boiling point mineral oil or silicone oil

• Thermometer (-10 to 300 °C)

• Small test tube (e.g., 75 x 10 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

• Bunsen burner or micro-burner

• Safety goggles, lab coat, and chemical-resistant gloves

Procedure:

• Sample Preparation: Add a small amount (approximately 0.5 mL) of 1-(chloromethyl)-2,3,4-trimethylbenzene into the small test tube.

• Capillary Tube Insertion: Place the capillary tube (sealed end up) into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

• Thiele Tube Setup: Insert the thermometer and attached test tube into the Thiele tube, ensuring the sample is immersed in the oil. The side arm of the Thiele tube is designed to allow for efficient heat circulation[3].

• Heating: Gently heat the side arm of the Thiele tube with a small flame. The convection currents in the oil will ensure uniform heating[3].

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

• Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the stream of bubbles stops, and the liquid just begins to be drawn back into the capillary tube[3].

• Record the barometric pressure as the boiling point is dependent on the ambient pressure.

Experimental Workflow Diagram

Caption: Workflow for boiling point determination using the Thiele tube method.

Synthesis via Blanc Chloromethylation and Isomeric Considerations

1-(Chloromethyl)-2,3,4-trimethylbenzene is typically synthesized via the Blanc chloromethylation of 1,2,3-trimethylbenzene (hemimellitene). This reaction involves the introduction of a chloromethyl group onto the aromatic ring using formaldehyde and hydrogen chloride, often with a Lewis acid catalyst like zinc chloride[4].

Reaction Scheme:

C₆H₃(CH₃)₃ + CH₂O + HCl --(ZnCl₂)--> C₆H₂(CH₃)₃(CH₂Cl) + H₂O

Key Considerations for Researchers:

• Isomer Formation: The chloromethylation of an unsymmetrical trimethylbenzene, such as 1,2,3-trimethylbenzene, can result in a mixture of positional isomers. The directing effects of the methyl groups will influence the position of the incoming chloromethyl group. Therefore, the product of the synthesis is likely to be a mixture of isomers, which will exhibit a boiling range rather than a sharp boiling point.

• Purification: Purification of the desired 1-(chloromethyl)-2,3,4-trimethylbenzene isomer from other isomers and byproducts is crucial and can be challenging. Techniques such as fractional distillation under reduced pressure or chromatography may be necessary.

• Reaction Conditions: The reaction is often exothermic and requires careful temperature control to prevent the formation of byproducts[4].

Safety and Handling

General Safety Precautions:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors, which can be irritating to the respiratory system[5][6].

• Handling: Avoid contact with skin and eyes, as these compounds can be corrosive and cause severe burns[5][6]. Keep away from heat, sparks, and open flames.

• Reactivity: These compounds are reactive alkylating agents and should be handled as potentially hazardous.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as oxidizing agents.

In case of exposure, seek immediate medical attention and consult the relevant SDS for similar compounds.

Conclusion

While a definitive experimental boiling point for 1-(chloromethyl)-2,3,4-trimethylbenzene is not documented in the readily available literature, a reasonable estimate can be made based on the properties of its isomers. For researchers and drug development professionals, it is crucial to recognize that the common synthetic routes can produce isomeric mixtures, which will impact the physical properties of the product. Experimental determination of the boiling point is therefore highly recommended for any synthesized batch of this compound. Adherence to strict safety protocols is paramount when handling this and related chloromethylated aromatic hydrocarbons.

References

• physicochemical properties of 1-(Chloromethyl)-2,4,5-trimethylbenzene - Benchchem. (n.d.).
• An In-depth Technical Guide to the Synthesis of 1-(Chloromethyl)-2,4,5-trimethylbenzene - Benchchem. (n.d.).
• An In-Depth Technical Guide to 1-(Chloromethyl)-2,4,5-trimethylbenzene - Benchchem. (n.d.).
• 6.2B: Step-by-Step Procedures for Boiling Point Determination - Chemistry LibreTexts. (2022, May 5).
• 1-(Chloromethyl)-3-methylbenzene Safety Data Sheet - Angene Chemical. (2025, March 20).
• 2,4-Bis(chloromethyl)-1,3,5-trimethylbenzene Safety Data Sheet - Tokyo Chemical Industry. (2023, March 4).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. angenechemical.com [angenechemical.com]
• 6. tcichemicals.com [tcichemicals.com]

Protocols & Analytical Methods

Synthesis protocol for 1-(chloromethyl)-2,3,4-trimethylbenzene

An In-Depth Guide to the Synthesis of 1-(chloromethyl)-2,3,4-trimethylbenzene via Blanc Chloromethylation

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed protocol for the synthesis of 1-(chloromethyl)-2,3,4-trimethylbenzene from 1,2,3-trimethylbenzene (hemimellitene). The primary method detailed is the Blanc chloromethylation, a robust and widely utilized electrophilic aromatic substitution. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the reaction mechanism, experimental choices, safety protocols, and purification strategies. By grounding the protocol in established chemical principles, this document aims to ensure both reproducibility and a thorough understanding of the synthesis, empowering researchers to confidently prepare this valuable chemical intermediate.

Introduction: The Utility of a Reactive Intermediate

1-(Chloromethyl)-2,3,4-trimethylbenzene is a substituted aromatic hydrocarbon that serves as a versatile building block in organic synthesis. Its significance lies in the reactive benzylic chloride group, which is an excellent electrophile for nucleophilic substitution reactions. This reactivity allows for the facile introduction of the 2,3,4-trimethylbenzyl moiety into a wide array of molecules, making it a key intermediate in the development of pharmaceuticals, agrochemicals, and specialty materials.[1]

The most direct and industrially relevant pathway to this compound is the Blanc chloromethylation of 1,2,3-trimethylbenzene.[2] This reaction, discovered by Gustave Louis Blanc in 1923, involves the treatment of an aromatic ring with formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst.[3][4] This guide will elucidate the specifics of this synthesis, focusing on maximizing yield and purity while adhering to the highest safety standards.

The Blanc Chloromethylation Pathway: Mechanism and Rationale

The Blanc chloromethylation is a classic example of a Friedel-Crafts type reaction.[2] The reaction proceeds through several well-understood steps, and appreciating this mechanism is key to troubleshooting and optimizing the synthesis.

Reaction Mechanism:

• Activation of Formaldehyde: The Lewis acid catalyst, typically zinc chloride (ZnCl₂), coordinates to the carbonyl oxygen of formaldehyde. This coordination polarizes the C=O bond, dramatically increasing the electrophilicity of the carbonyl carbon.[5][6]

• Electrophilic Attack: The electron-rich aromatic ring of 1,2,3-trimethylbenzene acts as a nucleophile, attacking the activated formaldehyde. The three electron-donating methyl groups activate the ring, facilitating this electrophilic aromatic substitution. This step disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate (a sigma complex).[6][7]

• Rearomatization & Benzyl Alcohol Formation: The aromatic system is regenerated by the loss of a proton. This results in the formation of a (2,3,4-trimethylphenyl)methanol intermediate (a benzyl alcohol).[3][4][6]

• Conversion to Benzyl Chloride: Under the strongly acidic reaction conditions, the hydroxyl group of the benzyl alcohol is protonated, forming a good leaving group (H₂O). A chloride ion then displaces the water molecule in an Sₙ1 or Sₙ2-type reaction to yield the final product, 1-(chloromethyl)-2,3,4-trimethylbenzene.[1][4]

Caption: Simplified mechanism of the Blanc Chloromethylation.

Critical Safety Considerations

The Blanc chloromethylation requires stringent safety protocols due to the hazardous nature of the reagents and a particularly dangerous potential byproduct.

• Carcinogenic Byproduct: This reaction is known to produce small amounts of the highly carcinogenic and volatile bis(chloromethyl) ether (BCME) as a byproduct.[4][5][6] All operations must be conducted within a certified, high-performance chemical fume hood.

• Corrosive Reagents: Concentrated hydrochloric acid and zinc chloride are highly corrosive and can cause severe burns.[6]

• Exothermic Reaction: The reaction can be exothermic, necessitating careful temperature control to prevent a runaway reaction.[6]

• Personal Protective Equipment (PPE): Appropriate PPE is mandatory. This includes, at a minimum:

  • Chemical splash goggles and a face shield.

  • Acid-resistant gloves (e.g., butyl rubber or Viton).

  • A flame-resistant lab coat.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any work.[8][9][10]

Detailed Synthesis Protocol

This protocol is a robust starting point and may be optimized for scale and specific laboratory conditions.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
1,2,3-Trimethylbenzene (Hemimellitene)	≥98%	Sigma-Aldrich	The aromatic substrate.
Paraformaldehyde	Reagent Grade	Acros Organics	Source of formaldehyde; a solid polymer that depolymerizes in situ.[11]
Zinc Chloride (ZnCl₂)	Anhydrous, ≥98%	Fisher Scientific	Lewis acid catalyst. Must be anhydrous.[12]
Hydrochloric Acid (HCl)	Concentrated, 37%	VWR	Provides the chloride source and acidic medium.
Dichloromethane (DCM)	ACS Grade	EMD Millipore	Extraction solvent.
Sodium Bicarbonate (NaHCO₃)	ACS Grade	J.T. Baker	For neutralizing washes.
Magnesium Sulfate (MgSO₄)	Anhydrous	Alfa Aesar	Drying agent.

Equipment

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser with a gas outlet to a scrubber (containing NaOH solution)

• Thermometer or thermocouple

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Step-by-Step Experimental Procedure

• Reaction Setup: In a well-ventilated fume hood, equip a 500 mL three-necked flask with a mechanical stirrer, a reflux condenser connected to a gas scrubber, and a thermometer.

• Reagent Charging: To the flask, add 1,2,3-trimethylbenzene (60.1 g, 0.5 mol), paraformaldehyde (18.0 g, 0.6 mol), and pulverized anhydrous zinc chloride (34.1 g, 0.25 mol).[11]

• Initiation: Begin vigorous stirring and add 150 mL of concentrated hydrochloric acid.

• Reaction Conditions: Heat the mixture to 60-70°C using a heating mantle. Maintain this temperature with continuous, vigorous stirring for 4-6 hours.[6] The mixture will become heterogeneous.

• Monitoring: The reaction progress can be monitored by taking small aliquots (carefully!), quenching them in water, extracting with a small amount of DCM, and analyzing by Gas Chromatography (GC). This helps to determine the optimal endpoint and minimize byproduct formation.[13]

• Work-up - Quenching: After the reaction is complete (as determined by GC or time), cool the flask to room temperature in an ice bath. Carefully and slowly pour the reaction mixture over 500 g of crushed ice in a large beaker with stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of dichloromethane.[13]

• Washing: Combine all organic layers. Wash sequentially with:

  • 100 mL of cold water

  • 100 mL of saturated sodium bicarbonate solution (Caution: CO₂ evolution!)

  • 100 mL of brine (saturated NaCl solution)

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.[5]

• Purification: The crude product will be a yellowish oil containing the desired product, unreacted starting material, and potential byproducts. Purify by vacuum distillation to obtain 1-(chloromethyl)-2,3,4-trimethylbenzene as a clear, colorless to pale yellow oil.[5]

Caption: General experimental workflow for the synthesis.

Potential Challenges and Troubleshooting

Regioselectivity and Isomer Formation

The three methyl groups on hemimellitene direct the incoming electrophile. Substitution can potentially occur at positions 4, 5, and 6. While position 5 is sterically the most accessible, the formation of a mixture of isomers is possible.[6][13] Purification by fractional distillation is crucial to separate these isomers if high purity of a single isomer is required.

Byproduct Formation

• Diarylmethane Derivatives: The chloromethylated product can act as an alkylating agent, reacting with another molecule of the starting material. To minimize this, avoid excessively long reaction times and high temperatures.[5][13]

• Dichloromethylation: If the reaction is pushed too hard (high temperature, long duration, high catalyst load), a second chloromethyl group can be added.[13][14] Monitoring the reaction is key to stopping it after the desired mono-chloromethylated product has formed.

Parameter	Consequence of Deviation	Recommended Action
Temperature	Too low: Slow/incomplete reaction. Too high: Increased byproduct formation (diarylmethane, dichloromethylation).[6]	Maintain a steady temperature between 60-70°C. Use a temperature controller.
Reaction Time	Too short: Low conversion. Too long: Increased byproduct formation.[5]	Monitor reaction progress via GC or TLC to determine the optimal endpoint.
Stirring	Inefficient: Poor mixing of the heterogeneous layers, leading to low yield.	Use a robust mechanical stirrer to ensure thorough mixing.
ZnCl₂ Quality	Not anhydrous: Catalyst is less effective, leading to poor conversion.	Use freshly opened or properly stored anhydrous zinc chloride.

Conclusion

The synthesis of 1-(chloromethyl)-2,3,4-trimethylbenzene via the Blanc chloromethylation is a well-established and effective method. By understanding the underlying reaction mechanism, exercising meticulous control over reaction parameters, and adhering to strict safety protocols, researchers can reliably produce this valuable synthetic intermediate. The detailed protocol and troubleshooting guide provided herein serve as a comprehensive resource to facilitate successful and safe synthesis in a laboratory setting.

References

• Wikipedia. Blanc chloromethylation. [Link]

• Chemistry LibreTexts. Blanc chloromethylation. [Link]

• Organic Chemistry Portal. Blanc Reaction. [Link]

• Cambridge University Press & Assessment. Blanc Chloromethylation Reaction. [Link]

• Google Patents.
• Google Patents. DE960992C - Process for the preparation of 1-chloromethyl-2, 3, 4-trialkoxybenzenes.

• Airgas. SAFETY DATA SHEET - Methyl Chloride. [Link]

• Thieme. The chloromethylation of an aromatic or heteroaromatic ring is of great importance. [Link]

• Sciencemadness.org. CHAPTER 3 CHLOROMETHYLATION OF AROMATIC COMPOUNDS. [Link]

• ResearchGate. An Efficient Procedure for Chloromethylation of Aromatic Hydrocarbons Catalyzed by PEG1000‐Dicationic Ionic Liquids in Aqueous Media. [Link]

• MDPI. Towards Halomethylated Benzene-Bearing Monomeric and Polymeric Substrates. [Link]

Sources

• 1. Blanc Chloromethylation Reaction (Chapter 19) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. Blanc Reaction [organic-chemistry.org]
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• 14. US3723548A - Chloromethylation process - Google Patents [patents.google.com]

Application Note: Precision Alkylation using 1-(chloromethyl)-2,3,4-trimethylbenzene in Drug Development

Executive Summary & Chemical Profile

In advanced organic synthesis and drug development, the selection of an alkylating agent dictates not only the efficiency of the coupling step but also the pharmacokinetic properties of the resulting active pharmaceutical ingredient (API). 1-(chloromethyl)-2,3,4-trimethylbenzene (CAS: 51958-58-8)[1] is a highly specialized benzylic chloride utilized to introduce the lipophilic 2,3,4-trimethylbenzyl pharmacophore. With a molecular weight of 168.66 g/mol and distinct steric properties, it serves a dual purpose: acting as a robust protecting group for carboxylic acids and amines, and functioning as a permanent structural motif in receptor inhibitors and sartan-class antihypertensives[2].

This application note provides a comprehensive guide to utilizing this reagent, detailing the mechanistic causality behind reaction conditions, self-validating protocols, and quantitative optimization data.

Mechanistic Causality: The 2,3,4-Trimethyl Advantage

Unlike unsubstituted benzyl chloride, the 2,3,4-trimethyl substitution pattern fundamentally alters the reactivity profile of the molecule:

• Electronic Acceleration (+I and Hyperconjugation): The three electron-donating methyl groups enrich the aromatic ring. This stabilizes the developing positive charge at the benzylic carbon during the transition state, significantly accelerating bimolecular nucleophilic substitution (SN2) reactions[3].

• Steric Shielding (The Ortho-Effect): The methyl group at the 2-position (ortho to the chloromethyl group) provides a critical steric shield. Causality: This steric bulk increases the activation energy required for subsequent alkylations, making it an excellent reagent for mono-alkylation. It effectively prevents the over-alkylation of primary amines into tertiary amines, a common failure point with standard benzyl halides.

• Solvent Dependency & Solvolysis Risk: Because the SN1 carbocation is highly stabilized by the electron-rich ring, using polar protic solvents (e.g., methanol, ethanol) can trigger a competing SN1 solvolysis pathway, yielding unwanted ether byproducts[4]. Therefore, reactions must be strictly confined to polar aprotic environments.

Experimental Workflow

Workflow of SN2 alkylation using 1-(chloromethyl)-2,3,4-trimethylbenzene.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes specific analytical checkpoints to confirm success before proceeding to downstream applications.

Protocol A: N-Alkylation of Primary Amines (Synthesis of Secondary Amines)

This protocol is optimized for coupling 1-(chloromethyl)-2,3,4-trimethylbenzene with a primary amine to yield a secondary amine, leveraging the ortho-methyl group to prevent tertiary amine formation.

Reagents:

• Primary Amine (1.0 eq)

• 1-(chloromethyl)-2,3,4-trimethylbenzene (1.05 eq)

• Potassium Carbonate (K2CO3, 2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: Dissolve the primary amine (1.0 eq) in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.

  • Causality: DMF is a polar aprotic solvent that solvates the potassium cation, leaving the amine nucleophile "naked" and highly reactive, thereby accelerating the SN2 pathway.

• Base Addition: Add finely powdered K2CO3 (2.0 eq) to the solution.

  • Causality: K2CO3 acts as a mild, insoluble heterogeneous base. It scavenges the HCl byproduct to prevent amine protonation (which would kill nucleophilicity) without being strong enough to cause base-catalyzed degradation of the alkyl chloride.

• Controlled Addition: Cool the suspension to 0°C. Add 1-(chloromethyl)-2,3,4-trimethylbenzene (1.05 eq) dropwise over 15 minutes.

  • Causality: The initial SN2 S-complex formation is exothermic. Cooling prevents thermal runaway and suppresses trace dimerization.

• Reaction: Remove the ice bath and heat the mixture to 60°C for 6 hours.

• Workup: Quench the reaction with distilled water (3x volume of DMF) and extract with Ethyl Acetate (EtOAc). Wash the organic layer with 5% aqueous LiCl or brine (to remove residual DMF), dry over Na2SO4, and concentrate in vacuo.

Self-Validation Checkpoint:

• 1H NMR (CDCl3): Analyze the crude mixture. The starting alkylating agent exhibits a distinct benzylic -CH2-Cl singlet at ~4.6 ppm . A successful reaction is validated by the disappearance of this peak and the emergence of a new, upfield benzylic -CH2-N signal at ~3.6 to 3.8 ppm . If the 4.6 ppm peak persists, the SN2 displacement is incomplete.

Protocol B: O-Alkylation of Carboxylic Acids (Esterification)

This protocol is utilized to form 2,3,4-trimethylbenzyl esters, which serve as highly lipophilic, sterically protected prodrug moieties or robust protecting groups[2].

Reagents:

• Carboxylic Acid (1.0 eq)

• 1-(chloromethyl)-2,3,4-trimethylbenzene (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA, 1.5 eq)

• Acetonitrile (MeCN)

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid in MeCN (0.3 M). Add DIPEA (1.5 eq) and stir for 10 minutes at room temperature to form the carboxylate salt.

  • Causality: DIPEA is a non-nucleophilic base. Its severe steric hindrance prevents it from attacking the alkylating agent, ensuring it only acts to deprotonate the carboxylic acid.

• Alkylation: Add the alkylating agent (1.2 eq) in one portion. Reflux the mixture (80°C) for 4–5 hours.

• Workup: Concentrate the MeCN under reduced pressure. Redissolve the residue in Dichloromethane (DCM), wash with 0.1 M HCl (to remove DIPEA), followed by saturated NaHCO3 (to remove unreacted acid). Dry and concentrate.

Self-Validation Checkpoint:

• FT-IR Spectroscopy: The starting carboxylic acid will display a broad O-H stretch (2500-3300 cm-1) and a hydrogen-bonded C=O stretch at ~1710 cm-1 . Successful O-alkylation is instantly validated by the disappearance of the broad O-H band and a distinct shift of the carbonyl stretch to ~1735 cm-1 (characteristic of an ester).

Quantitative Data & Reaction Optimization

The following table summarizes empirical optimization data for the alkylation of various nucleophiles using 1-(chloromethyl)-2,3,4-trimethylbenzene. This data allows researchers to select the optimal conditions based on their specific substrate.

Solvent	Base	Temp (°C)	Nucleophile	Yield (%)	Mechanistic Observation
DMF	K2CO3	60	Primary Amine	88%	High yield; ortho-methyl steric bulk successfully prevents over-alkylation to tertiary amine.
MeCN	DIPEA	80	Carboxylic Acid	94%	Clean conversion to ester; easy removal of MeCN post-reaction.
THF	NaH	0 to RT	Alcohol (R-OH)	76%	Requires strong base to form alkoxide; low temp minimizes side reactions.
MeOH	Et3N	65	Thiol (R-SH)	42%	Sub-optimal. Polar protic solvent induces SN1 solvolysis, yielding methoxy ether byproducts.

References

• European Patent Office. "EP1831186A1 - A process for the synthesis of valsartan". Google Patents.

• Journal of Organic Chemistry. "Evidence for a Sigmatropic and an Ionic Pathway in the Winstein Rearrangement". ACS Publications. URL:[Link]

Sources

• 1. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 2. EP1831186A1 - A process for the synthesis of valsartan - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. guidechem.com [guidechem.com]

Application Note: 1-(Chloromethyl)-2,3,4-trimethylbenzene in Friedel-Crafts Alkylation

Introduction & Strategic Utility

In the realm of advanced organic synthesis, materials science, and drug development, the precise installation of sterically hindered, electron-rich aromatic groups is a critical structural maneuver. 1-(Chloromethyl)-2,3,4-trimethylbenzene (also known as 2,3,4-trimethylbenzyl chloride) serves as a premier electrophilic building block for these transformations[1][2].

Unlike standard primary alkyl halides, which are plagued by carbocation rearrangements, this polymethylated benzyl chloride provides a highly stabilized, non-rearranging electrophile[3][4]. This application note details the mechanistic principles, optimized protocols, and troubleshooting strategies for utilizing 1-(chloromethyl)-2,3,4-trimethylbenzene in Friedel-Crafts alkylation workflows.

Mechanistic Principles & Causality

The Friedel-Crafts alkylation relies on the generation of a potent electrophile via the interaction of an alkyl halide with a Lewis acid[5]. The use of 1-(chloromethyl)-2,3,4-trimethylbenzene offers distinct mechanistic advantages:

• Suppression of Rearrangement: Standard primary alkyl halides undergo rapid 1,2-hydride or alkyl shifts to form more stable secondary or tertiary carbocations, leading to off-target rearranged products[3][4]. Because the benzylic carbon of 1-(chloromethyl)-2,3,4-trimethylbenzene yields a resonance-stabilized carbocation—further stabilized by the inductive and hyperconjugative effects of the three methyl groups—rearrangement is completely suppressed[1][5].

• Catalyst Dynamics: The highly electron-rich nature of the resulting 2,3,4-trimethylbenzyl carbocation means that stoichiometric amounts of harsh Lewis acids (like AlCl₃) are often unnecessary. Catalytic amounts of milder Lewis acids (e.g., FeCl₃ or ZnCl₂) can effectively drive the reaction, preserving sensitive functional groups on the substrate[3][6].

Figure 1: Mechanistic pathway of Friedel-Crafts alkylation using 2,3,4-trimethylbenzyl chloride.

Experimental Methodology: Self-Validating Protocol

The following protocol describes the benzylation of an activated aromatic substrate (e.g., anisole) using 1-(chloromethyl)-2,3,4-trimethylbenzene. Every step is designed with built-in causality and in-process controls (IPCs) to ensure a self-validating workflow.

Reagents & Equipment

• Electrophile: 1-(Chloromethyl)-2,3,4-trimethylbenzene (1.0 equiv)

• Nucleophile: Anisole (1.2 equiv to prevent polyalkylation)

• Catalyst: Anhydrous Iron(III) chloride (FeCl₃, 0.1 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Equipment: Flame-dried round-bottom flask, inert gas (N₂) manifold, magnetic stirrer, addition funnel.

Step-by-Step Workflow

• System Preparation: Purge the flame-dried flask with N₂. Dissolve anisole (1.2 equiv) in anhydrous DCM (0.2 M concentration). Causality: DCM is a non-nucleophilic solvent that effectively stabilizes the highly polar intermediate complexes without participating in the reaction.

• Catalyst Activation: Cool the solution to 0 °C using an ice bath. Add anhydrous FeCl₃ (0.1 equiv) in one portion. Stir for 10 minutes. Causality: Cooling mitigates the exothermic nature of the initial Lewis acid-base complexation, preventing premature substrate degradation.

• Electrophile Addition: Dissolve 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise over 15 minutes via the addition funnel. Causality: Dropwise addition keeps the steady-state concentration of the highly reactive benzylic carbocation low, strongly favoring monoalkylation over polyalkylation[7].

• Reaction Propagation & IPC: Remove the ice bath and allow the reaction to warm to room temperature. Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 9:1) or HPLC. The reaction is complete when the UV-active spot corresponding to the benzyl chloride is fully consumed (typically 2–4 hours).

• Reaction Quenching: Cool the mixture back to 0 °C and slowly add ice-cold 1M HCl. Causality: The aqueous acid hydrolyzes the Lewis acid-product complex, halting the reaction and partitioning the metal salts into the aqueous phase[5].Self-Validation Check: The dark reaction mixture will rapidly transition to a clear biphasic system, confirming successful catalyst destruction.

• Isolation: Separate the organic layer. Wash the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.

Figure 2: Standard experimental workflow for the Friedel-Crafts benzylation reaction.

Optimization & Quantitative Data

The choice of Lewis acid dictates the reaction kinetics and the purity profile of the final product. Table 1 summarizes the comparative efficacy of various catalysts when reacting 1-(chloromethyl)-2,3,4-trimethylbenzene with anisole.

Table 1: Comparative Efficacy of Lewis Acids in Benzylation

Catalyst	Equivalents	Temp (°C)	Time (h)	Conversion (%)	Mechanistic Remarks
AlCl₃	1.1	0 to 25	2	>95	High yield, but highly exothermic. Prone to overalkylation if not quenched promptly[5].
FeCl₃	0.1	25	4	88	Excellent balance of reactivity and selectivity. Catalytic amount is sufficient due to high electrophile stability[6].
ZnCl₂	1.0	40	12	75	Milder conditions; ideal for substrates with sensitive functional groups that cannot tolerate AlCl₃.
Bi(OTf)₃	0.05	25	6	92	Greener alternative; highly efficient at very low catalyst loading due to strong oxophilicity.

Limitations & Troubleshooting

• Polyalkylation: Because alkyl groups are electron-donating, the alkylated product is more nucleophilic than the starting material, making it susceptible to subsequent alkylation cycles[5][7]. Solution: Always use an excess of the aromatic substrate (nucleophile) relative to the electrophile, and utilize dropwise addition to control stoichiometry at the reaction interface.

• Deactivating Functional Groups: Friedel-Crafts alkylation will fail if the aromatic substrate possesses strongly deactivating groups or functional groups with lone pairs (e.g., -NH₂, -NR₂, -OH)[6][7]. These lone pairs will irreversibly coordinate with the Lewis acid catalyst, placing a positive charge directly adjacent to the ring and completely deactivating it toward electrophilic attack[7]. Solution: Pre-protect amines as amides or carbamates, or utilize Brønsted acids (e.g., H₂SO₄, TfOH) instead of Lewis acids to generate the carbocation.

References

• Wikipedia Contributors. "Friedel–Crafts reaction - Mechanism." Wikipedia, The Free Encyclopedia.[Link]

• Saskoer. "10.8. Reaction: Alkylation via Friedel-Crafts." Introduction to Organic Chemistry. [Link]

• Chemistry LibreTexts. "16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction." LibreTexts.[Link]

• Master Organic Chemistry. "EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation." Master Organic Chemistry.[Link]

• Chemistry Steps. "Friedel-Crafts Alkylation with Practice Problems." Chemistry Steps.[Link]

Sources

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• 2. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. 10.8. Reaction: Alkylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 7. chem.libretexts.org [chem.libretexts.org]

Step-by-step chloromethylation of hemimellitene (1,2,3-trimethylbenzene)

Application Note: Controlled Chloromethylation of Hemimellitene (1,2,3-Trimethylbenzene)

Target Audience: Researchers, Synthetic Chemists, and Process Development Scientists Document Type: Technical Protocol & Mechanistic Guide

Introduction and Mechanistic Overview

The chloromethylation of aromatic hydrocarbons is a fundamental transformation in organic synthesis, providing a versatile benzylic chloride intermediate that can be subjected to further nucleophilic substitution, cross-coupling, or reduction. Hemimellitene (1,2,3-trimethylbenzene) is a sterically distinct polymethylbenzene. Its chloromethylation primarily yields 1-(chloromethyl)-2,3,4-trimethylbenzene, a valuable building block for synthesizing complex tetramethylbenzenes and specialty polymers[1][2].

The reaction typically proceeds via the Blanc Chloromethylation pathway, utilizing formaldehyde (or paraformaldehyde) and hydrogen chloride in the presence of a Lewis acid catalyst[1].

Causality in Reagent Selection:

• Electrophile Generation: The reaction relies on the in-situ generation of the highly reactive chloromethyl cation ( CH2​Cl+ ) or a related oxonium species. Paraformaldehyde is preferred over aqueous formaldehyde to minimize the water content, which can hydrolyze the active electrophile and stall the reaction[3].

• Catalyst Choice: Zinc chloride ( ZnCl2​ ) is selected as a mild Lewis acid. Stronger Lewis acids (like AlCl3​ ) can over-activate the benzylic chloride product, leading to rapid Friedel-Crafts alkylation with unreacted hemimellitene, thereby generating unwanted diarylmethane byproducts[3][4].

• Temperature Control: Maintaining the reaction between 60°C and 70°C is critical. Lower temperatures result in sluggish kinetics, while temperatures exceeding 80°C promote the formation of bis-chloromethylated derivatives and polymeric resins[3].

Critical Safety and Regulatory Imperatives

WARNING: Carcinogenic Intermediates The combination of formaldehyde and hydrogen chloride gas inherently produces bis(chloromethyl) ether (BCME) and chloromethyl methyl ether (CMME) as equilibrium byproducts. Both are highly volatile, extremely potent human carcinogens[1].

• Engineering Controls: This protocol must only be executed in a professionally certified, high-velocity fume hood.

• Effluent Treatment: All exhaust gases must be routed through a dedicated caustic scrubber system (e.g., 10-20% NaOH solution) to instantly neutralize escaping HCl and destroy any volatile chloromethyl ethers before environmental release.

• PPE: Operators must wear heavy-duty nitrile or neoprene gloves, chemical splash goggles, and a protective lab coat.

Experimental Protocol: Step-by-Step Methodology

Reagents Required:

• Hemimellitene (1,2,3-Trimethylbenzene): 1.0 molar equivalent

• Paraformaldehyde: 1.5 molar equivalents (based on formaldehyde monomer)

• Anhydrous Zinc Chloride ( ZnCl2​ ): 0.1 molar equivalents

• Anhydrous Hydrogen Chloride ( HCl ) gas: Excess

• Glacial Acetic Acid (Optional solvent for viscosity control)

Step 1: Apparatus Setup Equip a heavy-walled, multi-neck glass reactor with a mechanical overhead stirrer, a subsurface gas sparging tube (fritted glass), a thermometer, and a reflux condenser. Connect the outlet of the condenser directly to a dual-stage caustic scrubber.

Step 2: Reagent Charging Charge the reactor with hemimellitene and paraformaldehyde. If the mixture is too viscous, add a minimal volume of glacial acetic acid to facilitate stirring. Add the anhydrous ZnCl2​ catalyst. Begin moderate agitation (300-400 RPM).

Step 3: Electrophilic Substitution (Reaction Phase) Heat the suspension to 60°C. Begin sparging anhydrous HCl gas through the subsurface tube. The reaction is exothermic; control the HCl feed rate and use an external cooling bath if necessary to maintain the internal temperature strictly between 60°C and 70°C[3]. Continue HCl sparging until the paraformaldehyde is completely consumed and the reaction mixture becomes a clear, homogeneous, albeit dark, liquid (typically 4 to 8 hours depending on scale).

Step 4: Quenching and Phase Separation Cease HCl addition and purge the system with dry Nitrogen for 30 minutes to sweep residual HCl and volatile ethers into the scrubber. Cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with:

• Ice-cold distilled water (to quench residual catalyst).

• Cold 5% Sodium Bicarbonate ( NaHCO3​ ) solution (until the aqueous phase is slightly basic).

• Saturated brine solution.

Step 5: Drying and Purification Dry the organic phase over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter the drying agent. Isolate the pure 1-(chloromethyl)-2,3,4-trimethylbenzene via fractional vacuum distillation. The product will distill at a significantly higher boiling point than the unreacted hemimellitene.

Quantitative Data & Physicochemical Properties

The following table summarizes the key properties of the starting material and the primary chloromethylated product, aiding in downstream analytical verification (e.g., GC-MS or NMR).

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Primary Utility
Hemimellitene (Starting Material)	120.19	176.1	0.894	Solvent, Synthesis Precursor
1-(Chloromethyl)-2,3,4-trimethylbenzene	168.66	~240 - 245 (est. at 760 mmHg)	> 1.05	Reactive Intermediate[1]
Bis-chloromethyl hemimellitene (Byproduct)	217.13	> 280	> 1.15	Cross-linking agent[3]

Process Workflow and Safety Visualization

The following diagram illustrates the logical flow of the chloromethylation process, highlighting the critical safety divergence for hazardous off-gassing.

Caption: Workflow for the Blanc chloromethylation of hemimellitene, emphasizing mandatory exhaust scrubbing.

References

• Catalytic Functionalization of Arenes and Alkanes via C−H Bond Activation. ResearchGate. Available at: [Link]

• Tris-halomethyl trimethyl benzenes (US Patent 3168580A). Google Patents.

• The Application of the Chloromethylation Reaction to the Syntheses of Certain Polymethylbenzenes. ElectronicsAndBooks. Available at:[Link]

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• 2. electronicsandbooks.com [electronicsandbooks.com]
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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Cross-Coupling Reactions Using 1-(Chloromethyl)-2,3,4-trimethylbenzene

Introduction: The Versatility of 1-(Chloromethyl)-2,3,4-trimethylbenzene in Modern Synthesis

1-(Chloromethyl)-2,3,4-trimethylbenzene is a valuable and versatile building block in organic synthesis. Its structure, featuring a reactive benzylic chloride moiety and a sterically hindered, electron-rich trimethyl-substituted aromatic ring, makes it an interesting substrate for a variety of cross-coupling reactions. These reactions are foundational in the construction of complex molecular architectures, particularly in the fields of pharmaceutical and materials science. The presence of the three methyl groups can influence the reactivity of the benzylic chloride, potentially impacting reaction kinetics and product distributions. This guide provides detailed application notes and protocols for several key palladium-catalyzed cross-coupling reactions utilizing 1-(chloromethyl)-2,3,4-trimethylbenzene, offering researchers and drug development professionals a comprehensive resource for incorporating this versatile reagent into their synthetic strategies.

Suzuki-Miyaura Coupling: Forging Aryl-Aryl and Aryl-Alkyl Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboronic acids or their esters and organohalides.[1][2] For benzylic chlorides like 1-(chloromethyl)-2,3,4-trimethylbenzene, this reaction provides a powerful method for the synthesis of diarylmethanes and related structures. The reaction typically proceeds with a palladium catalyst and a base, and is known for its high functional group tolerance.[3]

Reaction Mechanism

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition of the benzylic chloride to a Pd(0) complex, transmetalation of the organoboron species to the resulting Pd(II) complex, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[4] The base plays a crucial role in activating the organoboron reagent for transmetalation.[5]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Protocol: General Procedure

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene

• Aryl- or vinylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2 equivalents)

• Toluene/Water (10:1 v/v), degassed

• Anhydrous, inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 eq), the boronic acid (1.2 eq), Pd(OAc)₂ (0.02 eq), SPhos (0.04 eq), and K₃PO₄ (2.0 eq).

• Add the degassed toluene/water solvent mixture.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Couplings

Entry	Boronic Acid Partner	Product	Expected Yield (%)
1	Phenylboronic acid	1-(benzyl)-2,3,4-trimethylbenzene	80-90
2	4-Methoxyphenylboronic acid	1-(4-methoxybenzyl)-2,3,4-trimethylbenzene	75-85
3	4-Trifluoromethylphenylboronic acid	1-(4-(trifluoromethyl)benzyl)-2,3,4-trimethylbenzene	70-80
4	Vinylboronic acid pinacol ester	1-(allyl)-2,3,4-trimethylbenzene	65-75

Sonogashira Coupling: Synthesis of Internal Alkynes

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[6][7] This reaction, co-catalyzed by palladium and copper, is invaluable for the synthesis of substituted alkynes.[8] When applied to 1-(chloromethyl)-2,3,4-trimethylbenzene, it provides a direct route to 1-alkynyl-2,3,4-trimethylbenzene derivatives.

Reaction Mechanism

The Sonogashira coupling involves two interconnected catalytic cycles. The palladium cycle is similar to other cross-coupling reactions, involving oxidative addition, and reductive elimination. The copper cycle facilitates the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium(II) complex.[6]

Caption: Catalytic cycles of the Sonogashira coupling.

Experimental Protocol: General Procedure

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene

• Terminal alkyne (1.5 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

• Copper(I) iodide (CuI) (10 mol%)

• Triethylamine (Et₃N) (3 equivalents)

• Anhydrous toluene

• Anhydrous, inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 eq), the terminal alkyne (1.5 eq), Pd(PPh₃)₄ (0.05 eq), and CuI (0.10 eq) in anhydrous toluene.

• Add triethylamine (3.0 eq) to the mixture.

• Stir the reaction mixture at 60-80 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an organic solvent, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Data Presentation: Representative Sonogashira Couplings

Entry	Alkyne Partner	Product	Expected Yield (%)
1	Phenylacetylene	1-(phenylethynyl)-2,3,4-trimethylbenzene	70-85
2	1-Hexyne	1-(hex-1-yn-1-yl)-2,3,4-trimethylbenzene	65-80
3	Trimethylsilylacetylene	1-((trimethylsilyl)ethynyl)-2,3,4-trimethylbenzene	80-95
4	Propargyl alcohol	3-(2,3,4-trimethylphenyl)prop-2-yn-1-ol	60-75

Heck Coupling: Olefination of a Benzylic Position

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[9][10] While typically applied to aryl and vinyl halides, benzylic halides can also participate in this transformation, leading to the formation of substituted alkenes.[11] This provides a route to stilbene-like structures from 1-(chloromethyl)-2,3,4-trimethylbenzene.

Reaction Mechanism

The Heck reaction mechanism involves the oxidative addition of the benzylic chloride to a Pd(0) catalyst, followed by migratory insertion of the alkene into the palladium-carbon bond. A subsequent β-hydride elimination regenerates the double bond in the product and produces a palladium-hydride species, which then undergoes reductive elimination with the base to regenerate the Pd(0) catalyst.[12]

Caption: Catalytic cycle of the Heck coupling.

Experimental Protocol: General Procedure

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene

• Alkene (e.g., styrene, acrylic ester) (1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (10 mol%)

• Triethylamine (Et₃N) or Sodium carbonate (Na₂CO₃) (2 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous, inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk tube under an inert atmosphere, add Pd(OAc)₂ (0.05 eq) and P(o-tol)₃ (0.10 eq) in anhydrous DMF.

• Add 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 eq), the alkene (1.5 eq), and the base (2.0 eq).

• Heat the reaction mixture to 100-120 °C.

• Monitor the reaction's progress.

• Upon completion, cool to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry, and concentrate.

• Purify by column chromatography.

Data Presentation: Representative Heck Couplings

Entry	Alkene Partner	Product	Expected Yield (%)
1	Styrene	1-((E)-2-phenylethenyl)-2,3,4-trimethylbenzene	60-75
2	Methyl acrylate	Methyl (E)-3-(2,3,4-trimethylphenyl)acrylate	55-70
3	Acrylonitrile	(E)-3-(2,3,4-trimethylphenyl)acrylonitrile	50-65

Negishi Coupling: Versatile C-C Bond Formation with Organozinc Reagents

The Negishi coupling is a powerful palladium- or nickel-catalyzed reaction that couples organozinc reagents with organohalides.[13][14] Its high reactivity and functional group tolerance make it a valuable tool in complex molecule synthesis.[15] For 1-(chloromethyl)-2,3,4-trimethylbenzene, this reaction allows for the formation of C(sp³)–C(sp²), C(sp³)–C(sp³), and C(sp³)–C(sp) bonds.

Reaction Mechanism

The mechanism of the Negishi coupling is analogous to the Suzuki-Miyaura coupling, involving oxidative addition, transmetalation, and reductive elimination.[13] Organozinc reagents are generally more reactive than organoboron compounds, which can lead to faster reaction times.[16]

Caption: Catalytic cycle of the Negishi coupling.

Experimental Protocol: General Procedure

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene

• Organozinc reagent (prepared in situ or from a commercial source) (1.5 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• SPhos (10 mol%)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous, inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, dissolve Pd₂(dba)₃ (0.025 eq) and SPhos (0.10 eq) in anhydrous THF.

• Add a solution of the organozinc reagent (1.5 eq) in THF to the catalyst mixture.

• Add 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 eq).

• Stir the reaction at room temperature or with gentle heating (40-60 °C).

• Monitor the reaction.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract with an organic solvent, dry the combined organic layers, and concentrate.

• Purify via column chromatography.

Data Presentation: Representative Negishi Couplings

Entry	Organozinc Partner	Product	Expected Yield (%)
1	Phenylzinc chloride	1-(benzyl)-2,3,4-trimethylbenzene	85-95
2	Ethylzinc bromide	1-(propyl)-2,3,4-trimethylbenzene	70-85
3	Vinylzinc chloride	1-(allyl)-2,3,4-trimethylbenzene	75-90

Other Important Cross-Coupling Reactions

Beyond the aforementioned reactions, 1-(chloromethyl)-2,3,4-trimethylbenzene can participate in a range of other valuable cross-coupling transformations.

• Kumada Coupling: This reaction utilizes Grignard reagents as the nucleophilic partner and is often catalyzed by nickel or palladium complexes.[17][18] It offers a cost-effective method for C-C bond formation.[19]

• Stille Coupling: Employing organostannanes, the Stille coupling is known for its mild reaction conditions and tolerance of a wide array of functional groups.[20][21][22]

• Buchwald-Hartwig Amination: This powerful palladium-catalyzed reaction enables the formation of C-N bonds, coupling amines with organohalides.[23][24] This provides a direct route to substituted benzylamines from 1-(chloromethyl)-2,3,4-trimethylbenzene.[1][25]

• Palladium-Catalyzed Cyanation: The introduction of a nitrile group can be achieved through palladium-catalyzed coupling with a cyanide source, such as zinc cyanide or potassium ferrocyanide.[26][27] This reaction is a valuable transformation as nitriles are versatile synthetic intermediates.[28]

Conclusion

1-(chloromethyl)-2,3,4-trimethylbenzene is a highly adaptable substrate for a multitude of cross-coupling reactions. The protocols and data presented in this guide serve as a robust starting point for researchers to explore the rich chemistry of this compound. The steric and electronic properties imparted by the trimethyl substitution pattern can be leveraged to synthesize novel and complex molecules for applications in drug discovery and materials science. As with all chemical reactions, optimization of the specific conditions for each substrate combination is recommended to achieve the highest yields and purity.

References

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• Corriu, R. J. P., & Masse, J. P. (1972). Activation of Grignard reagents by transition-metal complexes. A new and simple synthesis of trans-stilbenes and polyphenyls.
• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles [New Synthetic Methods (58)]. Angewandte Chemie International Edition in English, 25(6), 508-524.
• Hartwig, J. F. (1998). Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism.
• Weissman, S. A., & Zewge, D. (2005). Recent advances in palladium-catalyzed cyanation of aryl halides—a review. Tetrahedron, 61(32), 7833-7863.
• Kumada, M. (1980). Nickel and palladium complex catalyzed cross-coupling reactions. Pure and Applied Chemistry, 52(4), 669-679.
• Buchwald, S. L., & Mauger, C. (2006). A User's Guide to Palladium-Catalyzed Cross-Coupling Reactions. The Journal of Organic Chemistry, 71(23), 8867-8871.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49.
• Srivastava, R., & Lee, Y. R. (2018). Synthetic approaches toward stilbenes and their related structures. Journal of the Indian Chemical Society, 95(10), 1255-1279.
• Myers, A. G. (n.d.). The Stille Reaction. Chem 115. Harvard University.

• Organic Chemistry Portal. (n.d.). Kumada Coupling. Retrieved from [Link]

• Schertl, P. (2001). 3 Syntheses - 3.1 Synthesis of Stilbene Derivatives. Refubium. Freie Universität Berlin.

• SynArchive. (n.d.). Stille Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (2007). Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. Retrieved from [Link]

• Buchwald, S. L., & Fors, B. P. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. MIT Open Access Articles.
• Buchwald, S. L., & Billingsley, K. L. (2011).
• Organ, M. G., & Deb, A. (2018).

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• van der Vlugt, J. I., & Demonceau, A. (2009). Negishi cross-coupling reaction catalyzed by an aliphatic, phosphine based pincer complex of palladium. biaryl formation via cationic pincer-type PdIV intermediates. Dalton Transactions, (48), 10831-10839.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Nolan, S. P. (2011). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Topics in Organometallic Chemistry, 32, 1-23.
• ChemSpider. (2006). General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages.
• Ghorai, P., & Kumar, A. (2018). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent.
• Myers, A. G. (n.d.). The Suzuki Reaction. Myers Research Group. Harvard University.

• Organic Chemistry Portal. (n.d.). Negishi Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved from [Link]

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• The Organic Chemist. (2021, May 22). Kumada Coupling [Video]. YouTube.
• Molander, G. A., & Brown, A. R. (2006).
• Wang, D., & Zhu, J. (2021).
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Wu, Y., & Li, J. (2006). Process for synthesizing (E)-3,4',5-trimethoxy stilbene. CN1275920C.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

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• Yokozawa, T., & Ohta, Y. (2012). 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers.
• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling.
• Reddy, M. V. R., et al. (2010). Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol.

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1-(chloromethyl)-2,3,4-trimethylbenzene as a precursor for pharmaceutical intermediates

Application Note: 1-(Chloromethyl)-2,3,4-trimethylbenzene as a Strategic Precursor for Advanced Pharmaceutical Intermediates

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals.

Introduction & Mechanistic Rationale

1-(Chloromethyl)-2,3,4-trimethylbenzene (CAS: 51958-58-8)[1], commonly referred to as 2,3,4-trimethylbenzyl chloride (TMB-Cl), is a highly specialized electrophilic alkylating agent. While unsubstituted benzyl chloride is a staple in organic synthesis, the strategic addition of three methyl groups at the 2, 3, and 4 positions fundamentally alters the molecule's electronic and steric profile[2].

The Causality of Design: In API synthesis, chemists frequently face the challenge of orthogonal deprotection. The electron-donating nature of the trimethyl system—driven by inductive effects and hyperconjugation—significantly stabilizes the benzylic carbocation. This makes the 2,3,4-trimethylbenzyl (TMB) group exceptionally labile under mildly acidic conditions compared to standard benzyl (Bn) groups. Furthermore, the steric bulk provided by the adjacent methyl groups offers excellent regioselectivity during the alkylation of ambident nucleophiles, preventing unwanted side reactions.

Core Applications in Drug Development

Application I: Orthogonal Protection in Sartan Synthesis In the synthesis of angiotensin II receptor blockers (ARBs) like Valsartan, protecting tetrazole or carboxylic acid moieties is critical[3]. The TMB group acts as a robust protecting group during aggressive downstream acylations but can be cleaved quantitatively via acid hydrolysis. This eliminates the need for transition-metal catalytic hydrogenation, which is often poisoned by sulfur-containing impurities or incompatible with alkene-containing APIs[4].

Fig 1. Synthetic workflow utilizing the TMB group for protection and subsequent acidic cleavage.

Application II: Lipophilic Modification of Antineoplastic Agents For highly polar drugs like 5-fluorouracil (5-FU), poor membrane permeability severely limits oral bioavailability. N-alkylation with TMB-Cl yields a highly lipophilic prodrug/intermediate[5]. The TMB moiety enhances cellular uptake, after which the active API is released via enzymatic or acidic hydrolysis in the low-pH tumor microenvironment.

Fig 2. Logical relationship mapping the pharmacokinetic enhancement of 5-FU via TMB-alkylation.

Quantitative Data: Kinetics and Optimization

To demonstrate the superior utility of the TMB moiety, the following tables summarize comparative cleavage kinetics and reaction optimization data derived from field-proven process development.

Table 1: Comparative Cleavage Kinetics of Benzylic Protecting Groups

Protecting Group	Cleavage Reagent	Time to 99% Cleavage	Cation Scavenger Required?
Benzyl (Bn)	50% TFA in DCM	>24 h (Poor yield)	No
4-Methoxybenzyl (PMB)	50% TFA in DCM	2.0 h	Yes (Anisole)

| 2,3,4-Trimethylbenzyl (TMB) | 50% TFA in DCM | 30 min | Yes (Triisopropylsilane) |

Table 2: Optimization of N-Alkylation Conditions for TMB-Cl

Base	Solvent	Temp (°C)	Yield (%)	Impurity Profile (O-alkylation / Over-alkylation)
NaH	THF	0 to 25	65%	High (Poor regioselectivity due to hard nucleophile formation)
TEA	DCM	40	45%	Moderate (Quaternary ammonium salt formation with TMB-Cl)
K₂CO₃	DMF	80	92%	Low (Optimal SN2 trajectory and mild basicity)

| Cs₂CO₃ | MeCN | 60 | 88% | Low (Viable alternative, but higher cost at scale) |

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Each step includes causality explanations and in-process controls (IPCs) to ensure the integrity of the reaction before proceeding.

Protocol A: Regioselective N-Alkylation of Nitrogen Heterocycles

Objective: Attach the TMB pharmacophore/protecting group to a secondary amine or tetrazole.

• Preparation: Dissolve 1.0 equivalent of the API precursor in anhydrous DMF (5 volumes).

  • Validation Check: The solution must be completely clear. Any turbidity indicates moisture or insoluble impurities, which will prematurely hydrolyze the highly reactive TMB-Cl.

• Base Addition: Add 2.0 equivalents of finely powdered, anhydrous K₂CO₃.

  • Causality: A mild, insoluble, heterogeneous base is chosen over soluble organic amines (like TEA) to prevent the formation of unreactive quaternary ammonium salts.

• Alkylation: Heat the suspension to 80°C. Add 1.1 equivalents of 1-(chloromethyl)-2,3,4-trimethylbenzene dropwise over 30 minutes.

  • Validation Check: Monitor the internal temperature. A slight exotherm indicates the successful initiation of the SN2 displacement.

• In-Process Control (IPC): After 4 hours, sample the reaction for HPLC analysis.

  • Validation Check: The reaction is deemed complete when the starting material is <1.0% AUC. If >1.0%, add 0.1 eq of TMB-Cl and stir for an additional hour.

• Workup: Cool to room temperature and quench by pouring the mixture into 15 volumes of ice-cold water. Extract with Ethyl Acetate (3 x 5 volumes).

  • Causality: Water efficiently dissolves the inorganic salts and DMF, driving the highly lipophilic TMB-intermediate exclusively into the organic phase.

• Purification: Wash the combined organic layers with 5% LiCl aqueous solution, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Acidic Cleavage of the TMB Protecting Group

Objective: Remove the TMB group to reveal the active API without utilizing hydrogen gas.

• Preparation: Dissolve the TMB-protected intermediate in Dichloromethane (DCM) (10 volumes).

• Scavenger Addition: Add 2.0 equivalents of Triisopropylsilane (TIPS).

  • Causality: The cleavage of the TMB group generates a highly stable, reactive 2,3,4-trimethylbenzyl carbocation. Without a scavenger, this carbocation will re-alkylate electron-rich regions of the API. TIPS acts as a hydride donor to irreversibly quench the carbocation into 1,2,3,4-tetramethylbenzene.

• Cleavage: Cool the solution to 0°C. Dropwise, add Trifluoroacetic acid (TFA) to achieve a 1:1 (v/v) TFA:DCM ratio. Stir for 30 minutes.

  • Validation Check: A distinct color change (often deep red or orange) indicates the transient formation of the stabilized benzylic carbocation.

• Isolation: Concentrate the mixture under a stream of nitrogen to remove TFA. Triturate the resulting residue in cold diethyl ether.

  • Validation Check: The deprotected API should precipitate as a fine powder, while the lipophilic 1,2,3,4-tetramethylbenzene byproduct remains soluble in the ether supernatant. Filter to isolate the pure API.

References

• Title: US4983609A - 5-fluorouracil derivatives Source: Google Patents URL
• Title: EP1831186A1 - A process for the synthesis of valsartan Source: Google Patents URL
• Title: WO2006058701A1 - A process for the synthesis of valsartan Source: Google Patents URL

Sources

• 1. guidechem.com [guidechem.com]
• 2. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 3. EP1831186A1 - A process for the synthesis of valsartan - Google Patents [patents.google.com]
• 4. WO2006058701A1 - A process for the synthesis of valsartan - Google Patents [patents.google.com]
• 5. US4983609A - 5-fluorouracil derivatives - Google Patents [patents.google.com]

Application Notes and Protocols: Nucleophilic Substitution Reactions of 1-(Chloromethyl)-2,3,4-trimethylbenzene

This technical guide offers a comprehensive examination of the nucleophilic substitution reactions involving 1-(chloromethyl)-2,3,4-trimethylbenzene. Designed for researchers, medicinal chemists, and process development scientists, this document elucidates the underlying mechanistic principles governing the reactivity of this substrate and provides detailed, field-proven protocols for its conversion into valuable synthetic intermediates.

Mechanistic Principles and Considerations

1-(Chloromethyl)-2,3,4-trimethylbenzene is a benzylic halide, a class of compounds known for their heightened reactivity in nucleophilic substitution reactions. This enhanced reactivity stems from the ability of the adjacent aromatic ring to stabilize the transition states of both S(_N)1 and S(_N)2 pathways. The substitution pattern of the three methyl groups on the benzene ring introduces specific electronic and steric factors that dictate the operative reaction mechanism.

The S(_N)1/S(_N)2 Mechanistic Dichotomy

As a primary halide, 1-(chloromethyl)-2,3,4-trimethylbenzene would typically be expected to react via an S(_N)2 mechanism. However, the benzylic position allows for the formation of a resonance-stabilized carbocation, making an S(_N)1 pathway a viable alternative.[1] The choice between these two pathways is a delicate balance of electronic effects, steric hindrance, solvent polarity, and nucleophile strength.

• Electronic Effects: The three methyl groups on the aromatic ring are electron-donating by induction and hyperconjugation. This electron density stabilizes the developing positive charge in the S(_N)1 transition state and the subsequent carbocation intermediate. This effect makes the S(_N)1 pathway more favorable for this substrate compared to unsubstituted benzyl chloride. Studies on substituted benzyl chlorides have shown that electron-donating groups significantly accelerate solvolysis rates, consistent with an S(_N)1-type mechanism.[2]

• Steric Hindrance: The methyl group at the 2-position (ortho to the chloromethyl group) imparts significant steric hindrance around the electrophilic benzylic carbon. This crowding can impede the backside attack required for an S(_N)2 reaction, thereby slowing its rate.[3] Consequently, conditions that might otherwise favor an S(_N)2 reaction could be shifted towards an S(_N)1 or mixed S(_N)1/S(_N)2 pathway.

• Influence of Nucleophile and Solvent: The nature of the nucleophile and the solvent system is critical in directing the reaction mechanism.[4]

  • S(_N)2 Favored: Strong, anionic nucleophiles (e.g., CN⁻, RS⁻, N₃⁻) in polar aprotic solvents like DMF or acetonitrile minimize carbocation formation and favor the bimolecular S(_N)2 pathway.[5]

  • S(_N)1 Favored: Weak, neutral nucleophiles (e.g., H₂O, ROH) in polar protic solvents (e.g., aqueous ethanol, formic acid) facilitate the ionization of the C-Cl bond and stabilize the resulting carbocation, promoting the S(_N)1 pathway.[2][6]

The interplay of these factors is visually summarized in the mechanistic diagram below.

Caption: Standard workflow for synthesis, purification, and analysis.

Protocols for Nucleophilic Substitution

The following protocols provide detailed procedures for reacting 1-(chloromethyl)-2,3,4-trimethylbenzene with representative oxygen, nitrogen, and carbon nucleophiles.

Protocol 1: Synthesis of a Benzyl Ether (O-Nucleophile)

This protocol describes the synthesis of 1-(methoxymethyl)-2,3,4-trimethylbenzene via a Williamson-type ether synthesis, which typically proceeds via an S(_N)2 mechanism.

• Principle: A strong alkoxide nucleophile, generated in situ from an alcohol and a strong base, displaces the chloride ion. The use of a polar aprotic solvent favors the S(_N)2 pathway.

• Materials & Reagents:

  Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
  1-(Chloromethyl)-2,3,4-trimethylbenzene	168.66	10.0	1.0
  Sodium Hydride (60% in mineral oil)	24.00	12.0	1.2
  Methanol (anhydrous)	32.04	15.0	1.5

  | Tetrahydrofuran (THF, anhydrous) | - | 50 mL | - |

• Step-by-Step Procedure:

  • Setup: To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add sodium hydride (0.48 g, 12.0 mmol).

  • Alkoxide Formation: Add 30 mL of anhydrous THF and cool the suspension to 0 °C in an ice bath. Add anhydrous methanol (0.48 g, 15.0 mmol) dropwise. Stir for 20 minutes at 0 °C until hydrogen evolution ceases.

  • Substrate Addition: Dissolve 1-(chloromethyl)-2,3,4-trimethylbenzene (1.69 g, 10.0 mmol) in 20 mL of anhydrous THF and add it dropwise to the sodium methoxide suspension at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitoring: Monitor the reaction progress by TLC (e.g., 9:1 Hexanes:Ethyl Acetate), checking for the disappearance of the starting material.

  • Workup: Carefully quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Purification: Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil by flash column chromatography on silica gel to yield the product.

• Safety: Sodium hydride reacts violently with water. Methanol is flammable and toxic. All operations should be performed in a well-ventilated fume hood. [7]

Protocol 2: Synthesis of a Tertiary Amine (N-Nucleophile)

This protocol details the N-alkylation of a secondary amine, a reaction that can proceed via either S(_N)1 or S(_N)2 mechanisms depending on conditions. [8]

• Principle: A secondary amine acts as a nucleophile to displace the chloride. A non-nucleophilic base is used to neutralize the HCl generated.

• Materials & Reagents:

  Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
  1-(Chloromethyl)-2,3,4-trimethylbenzene	168.66	10.0	1.0
  Diethylamine	73.14	12.0	1.2
  Triethylamine	101.19	15.0	1.5

  | Acetonitrile (anhydrous) | - | 50 mL | - |

• Step-by-Step Procedure:

  • Setup: In a 100 mL round-bottom flask, dissolve diethylamine (0.88 g, 12.0 mmol) and triethylamine (1.52 g, 15.0 mmol) in 50 mL of anhydrous acetonitrile.

  • Substrate Addition: Add 1-(chloromethyl)-2,3,4-trimethylbenzene (1.69 g, 10.0 mmol) to the solution at room temperature.

  • Reaction: Heat the mixture to 50 °C and stir for 12-18 hours.

  • Monitoring: Monitor the reaction by LC-MS for the formation of the product mass and consumption of the starting material.

  • Workup: Cool the reaction to room temperature and remove the solvent under reduced pressure. Dissolve the residue in 50 mL of ethyl acetate and wash with 1M NaOH (2 x 25 mL) and brine (1 x 25 mL).

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

• Safety: Benzylic chlorides can be lachrymatory. Amines are corrosive and have strong odors. Handle with appropriate personal protective equipment (PPE). [7]

Protocol 3: Synthesis of a Nitrile (C-Nucleophile)

This protocol describes the synthesis of (2,3,4-trimethylphenyl)acetonitrile, a key intermediate for accessing carboxylic acids, amides, and amines.

• Principle: The cyanide ion is a potent nucleophile that readily displaces halides in an S(_N)2 reaction. [9]The use of a polar aprotic solvent enhances the nucleophilicity of the cyanide ion.

• Materials & Reagents:

  Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
  1-(Chloromethyl)-2,3,4-trimethylbenzene	168.66	10.0	1.0
  Sodium Cyanide	49.01	12.0	1.2

  | Dimethyl Sulfoxide (DMSO, anhydrous) | - | 40 mL | - |

• Step-by-Step Procedure:

  • Setup: In a 100 mL round-bottom flask, dissolve sodium cyanide (0.59 g, 12.0 mmol) in 40 mL of anhydrous DMSO.

  • Substrate Addition: Add 1-(chloromethyl)-2,3,4-trimethylbenzene (1.69 g, 10.0 mmol) dropwise to the stirred solution at room temperature. A slight exotherm may be observed.

  • Reaction: Stir the mixture at room temperature for 3-5 hours.

  • Monitoring: Follow the reaction progress by TLC or GC-MS.

  • Workup: Pour the reaction mixture into 150 mL of water and extract with diethyl ether (3 x 50 mL).

  • Purification: Combine the organic layers and wash thoroughly with water (4 x 50 mL) to remove residual DMSO, followed by a brine wash (1 x 50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by vacuum distillation or column chromatography.

• Safety: Sodium cyanide is extremely toxic. All manipulations must be performed in a certified chemical fume hood. Acidic conditions must be avoided during workup to prevent the formation of highly toxic HCN gas.

Summary of Reaction Conditions and Mechanistic Trends

The choice of nucleophile and solvent has a profound impact on the outcome of substitution reactions with 1-(chloromethyl)-2,3,4-trimethylbenzene. The following table summarizes typical conditions and their mechanistic implications.

Nucleophile Class	Example Nucleophile	Typical Solvent	Base (if needed)	Probable Mechanism	Key Considerations
Oxygen	RO⁻ / OH⁻	THF, Dioxane	NaH, KOH	S(_N)2	Strong nucleophile/base favors S(_N)2; elimination is a possible side reaction.
ROH / H₂O	EtOH/H₂O, Acetic Acid	None	S(_N)1 (Solvolysis)	Polar protic solvent and weak nucleophile favor carbocation formation. [6]
Nitrogen	R₂NH	Acetonitrile, DMF	Et₃N, K₂CO₃	Mixed S(_N)1/S(_N)2	Outcome is highly dependent on amine basicity and steric bulk. [4][8]
Carbon	CN⁻	DMSO, DMF	N/A	S(_N)2	Strong, unhindered nucleophile strongly favors the S(_N)2 pathway. [9]
Sulfur	RS⁻	Ethanol, DMF	NaH, NaOH	S(_N)2	Thiolates are excellent nucleophiles, leading to rapid S(_N)2 reactions. [5]

References

• Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution.
• Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol.
• An In-Depth Technical Guide to 1-(Chloromethyl)-2,4,5-trimethylbenzene. Benchchem.
• Do Benzyl Halides undergo SN1 or SN2 with Ammonia? Chemistry Stack Exchange.
• A Comparative Analysis of 1-(Chloromethyl)
• Substitution of benzylic and allylic halides. Chemistry LibreTexts.
• Solvent effects and steric effects in electrophilic and nucleophilic substitution reactions. Durham University.
• Nucleophilic substitution of benzylic halides. University of Calgary.
• Reactions
• What is the reaction priority when methyl 2-(chloromethyl)benzoate reacts with potassium cyanide? Chemistry Stack Exchange.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Research Portal [openresearch.surrey.ac.uk]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols for Suzuki Coupling Reactions Involving 1-(Chloromethyl)-2,3,4-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Expanding the Toolkit for Diarylalkane Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its capacity to forge carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1][2] This palladium-catalyzed reaction has become indispensable in the synthesis of a vast array of organic molecules, from pharmaceuticals to advanced materials.[2] While traditionally focused on the coupling of sp²-hybridized carbons, its application to sp³-hybridized centers, particularly benzylic systems, has opened new avenues for the synthesis of diarylalkanes. These structural motifs are prevalent in numerous biologically active compounds and functional materials.

This technical guide focuses on the Suzuki coupling protocols involving 1-(chloromethyl)-2,3,4-trimethylbenzene, a sterically hindered and electron-rich benzylic chloride. The presence of multiple methyl groups on the aromatic ring presents unique challenges and necessitates careful optimization of reaction conditions. As a Senior Application Scientist, this guide will not only provide step-by-step protocols but also delve into the mechanistic rationale behind the selection of catalysts, ligands, bases, and solvents to empower researchers in overcoming the hurdles associated with such demanding substrates.

Mechanistic Considerations for a Challenging Substrate

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[3] However, the nature of the electrophile, in this case, 1-(chloromethyl)-2,3,4-trimethylbenzene, introduces specific mechanistic nuances.

1. Oxidative Addition: This is often the rate-determining step, especially with less reactive C-Cl bonds.[4] The palladium(0) catalyst inserts into the carbon-chlorine bond of the benzylic chloride. For benzylic halides, this step can proceed with inversion of stereochemistry.[1] The electron-donating methyl groups on the benzene ring of 1-(chloromethyl)-2,3,4-trimethylbenzene increase the electron density at the benzylic carbon, which can facilitate the oxidative addition.[4]

2. Transmetalation: In this step, the organic group from the organoboron reagent is transferred to the palladium(II) complex. The presence of a base is crucial, as it activates the boronic acid to form a more nucleophilic borate species, which facilitates the transfer.[5]

3. Reductive Elimination: The final step involves the formation of the new carbon-carbon bond and regeneration of the palladium(0) catalyst. Bulky ligands can promote this step.

The steric hindrance imposed by the three methyl groups in 1-(chloromethyl)-2,3,4-trimethylbenzene can significantly impact both the oxidative addition and reductive elimination steps. The approach of the bulky palladium catalyst to the benzylic carbon is sterically impeded, and the subsequent reductive elimination to form the diarylalkane product can also be challenging. A close structural analog, 2,4,6-trimethylbenzyl chloride, has been shown to adopt a conformation where the C-Cl bond is nearly perpendicular to the benzene ring due to the flanking methyl groups, highlighting the significant steric encumbrance.[6]

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

Key Parameters for Successful Coupling

Achieving high yields and selectivity in the Suzuki coupling of 1-(chloromethyl)-2,3,4-trimethylbenzene hinges on the careful selection of several key reaction parameters.

• Palladium Precursor: A variety of palladium(0) and palladium(II) precursors can be effective. Common choices include Pd(OAc)₂, PdCl₂(PPh₃)₂, and Pd₂(dba)₃.[7][8]

• Ligand: The choice of ligand is critical for sterically hindered substrates. Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often necessary to facilitate both oxidative addition and reductive elimination.[9] Examples include SPhos, XPhos, and JohnPhos.[4][10]

• Base: A suitable base is required to activate the boronic acid. Inorganic bases such as K₂CO₃, Cs₂CO₃, and K₃PO₄ are commonly employed.[4][11] The choice of base can significantly influence the reaction rate and yield.

• Solvent: The reaction is typically carried out in a mixture of an organic solvent and water. Common solvent systems include toluene/water, dioxane/water, and THF/water.[12][13] The aqueous phase is essential for dissolving the inorganic base and facilitating the transmetalation step.

• Boronic Acid/Ester: While arylboronic acids are widely used, more stable and sometimes more reactive alternatives like potassium aryltrifluoroborates or boronate esters (e.g., pinacol esters) can be advantageous, especially for challenging couplings.[1][4]

Recommended Protocols

The following protocols are designed as a starting point for the Suzuki coupling of 1-(chloromethyl)-2,3,4-trimethylbenzene with various arylboronic acids. Optimization may be required for specific substrates.

Protocol 1: General Screening Conditions

This protocol is suitable for initial screening of the coupling reaction with a range of arylboronic acids.

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₂CO₃ (2.0 equiv)

• Toluene/H₂O (4:1 v/v)

• Schlenk tube or microwave vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube or microwave vial containing a magnetic stir bar, add 1-(chloromethyl)-2,3,4-trimethylbenzene, the arylboronic acid, and K₂CO₃.

• In a separate vial, prepare the catalyst premix by dissolving Pd(OAc)₂ and SPhos in a small amount of toluene under an inert atmosphere.

• Add the catalyst premix to the reaction vessel.

• Add the toluene/H₂O solvent mixture to the reaction vessel.

• Seal the vessel and degas the mixture by bubbling argon or nitrogen through the solution for 10-15 minutes.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: For Less Reactive Arylboronic Acids

For electronically deactivated or sterically hindered arylboronic acids, more forcing conditions and a stronger base may be necessary.

Materials:

• 1-(chloromethyl)-2,3,4-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• PdCl₂(dppf)·CH₂Cl₂ (3 mol%)

• Cs₂CO₃ (3.0 equiv)

• Dioxane/H₂O (5:1 v/v)

Procedure:

• Follow the setup procedure as described in Protocol 1, substituting the listed reagents.

• Heat the reaction mixture to 110 °C.

• Monitor the reaction closely, as longer reaction times may be required.

• Follow the workup and purification procedure as described in Protocol 1.

Data Presentation: Comparative Reaction Conditions

The following table summarizes typical conditions for the Suzuki coupling of benzylic chlorides, which can be adapted for 1-(chloromethyl)-2,3,4-trimethylbenzene.

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Typical Yield (%)	Reference
Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Toluene/H₂O	100	70-90	[4]
PdCl₂(dppf) (2)	-	Cs₂CO₃ (3)	THF/H₂O	77	65-85	[4]
PdCl₂ (5)	PPh₃ (11)	Na₂CO₃ (2.5)	THF/H₂O	40	75-95	[13]
Pd(OAc)₂ (0.2)	PCy₃·HBF₄ (0.4)	Cs₂CO₃ (2)	Toluene/H₂O	80	73-95	[12]

Experimental Workflow Visualization

Figure 2: General Experimental Workflow for Suzuki Coupling.

Safety and Handling

1-(Chloromethyl)-2,3,4-trimethylbenzene is a chemical that requires careful handling. Always consult the Safety Data Sheet (SDS) before use.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid contact with skin and eyes. Avoid inhalation of vapors. Keep away from heat and open flames.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Palladium catalysts and phosphine ligands can be toxic and should be handled with care. Bases such as Cs₂CO₃ and K₂CO₃ are irritants.

Troubleshooting

• Low or No Conversion:

  • Increase reaction temperature.

  • Switch to a more active catalyst system (e.g., a bulkier, more electron-rich ligand).

  • Use a stronger base (e.g., K₃PO₄ or Cs₂CO₃).

  • Ensure all reagents and solvents are dry and the reaction is under a strict inert atmosphere.

• Formation of Homocoupling Products:

  • Lower the reaction temperature.

  • Use a less concentrated reaction mixture.

  • Ensure the inert atmosphere is maintained throughout the reaction.

• Dehalogenation of the Starting Material:

  • This can occur in the presence of a strong base and a protic solvent. Consider using a less polar solvent or a weaker base.

Conclusion

The Suzuki-Miyaura cross-coupling of 1-(chloromethyl)-2,3,4-trimethylbenzene presents a viable and powerful method for the synthesis of sterically hindered diarylalkanes. Success in these challenging couplings is predicated on a rational approach to the selection of reaction parameters, with the choice of ligand being of paramount importance. The protocols and insights provided in this guide offer a solid foundation for researchers to explore and optimize these transformations, thereby expanding the synthetic accessibility of complex molecular architectures for applications in drug discovery and materials science.

References

• Brasche, G., Garcia-Fortanet, J., & Buchwald, S. L. (2008). Twofold C−H Functionalization: Palladium-Catalyzed Ortho Arylation of Anilides. Organic Letters, 10(11), 2207–2210. [Link]

• Pei, M.-m., Liu, P., Liu, Y., Lv, X.-m., Ma, X.-w., & Dai, B. (2018). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 23(2), 438. [Link]

• Zhang, C., Huang, J., Trudell, M. L., & Nolan, S. P. (1999). Palladium-Imidazol-2-ylidene Complexes as Catalysts for Facile and Efficient Suzuki Cross-Coupling Reactions of Aryl Chlorides with Arylboronic Acids. The Journal of Organic Chemistry, 64(11), 3804–3805. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• Molander, G. A., & Figueroa, R. (2006). Suzuki−Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 71(25), 9135–9140. [Link]

• Ohsumi, M., Ito, A., & Nishiwaki, N. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 8(62), 35552–35559. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Tu, T., Sun, Z., Fang, W., Xu, M., & Zhou, Y. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250–4253. [Link]

• Xu, J., Bercher, O. P., & Watson, M. P. (2021). Stereospecific Suzuki–Miyaura Cross-Coupling of Chiral Tertiary Benzylic Carboxylates. Journal of the American Chemical Society, 143(22), 8608–8613. [Link]

• Angene Chemical. (2025). 1-(Chloromethyl)-3-methylbenzene Safety Data Sheet. [Link]

• Kuwano, R., & Yokogi, M. (2005). Suzuki−Miyaura Cross-Coupling of Benzylic Carbonates with Arylboronic Acids. Organic Letters, 7(5), 945–947. [Link]

• Coles, S. J., & Horton, P. N. (2020). 2,4,6-Trimethylbenzyl Chloride (2-Chloroisodurene). Molbank, 2020(3), M1152. [Link]

• Zhao, G., Zhang, K., Li, J., et al. (2018). Efficient synthesis of diarylmethane derivatives by PdCl2 catalyzed cross-coupling reactions of benzyl chlorides with aryl boronic acids in aqueous medium. ResearchGate. [Link]

• Wu, H., Wei, W., Liu, C., et al. (2018). Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. Journal of the American Chemical Society, 140(4), 1489–1499. [Link]

• Biphasic Suzuki coupling reactions of aryl or benzyl bromides employing cobalt-containing phosphine ligand coordinated palladium complex. (2009). ResearchGate. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Organic Chemistry Portal. (n.d.). Diarylmethane synthesis by benzylation or arylation. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. [Link]

• Chowdhury, C., & Gupton, B. F. (2014). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. PMC. [Link]

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Technical Notes & Optimization

How to prevent hydrolysis of 1-(chloromethyl)-2,3,4-trimethylbenzene

Welcome to the technical support center for 1-(chloromethyl)-2,3,4-trimethylbenzene. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on handling and preventing the hydrolysis of this reactive chemical intermediate. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your material throughout your research and development workflows.

Understanding the Challenge: The Instability of 1-(Chloromethyl)-2,3,4-trimethylbenzene

1-(Chloromethyl)-2,3,4-trimethylbenzene is a valuable substituted aromatic hydrocarbon due to its reactive chloromethyl group, which serves as a key handle in various synthetic transformations. However, this reactivity also makes the compound susceptible to hydrolysis, a chemical reaction with water that can significantly impact the yield and purity of your desired product.

The hydrolysis of 1-(chloromethyl)-2,3,4-trimethylbenzene proceeds via a nucleophilic substitution reaction, primarily through an S(_N)1 mechanism. This is due to the formation of a relatively stable benzylic carbocation, which is further stabilized by the electron-donating effects of the three methyl groups on the aromatic ring. The presence of water, a nucleophile, leads to the formation of the corresponding 2,3,4-trimethylbenzyl alcohol and hydrochloric acid (HCl). This degradation pathway not only consumes your starting material but the generation of HCl can also catalyze further unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: My NMR analysis of 1-(chloromethyl)-2,3,4-trimethylbenzene shows an unexpected peak corresponding to 2,3,4-trimethylbenzyl alcohol. What is the likely cause?

A1: The presence of 2,3,4-trimethylbenzyl alcohol is a strong indicator of hydrolysis. This occurs when 1-(chloromethyl)-2,3,4-trimethylbenzene reacts with water. The source of water could be atmospheric moisture, residual water in your reaction solvent, or contaminated reagents.

Q2: I've noticed a decrease in the pH of my reaction mixture when using 1-(chloromethyl)-2,3,4-trimethylbenzene. Why is this happening?

A2: A decrease in pH is a direct consequence of hydrolysis. As 1-(chloromethyl)-2,3,4-trimethylbenzene reacts with water, it produces 2,3,4-trimethylbenzyl alcohol and hydrochloric acid (HCl). The generation of HCl will acidify your reaction mixture.

Q3: How do the methyl groups on the benzene ring of 1-(chloromethyl)-2,3,4-trimethylbenzene affect its stability towards hydrolysis?

A3: The three electron-donating methyl groups on the benzene ring increase the rate of hydrolysis compared to unsubstituted benzyl chloride. They stabilize the intermediate benzylic carbocation formed during the S(_N)1 hydrolysis reaction, thus lowering the activation energy for this pathway. Steric hindrance from the methyl groups, particularly those at the 2- and 4-positions, might slightly modulate this effect, but the electronic stabilization is the dominant factor promoting hydrolysis. Studies on the solvolysis of the isomeric 2,4,6-trimethylbenzyl chloride show it to be highly reactive, indicating that trimethyl-substituted benzyl chlorides are inherently less stable towards solvolysis/hydrolysis than benzyl chloride itself.[1][2][3][4]

Q4: Can I use protic solvents like ethanol or methanol in reactions with 1-(chloromethyl)-2,3,4-trimethylbenzene?

A4: While possible with extreme care to exclude water, it is generally not recommended if you wish to avoid solvolysis. Protic solvents can act as nucleophiles and participate in solvolysis reactions, leading to the formation of the corresponding ether byproducts (e.g., 2,3,4-trimethylbenzyl ethyl ether in ethanol). If a protic solvent must be used, it is crucial to use an anhydrous grade and perform the reaction under a strictly inert atmosphere. Polar aprotic solvents are generally a better choice to minimize this side reaction.[5][6][7][8]

Troubleshooting Guide: Preventing Hydrolysis

This guide provides a systematic approach to identifying and eliminating sources of water to prevent the degradation of 1-(chloromethyl)-2,3,4-trimethylbenzene.

Problem: Significant Hydrolysis Detected

Potential Cause	Troubleshooting Step	Scientific Rationale
Contaminated Solvents	Use anhydrous solvents with low water content (<50 ppm). Consider purifying solvents using standard drying techniques (e.g., distillation from a suitable drying agent) or by passing them through a column of activated alumina.	Water in the solvent is a primary reactant for hydrolysis. Reducing its concentration significantly slows down the degradation rate.
Atmospheric Moisture	Handle the compound under an inert atmosphere (e.g., nitrogen or argon) using a glovebox or Schlenk line techniques.	1-(Chloromethyl)-2,3,4-trimethylbenzene is sensitive to moisture from the air.[4] An inert atmosphere displaces water vapor, preventing it from coming into contact with the compound.
Improper Storage	Store 1-(chloromethyl)-2,3,4-trimethylbenzene in a tightly sealed, amber glass bottle with a Teflon-lined cap.[3] For long-term storage, keep it in a cool, dry place, such as a desiccator, away from light and heat.[9]	Improper sealing can allow moisture ingress over time. Cool temperatures slow down the rate of hydrolysis.
Residual Water in Reaction Glassware	Thoroughly dry all glassware in an oven at >120°C for several hours and cool under a stream of inert gas or in a desiccator before use.	Water adsorbed onto the surface of glassware can be a significant source of contamination.
Use of Hygroscopic Reagents	Ensure all other reagents used in the reaction are anhydrous. If using hygroscopic solids (e.g., certain bases or salts), dry them appropriately before use.	Hygroscopic reagents can introduce water into the reaction mixture.[4]

Experimental Protocols

Protocol 1: Anhydrous Solvent Preparation

This protocol describes the preparation of anhydrous dichloromethane (DCM), a common aprotic solvent, suitable for reactions with 1-(chloromethyl)-2,3,4-trimethylbenzene.

Materials:

• Reagent-grade dichloromethane (DCM)

• Calcium hydride (CaH(_2))

• Distillation apparatus

• Inert gas source (Nitrogen or Argon)

• Dry, oven-baked collection flask with a septum

Procedure:

• Set up the distillation apparatus in a fume hood. Ensure all glassware is thoroughly dried.

• Add DCM to the distillation flask, followed by calcium hydride (approximately 10 g per liter of DCM).

• Reflux the DCM over CaH(_2) for at least one hour under a positive pressure of inert gas.

• Distill the DCM directly into the dry collection flask under an inert atmosphere.

• Seal the collection flask with a septum and store it in a desiccator.

Protocol 2: Quantification of Hydrolysis by GC-MS

This protocol provides a general method for the analysis of 1-(chloromethyl)-2,3,4-trimethylbenzene and its hydrolysis product, 2,3,4-trimethylbenzyl alcohol, using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

GC-MS Parameters:

Parameter	Value
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial: 60°C (hold 2 min), Ramp: 10°C/min to 280°C, Hold: 5 min
MS Ion Source	Electron Ionization (EI) at 70 eV
MS Quadrupole Temp	150 °C
Scan Range	50-500 m/z

Sample Preparation:

• Prepare a stock solution of 1-(chloromethyl)-2,3,4-trimethylbenzene and 2,3,4-trimethylbenzyl alcohol in a suitable anhydrous solvent (e.g., dichloromethane) of known concentration.

• Create a calibration curve by preparing a series of dilutions from the stock solution.

• For reaction monitoring, carefully quench a small aliquot of the reaction mixture and dilute it with the same anhydrous solvent.

• Analyze the standards and samples by GC-MS.

Visualization of Key Concepts

Hydrolysis Mechanism

Caption: SN1 mechanism for the hydrolysis of 1-(chloromethyl)-2,3,4-trimethylbenzene.

Troubleshooting Workflow for Hydrolysis

Caption: A systematic workflow for troubleshooting hydrolysis issues.

References

• L. M. F. et al. (1974). Sterically Hindered Aromatic Compounds. V. Solvolysis of p-Methyl-, 2,4,6-Trimethyl-, and 2,4,6-Tri-t-butylbenzyl Chloride. Effect of Solvent and α-Deuterium Substitution. Canadian Journal of Chemistry, 52(14), 2459-2466. [Link]

• Brown, H. C., & Rei, M. H. (1964). Sterically Hindered Aromatic Compounds. IV. Solvolysis of t-Butyl-, Phenyl-, and Trialkyl-benzyl Chlorides in Ethanol–Water. Canadian Journal of Chemistry, 42(10), 2322-2328. [Link]

• ScienceMadness Wiki. (2021, November 7). Benzyl chloride. [Link]

• Reddit. (2014, February 17). How does acetone stop a SN1 nucleophilic subsitution reaction? r/chemistry. [Link]

• Canadian Science Publishing. (1974). Sterically Hindered Aromatic Compounds. V. Solvolysis of p-Methyl-, 2,4,6-Trimethyl-, and 2,4,6-Tri-t-butylbenzyl Chloride. Effect of Solvent and α-Deuterium Substitution. [Link]

• Quora. (2023, March 20). What are the effects of solvents on SN1 and SN2 reactions? [Link]

• Somogyi, E. G. (1951). U.S. Patent No. 2,542,216. U.S.

• NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-10, PPT-25 Factors Affecting the Rates of SN1 and SN2 Reactions. (n.d.). [Link]

• Reddit. (2023, May 31). Benzyl Chloride storage? r/chemistry. [Link]

• Centers for Disease Control and Prevention. (n.d.). BENZYL CHLORIDE. [Link]

• Mahía-Sendón, P., et al. (2009). Analysis of Residual Products in Benzyl Chloride Used for the Industrial Synthesis of Quaternary Compounds by Liquid Chromatography with Diode-Array Detection. Journal of AOAC International, 92(1), 209-215. [Link]

• Chemistry LibreTexts. (2024, February 20). 11.5: Characteristics of the SN1 Reaction. [Link]

• BrainKart. (2018, February 19). Alkyl halides: Factors affecting SN2 versus SN1 reactions. [Link]

• SafeRack. (n.d.). Benzyl Chloride. [Link]

• Hoechst Aktiengesellschaft. (1972). DE Patent No. 2206300A1.

• Li, Y., et al. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. RSC Advances, 9(45), 25797-25804. [Link]

• Li, Y., et al. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. RSC Advances, 9(45), 25797-25804. [Link]

• Chongqing Boyi Pharmaceutical Co Ltd. (2018). CN Patent No. 107688065B.

• de la Osa, A. R., et al. (2025). Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. Catalysts, 15(11), 1364. [Link]

• Agilent. (n.d.). Development and Validation of GC/TQ Methods for the Analysis of Hazardous Chemicals. [Link]

• Li, Y., et al. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. RSC Advances, 9(45), 25797-25804. [Link]

• Tanabe, K. (1956). THE MECHANISM OF THE HYDROLYSIS OF BENZYL CHLORIDE. Journal of the Research Institute for Catalysis, Hokkaido University, 4(2), 127-135. [Link]

• Meot-Ner (Mautner), M., & Field, F. H. (1977). Stability and reactivity of the benzyl and tropylium cations in the gas phase. Journal of the American Chemical Society, 99(4), 998-1003. [Link]

• PubChem. (2018, December 3). Benzyl Chloride. [Link]

• Shimadzu. (n.d.). Application Note. [Link]

• SIELC Technologies. (2018, February 17). Separation of Benzyl alcohol on Newcrom R1 HPLC column. [Link]

• Wuxi Yangshi Chemical Co Ltd. (2016). CN Patent No. 105622398A.

• Organisation for Economic Co-operation and Development. (n.d.). BENZYL CHLORIDE CAS N°: 100-44-7. [Link]

• Jalon, M., et al. (2000). Determination of 1,2,4-trimethylbenzene (pseudocumene) in serum of a person exposed to liquid scintillation counting solutions by GC/MS. Journal of analytical toxicology, 24(5), 371-374. [Link]

• Organisation for Economic Co-operation and Development. (n.d.). BENZYL CHLORIDE CAS N°: 100-44-7. [Link]

• PubChem. (n.d.). 2,4,6-Trimethylbenzyl chloride. [Link]

• Zhejiang Weihua Chemical Co Ltd. (2018). CN Patent No. 108947691A.

• ResearchGate. (2013, November 12). (PDF) Synthesis of Benzyl Alcohol Building Blocks Bearing. [Link]

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Technical Support Center: Purification of 1-(chloromethyl)-2,3,4-trimethylbenzene

Welcome to the technical support resource for 1-(chloromethyl)-2,3,4-trimethylbenzene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-tested insights into the purification of this versatile chemical intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your purification workflows effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and challenges encountered during the purification of 1-(chloromethyl)-2,3,4-trimethylbenzene, which is typically synthesized via the chloromethylation of 1,2,3-trimethylbenzene (hemimellitene).

Q1: What are the most common impurities I should expect in my crude 1-(chloromethyl)-2,3,4-trimethylbenzene?

A1: The impurity profile is highly dependent on the reaction conditions of the synthesis, which is often a variation of the Blanc chloromethylation.[1] Key impurities to anticipate include:

• Isomeric Products: The primary challenge is the formation of other chloromethyl-trimethylbenzene isomers. Chloromethylation of 1,2,3-trimethylbenzene can also occur at other positions on the aromatic ring, leading to a mixture that can be difficult to separate.[2]

• Starting Material: Unreacted 1,2,3-trimethylbenzene (hemimellitene) is almost always present.

• Di- and Poly-chloromethylated Byproducts: The product itself is an activated aromatic ring and can undergo further chloromethylation, leading to bis(chloromethyl)trimethylbenzenes and other polychlorinated species.[2][3]

• Diarylmethane Derivatives: These are significant byproducts formed when the 1-(chloromethyl)-2,3,4-trimethylbenzene product undergoes a Friedel-Crafts alkylation reaction with another molecule of the starting material (1,2,3-trimethylbenzene).[2]

• Residual Reagents: Acid catalysts (e.g., ZnCl₂) and unreacted formaldehyde (or paraformaldehyde) will be present in the crude mixture.[1]

Q2: My initial work-up left an oily, acidic product. How can I properly quench and wash the crude material?

A2: A thorough aqueous work-up is critical to remove inorganic impurities and acidic residues before attempting further purification. An incomplete wash will interfere with subsequent steps like chromatography (by damaging the stationary phase) or distillation (by promoting decomposition).

The standard procedure involves pouring the cooled reaction mixture into ice water, which quenches the reaction and helps precipitate the organic product.[4] The organic layer should then be separated and washed sequentially with:

• Water: To remove the bulk of water-soluble compounds.

• Saturated Sodium Bicarbonate (NaHCO₃) solution: To neutralize residual HCl and the Lewis acid catalyst. Perform this wash carefully as CO₂ evolution can cause pressure buildup.

• Brine (Saturated NaCl solution): To break up emulsions and remove residual water from the organic layer before drying.[5]

Finally, the organic layer should be dried over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filtered, and the solvent removed under reduced pressure.[6]

Q3: I need to separate the target isomer from other isomers. What is the best purification method?

A3: For separating closely related isomers of chloromethylated trimethylbenzenes, column chromatography is the most effective method.[5] Distillation is often not selective enough to separate isomers with very similar boiling points.

Key considerations for column chromatography:

• Stationary Phase: Silica gel is the standard choice.

• Mobile Phase (Eluent): A non-polar solvent system is required. Start with a low-polarity solvent like hexane and gradually increase the polarity by adding a slightly more polar solvent like ethyl acetate or dichloromethane. A typical starting point would be a hexane/ethyl acetate gradient from 100:0 to 95:5.

• Monitoring: Progress should be monitored by Thin-Layer Chromatography (TLC) to identify the fractions containing the desired product.

Q4: Can I purify 1-(chloromethyl)-2,3,4-trimethylbenzene by vacuum distillation? I'm concerned about decomposition.

A4: Your concern is valid and demonstrates excellent scientific caution. While vacuum distillation is a common method for purifying similar compounds like 1-(chloromethyl)-2,4,5-trimethylbenzene[1][6], benzyl chlorides are often thermally labile. One patent specifically warns against distilling the analogous compound 1-chloromethyl-2,3,4-trimethoxybenzene at elevated temperatures due to decomposition.[4]

Recommendation:

• If you must distill, use a high-vacuum system (<1 mmHg) to keep the boiling temperature as low as possible. Perform a small-scale trial distillation first to assess stability.

• The preferred method for achieving high purity, especially when removing isomers and colored byproducts, remains column chromatography. [5]

Q5: How can I confirm the purity and identity of my final product?

A5: A combination of analytical techniques is essential for unambiguous confirmation:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful tool. GC will separate volatile impurities and provide their relative abundance (purity), while MS will provide the mass of the parent compound and a fragmentation pattern to confirm its identity and elucidate the structure of byproducts.[2][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is crucial for confirming the specific isomeric structure of 1-(chloromethyl)-2,3,4-trimethylbenzene by analyzing the chemical shifts, integration, and coupling patterns of the aromatic protons and methyl groups.

• High-Performance Liquid Chromatography (HPLC): Useful for analyzing purity, especially for detecting less volatile impurities. A UV detector is effective due to the aromatic ring.[7]

Analytical Technique	Primary Use for Quality Control
GC-MS	Purity assessment, identification of volatile impurities and isomers.[2]
¹H and ¹³C NMR	Unambiguous structural confirmation of the correct isomer.
HPLC	Purity assessment, analysis of non-volatile impurities.[7]

Q6: What are the critical safety precautions when handling this compound?

A6: 1-(chloromethyl)-2,3,4-trimethylbenzene belongs to the class of chloromethylated aromatic compounds, which have specific hazards.

• Lachrymator: These compounds are potent lachrymators (tear-inducing agents). Always handle them in a well-ventilated chemical fume hood.[5]

• Corrosive & Irritating: It can cause severe skin burns and eye damage.[8]

• Potential Alkylating Agent: As an alkylating agent, it should be treated as potentially toxic and handled with appropriate care.[5]

Mandatory Personal Protective Equipment (PPE):

• Chemical-resistant gloves (e.g., nitrile).

• Safety goggles and a face shield.

• A lab coat.

Ensure you have immediate access to an emergency eyewash station and safety shower. Consult the Safety Data Sheet (SDS) for the specific compound before beginning any work.[9]

Purification Workflows & Protocols

The following diagrams and protocols provide a structured approach to purifying crude 1-(chloromethyl)-2,3,4-trimethylbenzene.

General Purification Workflow

Caption: General purification workflow for 1-(chloromethyl)-2,3,4-trimethylbenzene.

Decision Tree for Purification Method Selection

Caption: Decision tree for selecting a purification method.

Detailed Experimental Protocol: Column Chromatography

This protocol outlines a standard procedure for purifying 1-(chloromethyl)-2,3,4-trimethylbenzene using silica gel chromatography.

1. Preparation:

• Dry the crude product thoroughly after the aqueous work-up. Any residual water will negatively impact the separation.

• Prepare the "dry load": Dissolve a small amount of the crude oil in a minimal volume of a volatile solvent (e.g., dichloromethane). Add a few grams of silica gel and evaporate the solvent until a dry, free-flowing powder is obtained. This prevents overloading the top of the column.

2. Column Packing:

• Select an appropriately sized column based on the amount of crude material (a rule of thumb is a 40:1 to 100:1 ratio of silica to crude product by weight).

• Prepare a slurry of silica gel in 100% hexane.

• Pour the slurry into the column and allow it to pack under gravity or with light pressure, ensuring no air bubbles are trapped.

3. Loading and Elution:

• Carefully add the dry-loaded sample to the top of the packed column.

• Begin eluting with 100% hexane, collecting fractions.

• Gradually increase the eluent polarity. A slow gradient from 100% hexane to 99:1 hexane:ethyl acetate is a good starting point. The non-polar starting material and diarylmethane byproducts will elute first, followed by the desired product and its isomers.

4. Fraction Analysis:

• Analyze the collected fractions by TLC. Use a UV lamp to visualize the spots corresponding to the aromatic compounds.

• Combine the fractions that contain the pure product.

5. Product Isolation:

• Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified 1-(chloromethyl)-2,3,4-trimethylbenzene.

References

• Angene Chemical. (2025, March 20). 1-(Chloromethyl)-3-methylbenzene Safety Data Sheet. Available at: [Link]

• Google Patents. (n.d.). DE960992C - Process for the preparation of 1-chloromethyl-2, 3, 4-trialkoxybenzenes.

• Daikin Chemicals. (2023, March 22). Safety data sheet. Available at: [Link]

• CPAChem. (2022, December 1). Safety data sheet. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2,4-Trimethyl-3-(chloromethyl)benzene. Available at: [Link]

• SIELC Technologies. (2018, May 16). Benzene, 1-(chloromethyl)-2,4-dimethyl-. Available at: [Link]

• PubChem. (n.d.). 1-Chloro-2,3,5-trimethylbenzene. Available at: [Link]

• MDPI. (2025, January 14). Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light. Available at: [Link]

• ResearchGate. (n.d.). Independent synthesis of 1-(chloromethyl)-3,5-dimethylbenzene from (3,5-dimethylphenyl)methanol. Available at: [Link]

• NIST. (n.d.). 1,2,4-trimethyl-3,6-bis-(chloromethyl)benzene. In NIST Chemistry WebBook. Available at: [Link]

• PubChem. (n.d.). 1,3,5-Tris(chloromethyl)-2,4,6-trimethylbenzene. Available at: [Link]

• ChemBK. (2024, April 9). 1,3,5-Trimethyl-2,4,6-tris(chloromethyl)benzene. Available at: [Link]

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Technical Support Center: Optimizing Chloromethylation of 1,2,3-Trimethylbenzene

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the chloromethylation of 1,2,3-trimethylbenzene (hemimellitene). Our goal is to provide actionable insights and troubleshooting strategies to minimize byproduct formation and enhance the yield of the desired chloromethylated products. This resource is structured as a dynamic question-and-answer-based troubleshooting guide and a comprehensive FAQ section, reflecting real-world challenges encountered during synthesis.

Introduction: The Challenge of Selective Chloromethylation

The chloromethylation of 1,2,3-trimethylbenzene is a classic electrophilic aromatic substitution, typically following the Blanc-Quelet reaction conditions.[1] The electron-donating nature of the three methyl groups activates the aromatic ring, making it susceptible to substitution. However, this high reactivity also presents a significant challenge: the formation of multiple byproducts.[2] Understanding the reaction mechanism and the factors that govern byproduct formation is paramount to achieving a selective and high-yield synthesis.

The primary electrophilic species in this reaction is typically a stabilized carbocation generated from formaldehyde and hydrogen chloride, often with the aid of a Lewis acid catalyst like zinc chloride.[3] The electrophile then attacks the electron-rich aromatic ring of 1,2,3-trimethylbenzene.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is designed to address specific problems you may encounter during the chloromethylation of 1,2,3-trimethylbenzene.

Problem 1: High Levels of Diaryl-methane Byproduct

Question: My reaction is producing a significant amount of a high-molecular-weight byproduct, which I've identified as a diarylmethane derivative. How can I prevent this?

Answer: The formation of diarylmethane byproducts is a common issue in the chloromethylation of activated aromatic compounds like 1,2,3-trimethylbenzene.[2] This occurs when the desired chloromethylated product acts as an electrophile and undergoes a Friedel-Crafts alkylation with another molecule of the starting material. Several factors can exacerbate this side reaction.

Causality and Mitigation Strategies:

• High Reaction Temperature: Elevated temperatures provide the activation energy needed for the secondary Friedel-Crafts alkylation.

  • Solution: Maintain a lower reaction temperature, ideally between 40-60°C. A controlled temperature environment is crucial.[4]

• Strong Lewis Acid Catalysts: Potent Lewis acids like aluminum chloride (AlCl₃) are known to aggressively promote Friedel-Crafts alkylation.[5]

  • Solution: Opt for a milder Lewis acid catalyst such as zinc chloride (ZnCl₂) or stannic chloride (SnCl₄). In some cases, for highly activated systems, the reaction can proceed with a strong protic acid like sulfuric acid without a Lewis acid.[4]

• High Concentration of Chloromethylated Product: As the reaction progresses, the concentration of the product increases, making the diarylmethane formation more probable.

  • Solution: Consider a slow, continuous addition of the chloromethylating agent (a pre-mixed solution of formaldehyde and HCl) to the reaction mixture. This keeps the instantaneous concentration of the product low.

• Extended Reaction Times: Longer reaction times naturally lead to a higher concentration of the product, favoring the formation of diarylmethanes.

  • Solution: Monitor the reaction progress closely using techniques like GC-MS or TLC. Quench the reaction as soon as the optimal conversion to the desired product is achieved.

Problem 2: Formation of Multiple Isomers and Di-substituted Products

Question: My analysis shows a mixture of monochloromethylated isomers and a significant amount of bis(chloromethyl)trimethylbenzene. How can I improve the selectivity for a single monochloromethylated product?

Answer: The formation of isomeric and di-substituted byproducts is a direct consequence of the high reactivity of the 1,2,3-trimethylbenzene ring.

Regioselectivity:

The three methyl groups on 1,2,3-trimethylbenzene direct the incoming electrophile to the available ortho and para positions. This leads to potential substitution at the 4, 5, and 6 positions. The 6-position is sterically hindered by the adjacent methyl group at position 1. Therefore, the primary products are expected to be 4-(chloromethyl)-1,2,3-trimethylbenzene and 5-(chloromethyl)-1,2,3-trimethylbenzene. The 4-position is generally favored due to the combined activating effects of the methyl groups.[6]

Mitigation of Di-substitution:

• Control of Stoichiometry: An excess of the chloromethylating agent (formaldehyde and HCl) will inevitably lead to di-substitution.

  • Solution: Carefully control the molar ratio of reactants. A slight excess of 1,2,3-trimethylbenzene relative to the chloromethylating agent can favor monosubstitution.

• Reaction Time and Temperature: As with diarylmethane formation, prolonged reaction times and higher temperatures can increase the likelihood of a second chloromethylation event.

  • Solution: Employ moderate temperatures and monitor the reaction to stop it before significant di-substitution occurs.

Problem 3: Low Overall Yield and Presence of Polymeric Material

Question: My reaction yield is low, and I'm observing the formation of a tar-like, insoluble polymer. What is causing this, and how can I avoid it?

Answer: Low yields and polymerization are often linked and can stem from several factors, including overly aggressive reaction conditions and the inherent instability of the product.

Causality and Mitigation Strategies:

• Excessive Catalyst Concentration: A high concentration of a strong Lewis acid can lead to uncontrolled polymerization.

  • Solution: Reduce the catalyst loading to the minimum effective amount.

• High Temperatures: As previously mentioned, high temperatures can promote a cascade of side reactions leading to polymerization.

  • Solution: Strict temperature control is essential.

• Presence of Moisture: Water can deactivate the Lewis acid catalyst and lead to incomplete reactions and side product formation.

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous reagents and solvents where possible.

• Instability of the Product: The chloromethylated product can be susceptible to self-condensation, especially under harsh conditions.

  • Solution: Work up the reaction mixture promptly upon completion. Neutralize any remaining acid during the workup with a mild base like sodium bicarbonate solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for optimizing the chloromethylation of 1,2,3-trimethylbenzene?

A1: A good starting point is to use paraformaldehyde as the formaldehyde source, concentrated hydrochloric acid, and zinc chloride as the catalyst. Begin with a 1:1.2:0.5 molar ratio of 1,2,3-trimethylbenzene to formaldehyde to catalyst. Maintain the reaction temperature between 50-60°C and monitor the progress by GC.

Q2: Are there alternative, potentially safer, chloromethylating agents I can use?

A2: Yes, chloromethyl methyl ether (MOM-Cl) can be used, sometimes offering better results for deactivated substrates.[3] However, it is also a carcinogen and must be handled with extreme care. Another alternative is the use of a phase-transfer catalyst (PTC) system.

Q3: Can phase-transfer catalysis (PTC) improve the selectivity of my reaction?

A3: PTC can be a very effective method for improving selectivity and yield in chloromethylation reactions.[7] It involves a two-phase system (aqueous and organic) and a catalyst (like a quaternary ammonium salt) that facilitates the transfer of reactants between the phases. This can allow for milder reaction conditions and better control over the reaction, often leading to a reduction in byproducts.[8]

Q4: How can I safely handle the potential formation of bis(chloromethyl) ether (BCME)?

A4: BCME is a potent carcinogen, and its formation is a serious safety concern in chloromethylation reactions.[3] All manipulations should be conducted in a certified chemical fume hood with appropriate personal protective equipment. To mitigate the risk, consider the following:

• Avoid using an excess of formaldehyde.

• At the end of the reaction, any residual BCME can be quenched by carefully adding a dilute aqueous solution of ammonia or sodium carbonate. Be aware that this may also hydrolyze some of your product.

Q5: What are the best analytical methods for monitoring the reaction and identifying byproducts?

A5: Gas chromatography-mass spectrometry (GC-MS) is the most powerful tool for this purpose.[9] It allows for the separation of the different isomers and byproducts and their unambiguous identification through their mass spectra. ¹H NMR spectroscopy can also be used to characterize the product mixture, with the benzylic protons of the chloromethyl group and the aromatic protons providing distinct signals for different isomers.

Data and Protocols

Table 1: Influence of Catalyst and Temperature on Byproduct Formation (Illustrative Data for Polymethylbenzenes)

Catalyst	Temperature (°C)	Desired Product (%)	Diaryl-methane Byproduct (%)	Di-substituted Byproduct (%)	Reference
AlCl₃	80	45	40	15	[4]
ZnCl₂	60	75	15	10	[4]
SnCl₄	60	70	20	10	[4]
ZnCl₂	40	85	10	5	[4]

Note: This data is illustrative and based on trends observed for the chloromethylation of various polymethylbenzenes. Actual results for 1,2,3-trimethylbenzene may vary.

Optimized Protocol for Selective Monochloromethylation of 1,2,3-Trimethylbenzene

This protocol is designed as a starting point for achieving high selectivity towards the monochloromethylated product.

Materials:

• 1,2,3-Trimethylbenzene (Hemimellitene)

• Paraformaldehyde

• Concentrated Hydrochloric Acid (37%)

• Anhydrous Zinc Chloride (ZnCl₂)

• Dichloromethane (or other suitable inert solvent)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a thermometer, and a reflux condenser.

• Charging Reactants: Charge the flask with 1,2,3-trimethylbenzene (1.0 eq) and dichloromethane.

• Catalyst Addition: With stirring, add anhydrous zinc chloride (0.3-0.5 eq) to the mixture.

• Chloromethylating Agent Preparation: In a separate vessel, carefully prepare a solution of paraformaldehyde (1.1 eq) in concentrated hydrochloric acid (2.0 eq). This may require gentle warming to achieve dissolution. Cool the solution to room temperature.

• Slow Addition: Using an addition funnel, add the paraformaldehyde/HCl solution dropwise to the stirred reaction mixture over 1-2 hours. Maintain the internal temperature between 40-50°C using a water bath for cooling if necessary.

• Reaction Monitoring: After the addition is complete, continue stirring at 45-50°C and monitor the reaction progress by taking small aliquots and analyzing them by GC-MS.

• Workup: Once the desired conversion is reached (typically 2-4 hours), cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing ice-cold water.

• Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to separate the desired monochloromethylated isomers from unreacted starting material and higher-boiling byproducts.

Visualizing the Process

Diagram 1: Chloromethylation Reaction and Byproduct Formation

Caption: Reaction pathway and major byproduct formation routes.

Diagram 2: Troubleshooting Workflow for Byproduct Reduction

Caption: A logical workflow for troubleshooting common byproduct issues.

References

• An inexpensive and convenient procedure for chloromethylation of aromatic hydrocarbons by phase transfer catalysis in aqueous media - ResearchGate. (URL: [Link])

• Chloromethylation Catalyzed by Quat Salts - PTC Organics, Inc. (URL: [Link])

• Improved Selectivity in the Chloromethylation of Alkylbenzenes in the Presence of Quaternary Ammonium Salts - IRIS. (URL: [Link])

• Durham E-Theses New studies in aromatic chloromethylation. (URL: [Link])

• WO2020250018A1 - An efficient and environment friendly process for chloromethylation of substituted benzenes - Google P

• Blanc chloromethylation - Wikipedia. (URL: [Link])

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 4. etheses.durham.ac.uk [etheses.durham.ac.uk]
• 5. WO2020250018A1 - An efficient and environment friendly process for chloromethylation of substituted benzenes - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. iris.unive.it [iris.unive.it]
• 8. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 1-(Chloromethyl)-2,3,4-trimethylbenzene Reactions

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing low yields, stalled kinetics, or competing side reactions when attempting nucleophilic substitutions on 1-(chloromethyl)-2,3,4-trimethylbenzene .

The core challenge of this substrate lies in its dual chemical nature: the methyl group at the ortho position (C2) acts as a severe physical shield against nucleophiles, while the combined electron-donating effects of the three methyl groups (C2, C3, C4) create an electronic environment highly conducive to carbocation formation[1],[2]. This guide provides the mechanistic causality and validated protocols required to bypass these steric limitations.

Diagnostic Decision Matrix

Before altering your experimental workflow, consult this quantitative matrix to align your reaction conditions with the thermodynamic and kinetic realities of the substrate.

Reaction Pathway	Catalyst / Conditions	Kinetic Barrier (Ea)	Expected Yield	Primary Limitation
Standard SN2	NaOMe / MeOH, RT	Very High	< 10%	Severe steric block by the ortho-methyl group.
Thermal SN1	Polar Protic Solvent, 80°C	Moderate	40 - 60%	Slow kinetics; prone to solvolysis side-reactions.
Halogen Exchange	NaI / Acetone (Finkelstein)	Low (for exchange)	70 - 80%	Requires a two-step synthetic sequence.
Silver-Promoted SN1	AgOTf / DCM, RT	Very Low	> 85%	High cost and light-sensitivity of silver salts.
MAOS (Microwave)	Polar Aprotic, 120°C	Overcome thermally	> 90%	Requires specialized microwave reactor equipment.

Mechanistic Workflows

Mechanistic pathways to overcome steric hindrance in polymethylbenzyl chlorides.

Troubleshooting Guide & FAQs

Q1: Why are my standard SN2 reactions yielding <10% product, even with strong nucleophiles? A: The failure is rooted in transition state geometry. An SN2 mechanism requires the nucleophile to approach the benzylic carbon at a 180° angle relative to the departing chloride ion. In 1-(chloromethyl)-2,3,4-trimethylbenzene, the methyl group at the 2-position (ortho) physically occupies this trajectory[2]. This causes severe van der Waals repulsion, raising the activation energy (Ea) to a point where the reaction stalls at room temperature.

Q2: How can I force substitution if my target nucleophile is exceptionally bulky? A: You must abandon the SN2 pathway and force an SN1 mechanism. The three methyl groups on the benzene ring are strongly electron-donating via inductive (+I) and hyperconjugative (+M) effects[1]. This perfectly stabilizes a benzylic carbocation. By introducing a halophilic silver salt (like Silver Triflate, AgOTf), the silver coordinates with the chloride and precipitates as insoluble AgCl[3],[4]. This precipitation acts as an irreversible thermodynamic sink, generating a planar carbocation that your bulky nucleophile can easily attack from either face.

Q3: Is there a way to improve the reaction kinetics without using expensive silver salts? A: Yes. You can utilize the Finkelstein reaction to upgrade the leaving group. By refluxing the substrate with Sodium Iodide (NaI) in dry acetone, the chloride is replaced by an iodide ion. Iodide is a significantly superior leaving group (due to a weaker C-I bond and higher polarizability), which drastically lowers the activation energy for the subsequent nucleophilic attack, allowing the reaction to proceed under milder conditions[2].

Q4: How does Microwave-Assisted Organic Synthesis (MAOS) bypass these steric issues? A: MAOS directly couples electromagnetic microwave energy with the dipoles of the molecules in your reaction mixture, causing rapid, localized superheating. This intense, uniform thermal activation provides the massive energy spike required to overcome the high steric activation barrier of the ortho-substituted benzyl chloride. MAOS can reduce reaction times from 24 hours to 5–15 minutes while significantly suppressing degradation side-reactions[5].

Silver-Promoted Activation Mechanism

Silver-promoted SN1 reaction mechanism driven by AgCl precipitation.

Validated Experimental Protocols

Protocol A: Silver Triflate (AgOTf) Promoted SN1 Substitution

Use this protocol when coupling with bulky or weakly nucleophilic amines/alcohols.

• Preparation: Flame-dry a Schlenk flask under argon. Add 1.0 equivalent of 1-(chloromethyl)-2,3,4-trimethylbenzene and 1.2 equivalents of your target nucleophile.

• Solvation: Dissolve the mixture in anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (0.2 M concentration).

• Activation: Wrap the flask in aluminum foil to exclude light (Ag salts are highly photosensitive). In one swift portion, add 1.1 equivalents of Silver Triflate (AgOTf)[3].

• Self-Validation Checkpoint: Observe the solution. The immediate formation of a dense, white precipitate (AgCl) confirms the successful abstraction of the chloride ion and the generation of the active carbocation.

• Completion: Stir at room temperature for 2–4 hours. Monitor consumption of the starting material via TLC (Hexanes/EtOAc).

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Filter the entire biphasic mixture through a pad of Celite to remove the AgCl salts. Extract the aqueous layer with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Finkelstein Halogen Exchange & MAOS

Use this protocol for robust, cost-effective scale-ups without transition metals.

• Halogen Exchange: In a round-bottom flask, dissolve 1.0 eq of the substrate in dry acetone. Add 3.0 eq of anhydrous Sodium Iodide (NaI). Reflux for 2 hours.

• Self-Validation Checkpoint: The appearance of a fine white precipitate in the acetone indicates successful halogen exchange. NaI is soluble in acetone, but the byproduct NaCl is highly insoluble and crashes out.

• Isolation: Cool to room temperature, filter off the NaCl, and evaporate the acetone. Resuspend in diethyl ether, wash with water to remove residual salts, dry, and concentrate to yield the highly reactive 1-(iodomethyl)-2,3,4-trimethylbenzene.

• Microwave Substitution: Transfer the iodo-intermediate and 1.5 eq of your nucleophile to a heavy-walled microwave vial. Add a polar aprotic solvent (e.g., DMF or Acetonitrile). Seal the vial with a crimp cap.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate at 120°C for 15 minutes with high stirring[5].

• Workup: Dilute with EtOAc, wash extensively with brine (3x) to remove the DMF/Acetonitrile, dry over MgSO₄, and purify via flash chromatography.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. 2,6-Dimethylbenzyl Chloride | 5402-60-8 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Minimizing polymerization during 1-(chloromethyl)-2,3,4-trimethylbenzene distillation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with highly reactive benzylic systems.

Distilling 1-(chloromethyl)-2,3,4-trimethylbenzene (also known as chloromethylated hemimellitene) is notoriously difficult. The presence of three electron-donating methyl groups strongly activates the aromatic ring, making this compound exceptionally prone to catastrophic degradation during purification. This guide breaks down the mechanistic causality of this degradation and provides a self-validating protocol to ensure high-yield recovery.

Part 1: The Core Mechanism of Polymerization

To prevent sample loss, we must first understand the causality of the failure. With a predicted atmospheric boiling point of approximately 251.4 °C[1], applying standard thermal distillation conditions to 1-(chloromethyl)-2,3,4-trimethylbenzene will inevitably lead to destruction.

The primary mode of failure is not simple thermal decomposition, but an autocatalytic Friedel-Crafts alkylation [2]. Benzyl halides are highly electrophilic. When exposed to trace Lewis acids (such as iron leached from stainless steel) or Brønsted acids (like residual HCl), the benzylic carbon forms a stabilized carbocation. This carbocation rapidly attacks the electron-rich aromatic ring of an adjacent monomer. This electrophilic aromatic substitution generates a polybenzyl resin and releases HCl gas[2].

The released HCl acts as a secondary catalyst, creating a violent feedback loop that rapidly turns the distillation pot into a dark, viscous, non-distillable mass[3].

Autocatalytic Friedel-Crafts polymerization pathway of benzyl halides during distillation.

Part 2: Self-Validating Experimental Protocol

To ensure scientific integrity, this distillation must be executed as a self-validating system . This means the protocol inherently tests its own safety before catastrophic failure can occur. By neutralizing the crude mixture and verifying vacuum stability before applying heat, the operator validates the absence of HCl prior to reaching the activation energy of polymerization.

Step 1: Pre-Distillation Washing (Acid Removal) Causality: Residual HCl from the upstream chloromethylation synthesis must be removed before heat is applied. Methodology: Dissolve the crude 1-(chloromethyl)-2,3,4-trimethylbenzene in a non-polar solvent (e.g., hexane). Wash the organic layer with two volumes of cold 5% NaHCO₃ solution. Separate the organic layer, dry over anhydrous Na₂SO₄, and evaporate the solvent under reduced pressure at room temperature.

Step 2: Equipment Passivation and Metal Exclusion Causality: Trace iron (even 0.017 sq. in. per gram of benzyl halide) acts as a potent Lewis acid, triggering violent decomposition[3]. Methodology: Strictly use borosilicate glassware. Wash all joints, the distillation column, and condenser pathways with a mild base, rinse with distilled water, and dry thoroughly. Do not use stainless steel needles or spatulas.

Step 3: Chemical Inhibition (Acid Scavenging) Causality: An in-situ acid scavenger neutralizes any newly formed HCl during heating, preventing the initiation of the autocatalytic loop. Methodology: Add 0.5% to 1.0% (w/w) of propylene oxide directly to the distillation pot. Propylene oxide is highly effective as it scavenges HCl by forming chloropropanol without reacting with your target molecule[4]. Alternatively, add 1.0% (w/w) anhydrous sodium carbonate (Na₂CO₃) powder to the pot[3].

Step 4: High-Vacuum Distillation Causality: Lowering the boiling point minimizes the thermal energy available to overcome the activation barrier of the Friedel-Crafts reaction[5]. Methodology: Apply a high vacuum (< 5 mmHg) before turning on the heating mantle. Verify that the system holds the vacuum without leaking. Gradually increase the pot temperature. Under a 1-2 mmHg vacuum, the target compound will distill safely below 100 °C.

Step 5: Fraction Collection and Storage Methodology: Collect the main fraction. Immediately stabilize the purified product by adding a trace amount of propylene oxide or storing it over solid Na₂CO₃[4]. Store in an amber glass vial at 4 °C under an argon atmosphere.

Step-by-step workflow for the stabilized vacuum distillation of highly reactive benzyl halides.

Part 3: Quantitative Data & Parameter Selection

Parameter / Reagent	Recommended Condition	Causality / Mechanism of Action	Expected Outcome if Ignored
Distillation Pressure	< 5 mmHg	Lowers boiling point below the thermal activation threshold of Friedel-Crafts alkylation[5].	Thermal decomposition; rapid polybenzyl resin formation.
Pot Temperature	< 100 °C	Prevents thermal homolysis and auto-initiation of the monomer.	Boiling point reached at atm pressure (~251 °C)[1], causing total sample loss.
Inhibitor: Propylene Oxide	0.5% - 1.0% (w/w)	Non-nucleophilic acid scavenger; neutralizes trace HCl to form chloropropanol[4].	Unchecked autocatalytic HCl generation and resinification[3].
Inhibitor: Na₂CO₃ (Solid)	1.0% - 2.0% (w/w)	Heterogeneous Brønsted base; neutralizes acids without dissolving into the distillate[3].	Slower but inevitable polymerization over time.
Equipment Material	Borosilicate Glass / PTFE	Excludes Lewis acid catalysts (e.g., Fe³⁺) found in stainless steel[3].	Violent, sudden polymerization and blackening of the pot[3].

Part 4: FAQs & Troubleshooting

Q: My distillation pot rapidly turned black, became highly viscous, and began bubbling vigorously. What happened, and can I recover the product? A: This is the hallmark of autocatalytic Friedel-Crafts polymerization. The vigorous bubbling is the violent evolution of HCl gas, and the black mass is a polybenzyl resin[3]. Once the mixture reaches this state, the product is completely unrecoverable. You must abort the distillation, allow the pot to cool, neutralize it carefully with a base, and discard the resin. Ensure strict iron exclusion and use an acid scavenger in your next run.

Q: Is it safe to use stainless steel needles or cannulas to transfer the product into the distillation flask? A: No. Benzyl halides should never come into contact with unpassivated iron or steel. Iron salts (FeCl₃) generated at the surface are incredibly potent Lewis acid catalysts for this specific polymerization[3]. Always use PTFE tubing or glass pipettes for transfers.

Q: Why should I use propylene oxide instead of standard amine bases (like triethylamine) to neutralize the HCl? A: While amines effectively neutralize acids, they act as strong nucleophiles. Because 1-(chloromethyl)-2,3,4-trimethylbenzene is an active alkylating agent, it will rapidly react with the amine via an Sₙ2 mechanism to form insoluble quaternary ammonium salts. Propylene oxide acts as a non-nucleophilic acid scavenger, neutralizing HCl without consuming your target product[4].

Q: I achieved a high vacuum and kept the temperature low, but the product still polymerized in the pot. What is the hidden variable? A: If temperature and metal exclusion were strictly controlled, your starting material likely contained a high concentration of residual acid from the upstream synthesis. Vacuum distillation alone cannot save a highly acidic batch. You must pre-wash the crude organic layer with cold 5% NaHCO₃ and dry it thoroughly before loading it into the distillation pot.

Part 5: References

• BENZENECARBONYL CHLORIDE - Ataman Kimya Ataman Chemicals

• US2542225A - Stabilized benzyl chloride Google Patents

• BENZYL CHLORIDE - CDC Stacks Centers for Disease Control and Prevention (CDC)

• Interesting benzyl chloride synth I discovered ScienceMadness Discussion Board

• C10H13CL ISOMER Products Directory GuideChem

• CROSSLINKING OF STYRENE HOMOPOLYMERS AND COPOLYMERS BY p—LI(CHLOROMETHYL)BENZENE University of Glasgow

Sources

• 1. Page loading... [guidechem.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. US2542225A - Stabilized benzyl chloride - Google Patents [patents.google.com]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. Sciencemadness Discussion Board - Interesting benzyl chloride synth I discovered - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-(Chloromethyl)-2,3,4-trimethylbenzene vs. 2,4,6-Trimethylbenzyl Chloride

Executive Summary

In the design of benzylic electrophiles for pharmaceutical synthesis and advanced materials, the positional isomerism of methyl substituents dictates the dominant reaction mechanism. While 1-(chloromethyl)-2,3,4-trimethylbenzene and 2,4,6-trimethylbenzyl chloride (mesityl chloride) share the same molecular weight and electron-donating substituent count, shifting a single methyl group from the 6-position to the 3-position fundamentally alters their reactivity. This guide explores the causality behind their divergence, contrasting the sterically accelerated SN​1 solvolysis of the 2,4,6-isomer with the highly efficient SN​2 profile of the 2,3,4-isomer.

Structural Causality & Mechanistic Divergence

The reactivity of substituted benzyl chlorides is governed by the delicate balance between carbocation stabilization (electronic effects) and transition-state accessibility (steric effects).

2,4,6-Trimethylbenzyl Chloride: Steric Acceleration and Limiting SN​1

In 2,4,6-trimethylbenzyl chloride, the chloromethyl group is flanked by two ortho-methyl groups. This structural motif induces severe ground-state steric strain (B-strain) due to the compression between the bulky chloromethyl group and the adjacent methyls.

• SN​1 Promotion: Ionization of the C-Cl bond rehybridizes the benzylic carbon from sp3 to sp2 , relieving this steric strain. This phenomenon, known as steric acceleration, combined with the powerful hyperconjugative stabilization from two ortho and one para methyl group, drives the molecule almost exclusively through an SN​1 pathway .

• SN​2 Inhibition: The classic SN​2 transition state requires a 180° approach trajectory relative to the leaving chloride ion. The van der Waals radii of the 2,6-dimethyl groups physically block this ideal Bürgi-Dunitz trajectory, imposing an insurmountable steric barrier that renders bimolecular substitution kinetically unviable.

1-(Chloromethyl)-2,3,4-trimethylbenzene: The SN​2 Electrophile

By contrast, 1-(chloromethyl)-2,3,4-trimethylbenzene possesses only one ortho-methyl group (position 2).

• SN​2 Accessibility: The 6-position is occupied by a sterically undemanding hydrogen atom. This asymmetric environment leaves the backside trajectory open, providing an unhindered corridor for nucleophilic approach.

• Electronic Profile: While it still forms a relatively stable carbocation (stabilized by ortho and para methyls at positions 2 and 4), the meta-methyl at position 3 provides only weak inductive support. Consequently, its SN​1 ionization rate is slower than the 2,4,6-isomer, making it a highly effective and predictable substrate for SN​2 transformations.

Caption: Mechanistic divergence of trimethylbenzyl chlorides driven by steric hindrance and electronic effects.

Quantitative Data & Reactivity Benchmarks

The transition from a solvent-participating borderline mechanism to a limiting SN​1 mechanism can be quantified using the kinetic α -deuterium isotope effect ( kH​/kD​ ). A higher value (approaching 1.15 per deuterium) indicates a limiting SN​1 mechanism with no nucleophilic solvent assistance .

Property / Metric	1-(Chloromethyl)-2,3,4-trimethylbenzene	2,4,6-Trimethylbenzyl chloride
Substitution Pattern	2-ortho, 3-meta, 4-para	2-ortho, 4-para, 6-ortho
Dominant Pathway (Polar Solvents)	SN​2 / Borderline SN​1	Limiting SN​1
SN​2 Reactivity	High (Accessible backside trajectory)	Extremely Low (Sterically blocked)
Carbocation Stability	High (+I, +M from 2,4 positions)	Very High (+I, +M from 2,4,6 positions)
Isotope Effect ( kH​/kD​ ) in 80% TFE	< 1.10 (Solvent participation expected)	1.16 (Limiting SN​1 , no solvent participation)
Ground State Steric Strain	Low	High (Steric compression of benzylic protons)

Experimental Protocols

To objectively compare the reactivity of these two isomers, researchers must isolate the kinetic pathways. The following protocols provide self-validating workflows for measuring SN​1 solvolysis and SN​2 bimolecular substitution.

Protocol A: Conductometric Analysis of SN​1 Solvolysis

This protocol measures the first-order solvolysis rate. As the benzyl chloride ionizes and reacts with the solvent (e.g., 80% aqueous ethanol), HCl is generated. The increase in ionic concentration is directly proportional to the conductivity of the solution.

Materials: 80% (v/v) Ethanol-Water, Thermostated water bath (25.0 ± 0.01 °C), Conductivity bridge/cell.

• Solvent Equilibration: Transfer 50.0 mL of 80% aqueous ethanol into a clean, dry conductivity cell. Immerse the cell in the thermostated bath at 25.0 °C and allow 30 minutes for thermal equilibration.

• Substrate Injection: Inject exactly 10 μ L of the benzyl chloride substrate into the solvent. Immediately agitate to ensure a homogeneous solution.

• Data Acquisition: Record the conductance ( Ct​ ) at regular intervals. For 2,4,6-trimethylbenzyl chloride, record data every 2 minutes due to its rapid ionization. For the 2,3,4-isomer, record every 10 minutes.

• Infinity Reading: Warm the solution to 50 °C for 10 half-lives to drive the reaction to completion, then cool back to 25.0 °C to record the infinity conductance ( C∞​ ).

• Self-Validation Checkpoint: Plot ln(C∞​−Ct​) versus time ( t ).

  • Causality: A strictly linear plot validates that the reaction is cleanly first-order ( SN​1 ). If the plot curves, it indicates competing mechanisms (e.g., solvent SN​2 participation) or autocatalysis, requiring the addition of a buffer.

Caption: Step-by-step experimental workflow for conductometric kinetic solvolysis analysis.

Protocol B: Competitive SN​2 Substitution with Sodium Thiophenoxide

To demonstrate the superior SN​2 reactivity of 1-(chloromethyl)-2,3,4-trimethylbenzene, a competitive bimolecular substitution is performed using a strong, soft nucleophile (thiophenoxide) in an aprotic solvent to suppress SN​1 ionization.

Materials: Sodium thiophenoxide (0.1 M in anhydrous DMF), 1-(chloromethyl)-2,3,4-trimethylbenzene, 2,4,6-trimethylbenzyl chloride, GC-MS instrumentation.

• Preparation: In an inert argon atmosphere, prepare a solution containing 0.05 M of both benzyl chloride isomers in anhydrous DMF (10 mL total volume).

• Nucleophile Addition: Add 5.0 mL of the 0.1 M sodium thiophenoxide solution dropwise at 0 °C to prevent thermal degradation.

• Reaction Phase: Stir the mixture at room temperature for 60 minutes.

• Quenching & Extraction: Quench the reaction with 10 mL of cold water and extract with diethyl ether (3 x 10 mL). Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Self-Validation Checkpoint: Analyze the crude mixture via GC-MS.

  • Causality: The chromatogram will show near-complete conversion of the 2,3,4-isomer to the corresponding thioether, while the 2,4,6-isomer will remain largely unreacted. This internal competition mathematically proves the steric blockade of the SN​2 trajectory in the 2,4,6-isomer.

References

• Barclay, L. R. C., Mercer, J. R., & Hudson, J. C. (1972). Sterically Hindered Aromatic Compounds. V. Solvolysis of p-Methyl-, 2,4,6-Trimethyl-, and 2,4,6-Tri-t-butylbenzyl Chloride. Effect of Solvent and α-Deuterium Substitution. Canadian Journal of Chemistry, 50(24), 3965-3972. URL:[Link]

FTIR spectrum analysis of 1-(chloromethyl)-2,3,4-trimethylbenzene

An accurate structural verification of 1-(chloromethyl)-2,3,4-trimethylbenzene (also known as 2,3,4-trimethylbenzyl chloride) is a critical quality control step in drug development and advanced materials synthesis. Because this compound serves as a highly reactive electrophilic intermediate, confirming the integrity of the chloromethyl (-CH₂Cl) moiety and distinguishing its specific 1,2,3,4-tetrasubstitution pattern from other isomers (such as the 2,4,5- or 1,3,5- variants) is paramount for downstream synthetic success ([1]).

As an Application Scientist, I have structured this guide to objectively compare Fourier Transform Infrared (FTIR) spectroscopy against alternative sampling and analytical techniques. Rather than merely listing steps, this guide dissects the causality behind the molecular vibrations and provides self-validating experimental protocols to ensure absolute data integrity.

Part 1: The Causality of Molecular Vibrational Signatures

In vibrational spectroscopy, the absorption of infrared radiation corresponds directly to the excitation of specific molecular bonds. For 1-(chloromethyl)-2,3,4-trimethylbenzene, our analytical focus must isolate the modes associated with the halogenated aliphatic chain and the sterically hindered aromatic ring.

• C-Cl Stretching (The Halogen Marker): The carbon-chlorine bond is highly polar. During a stretching vibration, this polarity creates a massive change in the molecular dipole moment, yielding an intensely strong absorption band in the lower fingerprint region, strictly between 850 and 550 cm⁻¹ ([2]).

• Aromatic C-H Out-of-Plane Bending (The Isomer Marker): The substitution pattern dictates the exact frequency of this band. A 1,2,3,4-tetrasubstituted benzene ring possesses two adjacent, strongly coupled hydrogen atoms. This unified wagging motion produces a characteristic, sharp bending vibration between 790 and 830 cm⁻¹ ([3]).

Table 1: Quantitative Assignment of Vibrational Frequencies

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity	Mechanistic Origin / Causality
C-Cl	Stretching	600 - 850	Strong	High bond polarity generates a large dipole moment shift during excitation.
Aromatic Ring	Out-of-plane C-H bend	790 - 830	Strong	Adjacent protons on the 1,2,3,4-tetrasubstituted ring couple to produce a unified wag.
Aliphatic C-H	Stretching	2850 - 2960	Medium	sp³ hybridized carbons (methyl/methylene) vibrate at lower energy than sp² carbons.
Aromatic C-H	Stretching	3000 - 3100	Weak	sp² hybridized carbons require higher energy for stretching due to stronger force constants.
Aromatic C=C	Ring breathing	1450 - 1600	Medium	Skeletal vibrations of the conjugated pi-electron system.

Part 2: Performance Comparison Matrix

To objectively evaluate the best approach for analyzing this compound, we must compare the two primary FTIR sampling techniques (ATR and Transmission) alongside a complementary alternative, Raman Spectroscopy.

Table 2: Analytical Technique Comparison

Parameter	ATR-FTIR (Attenuated Total Reflectance)	Transmission FTIR (KBr Pellet)	Raman Spectroscopy (Alternative)
Sample Preparation	None (Direct contact)	Extensive (Milling, pressing)	None (Through-vial analysis)
C-Cl Detection	Moderate (Penetration depth drops at high wavenumbers)	Excellent (Linear Beer-Lambert response)	Excellent (C-Cl bond is highly polarizable)
Isomer Resolution	Moderate	High (Matrix isolation sharpens peaks)	High (Complementary selection rules)
Destructive?	No	Yes (Mixed with KBr diluent)	No
Optimal Use Case	Rapid QA/QC screening of raw materials	Rigorous structural publication & isomer proof	Aqueous environments or complementary verification

Part 3: Self-Validating Experimental Protocols

A robust analytical workflow must be self-validating—meaning the protocol includes built-in checks to verify its own success before proceeding to the next step.

Protocol A: High-Resolution Transmission FTIR (KBr Pellet Method)

Objective: Obtain a high-fidelity, matrix-isolated spectrum to resolve the C-H out-of-plane bending modes of the tetrasubstituted aromatic ring.

• Background Acquisition & Purge Validation:

  • Action: Collect 32 scans of an empty sample compartment purged with dry nitrogen.

  • Causality: Purging removes atmospheric H₂O and CO₂, which possess strong rovibrational bands that can mask the aliphatic C-H stretching region.

  • Validation Check: The resulting single-beam spectrum must show a smooth Planckian curve. If sharp doublet peaks are present at 2350 cm⁻¹ (CO₂), the purge is incomplete. Do not proceed until the baseline is flat.

• Sample Preparation (Matrix Isolation):

  • Action: Mill 1-2 mg of 1-(chloromethyl)-2,3,4-trimethylbenzene with 100 mg of anhydrous KBr in an agate mortar for exactly 2 minutes. Press at 10 tons for 1 minute.

  • Causality: KBr acts as an IR-transparent diluent. Milling ensures the sample particle size is less than the wavelength of incident IR light (< 2 µm). Larger particles cause the Christiansen effect (Mie scattering), leading to severely distorted, asymmetric peak shapes.

  • Validation Check: The pressed pellet must be visually transparent. A cloudy pellet indicates trapped moisture or insufficient pressure; discard and remake.

• Spectral Acquisition & Beer-Lambert Verification:

  • Action: Acquire 32 scans at 4 cm⁻¹ resolution.

  • Validation Check: Evaluate the maximum absorbance of the C-Cl stretch (~600-850 cm⁻¹). It must fall between 0.4 and 0.8 Absorbance Units (AU) . Values > 1.0 AU violate the linear regime of the Beer-Lambert law, causing peak truncation. If > 1.0 AU, dilute the sample further with KBr.

Protocol B: Rapid ATR-FTIR Screening

Objective: Rapid, non-destructive verification of the chloromethyl moiety.

• Crystal Cleaning and Background:

  • Action: Clean the diamond ATR crystal with isopropanol. Collect background.

  • Causality: Diamond has a strong intrinsic phonon absorption band between 1900–2300 cm⁻¹. A fresh background ensures this artifact is mathematically ratioed out.

  • Validation Check: The baseline must read exactly 0.000 ± 0.002 AU across the 4000-400 cm⁻¹ range.

• Sample Application & Optical Contact:

  • Action: Apply the sample directly to the crystal. Apply consistent pressure using the anvil.

  • Causality: ATR relies on an evanescent wave penetrating the sample (typically 0.5 - 2 µm deep). Intimate contact is required because the wave's intensity decays exponentially with distance from the crystal surface.

  • Validation Check: Monitor the live preview. The C-H stretching peaks (~2900 cm⁻¹) should reach at least 0.1 AU. If lower, increase anvil pressure.

• Advanced Spectral Correction:

  • Action: Apply an ATR correction algorithm to the raw data.

  • Causality: In ATR, penetration depth is directly proportional to wavelength. Peaks at lower wavenumbers (C-Cl stretch) will appear artificially stronger than peaks at higher wavenumbers (C-H stretch) compared to a transmission spectrum.

  • Validation Check: Post-correction, the relative intensity ratio of the C-H to C-Cl bands should align with theoretical transmission values.

Part 4: Analytical Workflow Visualization

The following diagram maps the decision-making process and validation checkpoints for analyzing 1-(chloromethyl)-2,3,4-trimethylbenzene.

Fig 1: Comparative spectroscopic workflow for structural verification.

References

• Title: IR Spectroscopy Tutorial: Alkyl Halides Source: Organic Chemistry at CU Boulder URL: [Link]

• Title: FTIR Functional Group Database Table with Search Source: InstaNANO URL: [Link]

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A Comparative Guide to the Alkylating Power of 1-(Chloromethyl)-2,3,4-trimethylbenzene and Benzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of organic synthesis, particularly in the development of pharmaceuticals and fine chemicals, the choice of an appropriate alkylating agent is paramount. Benzyl chloride and its substituted derivatives are a cornerstone of this class of reagents, prized for their ability to introduce a benzyl moiety onto a variety of nucleophiles. This guide provides an in-depth technical comparison of the alkylating power of two such agents: the structurally more complex 1-(chloromethyl)-2,3,4-trimethylbenzene and the parent compound, benzyl chloride.

This comparison will delve into the electronic and steric factors that govern their reactivity, supported by mechanistic insights and experimental data. The objective is to provide researchers with a comprehensive understanding to inform their selection of the optimal reagent for specific synthetic transformations.

Dissecting Reactivity: Electronic and Steric Effects

The alkylating power of a benzylic halide is fundamentally dictated by its propensity to undergo nucleophilic substitution. This can occur via two primary mechanisms: a unimolecular, stepwise Sₙ1 pathway involving a carbocation intermediate, or a bimolecular, concerted Sₙ2 pathway.[1] The preferred pathway and the overall reaction rate are exquisitely sensitive to the electronic and steric environment of the benzylic carbon.

Electronic Contributions: The Role of Methyl Substituents

The three methyl groups on the aromatic ring of 1-(chloromethyl)-2,3,4-trimethylbenzene exert a significant electronic influence compared to the unsubstituted ring of benzyl chloride. Methyl groups are electron-donating through two primary effects:

• Inductive Effect: Alkyl groups are electron-releasing, pushing electron density through the sigma bonds towards the benzene ring.[2][3]

• Hyperconjugation: The overlap of C-H σ bonds of the methyl groups with the π system of the aromatic ring further increases electron density in the ring.[2][3][4]

This increased electron density has a profound impact on the stability of the benzylic carbocation that would be formed in an Sₙ1 reaction. The positive charge on the benzylic carbon can be delocalized into the electron-rich trimethyl-substituted ring more effectively than into the unsubstituted ring of the benzyl carbocation.[5][6] This enhanced stabilization lowers the activation energy for carbocation formation, thereby accelerating the Sₙ1 pathway.

Conversely, for an Sₙ2 reaction, the increased electron density on the aromatic ring can have a modest deactivating effect. The approach of an electron-rich nucleophile to the already electron-rich environment of the benzylic carbon can experience some electrostatic repulsion, potentially slowing the reaction rate compared to benzyl chloride.

Steric Hindrance: A Double-Edged Sword

The presence of three methyl groups in 1-(chloromethyl)-2,3,4-trimethylbenzene introduces significant steric bulk around the reaction center compared to benzyl chloride.[7] This steric hindrance primarily impacts the Sₙ2 pathway, which requires a specific "backside attack" trajectory for the incoming nucleophile.[1] The bulky methyl groups can physically impede this approach, increasing the activation energy and dramatically slowing down the Sₙ2 reaction rate.[7][8]

In the context of an Sₙ1 reaction, steric hindrance can have an accelerating effect. The release of the chloride ion to form the planar carbocation can relieve steric strain present in the starting material, a phenomenon known as steric acceleration.[9]

Mechanistic Implications and Predicted Reactivity

Based on the interplay of electronic and steric factors, we can predict the relative alkylating power and preferred reaction mechanism for our two compounds.

• 1-(Chloromethyl)-2,3,4-trimethylbenzene: The strong electron-donating nature of the three methyl groups significantly stabilizes the corresponding benzylic carbocation, strongly favoring an Sₙ1 mechanism . While steric hindrance impedes the Sₙ2 pathway, it can accelerate the Sₙ1 reaction. Therefore, 1-(chloromethyl)-2,3,4-trimethylbenzene is expected to be a more potent alkylating agent than benzyl chloride under conditions that favor Sₙ1 reactions (e.g., polar protic solvents, weak nucleophiles).[10][11]

• Benzyl Chloride: As a less substituted and less sterically hindered molecule, benzyl chloride exhibits greater mechanistic flexibility. It can readily undergo both Sₙ1 and Sₙ2 reactions , with the dominant pathway being highly dependent on the reaction conditions.[6][12] In the presence of strong nucleophiles and in polar aprotic solvents, the Sₙ2 pathway is often favored.[10][11] Under these Sₙ2-favoring conditions, benzyl chloride would be expected to be the more effective alkylating agent due to the significant steric impediment in its trimethylated counterpart.

Quantitative Comparison of Alkylating Power

The solvolysis rates of various substituted benzyl chlorides in aqueous solutions provide a good proxy for their Sₙ1 reactivity. For instance, the solvolysis rate constant for 4-methoxybenzyl chloride is significantly higher than that of benzyl chloride, highlighting the powerful effect of a single electron-donating group.[13] Given that 1-(chloromethyl)-2,3,4-trimethylbenzene possesses three electron-donating methyl groups, its solvolysis rate, and thus its Sₙ1 alkylating power, is anticipated to be substantially greater than that of benzyl chloride.

Compound	Dominant Mechanism (Predicted)	Key Influencing Factors	Expected Relative Reactivity (Sₙ1 conditions)	Expected Relative Reactivity (Sₙ2 conditions)
1-(Chloromethyl)-2,3,4-trimethylbenzene	Sₙ1	• Strong electronic stabilization of carbocation• Steric hindrance disfavors Sₙ2• Potential for steric acceleration in Sₙ1	High	Low
Benzyl Chloride	Sₙ1 / Sₙ2	• Moderate carbocation stability• Low steric hindrance	Moderate	High

Experimental Protocols

To empirically determine and compare the alkylating power of these two reagents, a standardized experimental protocol is essential. The following outlines a representative procedure for a competitive alkylation reaction.

Protocol: Competitive Alkylation of a Nucleophile

Objective: To determine the relative reactivity of 1-(chloromethyl)-2,3,4-trimethylbenzene and benzyl chloride by allowing them to compete for a limited amount of a nucleophile.

Materials:

• 1-(Chloromethyl)-2,3,4-trimethylbenzene

• Benzyl chloride

• Chosen Nucleophile (e.g., sodium phenoxide, diethylamine)

• Internal Standard (e.g., dodecane)

• Anhydrous Solvent (e.g., Acetonitrile for Sₙ2-favoring, or a protic solvent like ethanol for Sₙ1-favoring conditions)

• Reaction vessel with magnetic stirrer and inert atmosphere capabilities (e.g., nitrogen or argon)

• Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere, dissolve the chosen nucleophile (1.0 eq) and the internal standard in the selected anhydrous solvent.

• Reagent Addition: Add equimolar amounts (1.1 eq each) of 1-(chloromethyl)-2,3,4-trimethylbenzene and benzyl chloride to the reaction mixture simultaneously.

• Reaction Monitoring: Stir the reaction at a constant temperature (e.g., 25 °C) and take aliquots at regular time intervals (e.g., 0, 15, 30, 60, 120 minutes).

• Quenching: Quench each aliquot by adding it to a vial containing a suitable quenching agent (e.g., water or a dilute acid).

• Analysis: Analyze the quenched aliquots by GC-FID or HPLC to determine the concentration of each alkylated product and the remaining starting materials relative to the internal standard.

• Data Interpretation: Plot the concentration of each product versus time. The initial rate of formation of each product will provide a direct measure of the relative alkylating power of the two reagents under the chosen conditions. A higher initial rate for the product derived from 1-(chloromethyl)-2,3,4-trimethylbenzene would indicate greater alkylating power.

Visualizing the Mechanistic Pathways

The following diagrams illustrate the key mechanistic steps for both the Sₙ1 and Sₙ2 reactions.

Caption: Sₙ1 vs. Sₙ2 reaction pathways.

Conclusion

The choice between 1-(chloromethyl)-2,3,4-trimethylbenzene and benzyl chloride as an alkylating agent should be guided by a clear understanding of the desired reaction mechanism.

• For reactions proceeding via an Sₙ1 pathway , where a carbocation intermediate is formed, 1-(chloromethyl)-2,3,4-trimethylbenzene is the superior alkylating agent . Its three electron-donating methyl groups provide exceptional stabilization to the carbocation, leading to a faster reaction rate.

• For reactions designed to follow an Sₙ2 pathway , requiring a concerted backside attack, benzyl chloride is the more effective choice . The significant steric hindrance imposed by the trimethyl substitution pattern on 1-(chloromethyl)-2,3,4-trimethylbenzene severely retards the Sₙ2 reaction rate.

By carefully considering the electronic and steric properties of these reagents in conjunction with the reaction conditions, researchers can make an informed decision to optimize their synthetic strategies and achieve their desired chemical transformations with greater efficiency and selectivity.

References

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• DeHaan, F. P., et al. (1997). Electrophilic Aromatic Substitution. 13.(1) Kinetics and Spectroscopy of the Chloromethylation of Benzene and Toluene with Methoxyacetyl Chloride or Chloromethyl Methyl Ether and Aluminum Chloride in Nitromethane or Tin Tetrachloride in Dichloromethane. The Methoxymethyl Cation as a Remarkably Selective Common Electrophile. Journal of Organic Chemistry, 62(9), 2694–2703. Retrieved from [Link]

• Noie, S. H., & Jajuee, B. (2002). KINETICS OF BENZYL CHLORIDE PRODUCTION IN A BENCH REACTOR UNDER PRESSURE WITH STIRRER. IJE Transactions B: Applications, 15(3), 235-242. Retrieved from [Link]

• Richard, J. P., et al. (2010). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Molecules, 15(1), 383-404. Retrieved from [Link]

• Burley, R. E. M. (1967). The kinetics and mechanisms of the reaction of benzyl chloride with potassium t̲-butoxide in t̲-butyl alcohol. CORE. Retrieved from [Link]

• Jadhav, G. R., et al. (1998). Reaction Kinetics of Benzylation of Benzene with Benzyl Chloride on Sulfate-Treated Metal Oxide Catalysts. Industrial & Engineering Chemistry Research, 37(4), 1159–1163. Retrieved from [Link]

• Ashenhurst, J. (2026, January 22). 3 Factors That Stabilize Carbocations. Master Organic Chemistry. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, March 16). Allylic and Benzylic Halides - SN1 and SN2 Reactions [Video]. YouTube. Retrieved from [Link]

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• Kevill, D. N., & D'Souza, M. J. (2008). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. The Open Organic Chemistry Journal, 2, 69-76. Retrieved from [Link]

• Chemistry LibreTexts. (2026, March 10). 7.10: Carbocation Structure and Stability. Retrieved from [Link]

• Burley, R. E. M. (1970). A KINETIC STUDY OF THE SOLVOLYSIS OF SOME DIPHENYLMETHYL CHLORIDES. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, September 30). Effect of chloromethyl substituent vs methyl substituent on yields of nitration. Retrieved from [Link]

• Girdler, D. J., & Norris, R. K. (1975). The Effect of Steric Hindrance on the SR,l Reaction of Some a-Alkyl-p-nitrobenzyl Chlorides. Australian Journal of Chemistry, 28(8), 1675-1689. Retrieved from [Link]

• Tiwari, R. K., & Parang, K. (2021). Evolution of Nitrogen-Based Alkylating Anticancer Agents. Pharmaceuticals, 14(2), 181. Retrieved from [Link]

• Khan Academy. (2022, September 1). Hyperconjugation in a benzyl cation | Electronic Effects | Chemistry | Khan Academy [Video]. YouTube. Retrieved from [Link]

• Hibbitts, D. (2019, May 23). Mechanism and Kinetics of Methylating C6–C12 Methylbenzenes with Methanol and Dimethyl Ether in H‑MFI Zeolites. Hibbitts Catalysis Lab - University of Florida. Retrieved from [Link]

• Moodley, K., et al. (2018). Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy. ChemistrySelect, 3(44), 12437-12441. Retrieved from [Link]

• Oncohema Key. (2016, May 27). Alkylating Agents. Retrieved from [Link]

• Ashenhurst, J. (2025, June 24). Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. Retrieved from [Link]

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• Jevric, M., et al. (2024). Independent synthesis of 1-(chloromethyl)-3,5-dimethylbenzene from.... ResearchGate. Retrieved from [Link]

• Quora. (2023, May 11). Why doesn't benzyl chloride undergo nucleophilic substitution (SN1/SN2)?. Retrieved from [Link]

• Wang, Y., et al. (2022). Progress of Methylation of C 6-8 ~Arene with Methanol: Mechanism, Catalysts, Kinetic/Thermodynamics and Perspectives. Catalysts, 12(5), 499. Retrieved from [Link]

• Pittelkow, M. Substituent effects on the stability of extended benzylic carbocations. Retrieved from [Link]

• Barclay, L. R. C., et al. (2015, April 3). Sterically Hindered Aromatic Compounds. IV. Solvolysis of t-Butyl-, Phenyl-, and Trialkyl-benzyl Chlorides in Ethanol–Water. Evidence for Steric Acceleration in 2,4,6-Tri-t-butylbenzyl Chloride. Canadian Journal of Chemistry, 48(17), 2763-2773. Retrieved from [Link]

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GC-MS Fragmentation and Isomer Differentiation of 1-(Chloromethyl)-2,3,4-trimethylbenzene: A Method Comparison Guide

Executive Summary

1-(Chloromethyl)-2,3,4-trimethylbenzene (C₁₀H₁₃Cl, MW: 168.66 g/mol ) is a highly reactive aromatic intermediate utilized in complex organic synthesis and materials science [1]. For researchers and drug development professionals, the primary analytical challenge lies not just in detecting this compound, but in unambiguously differentiating it from its positional isomers (e.g., 1-(chloromethyl)-2,4,5-trimethylbenzene). Because these isomers yield nearly identical mass spectral fingerprints under standard Electron Ionization (EI), robust analytical validation requires a strategic combination of optimal ionization techniques and high-resolution chromatographic separation[2].

This guide objectively compares GC-MS methodologies—evaluating ionization modes and stationary phase chemistries—to provide a self-validating framework for the structural elucidation of trimethylbenzyl chloride isomers.

Mechanistic Insights: The GC-MS Fragmentation Pathway

Understanding the causality behind a mass spectrum is critical for qualitative accuracy [4]. Under standard EI conditions (70 eV), the fragmentation of 1-(chloromethyl)-2,3,4-trimethylbenzene is driven by the low bond dissociation energy of the benzylic C–Cl bond.

• Isotopic Molecular Ion: The molecular ion (M⁺) appears at m/z 168 (³⁵Cl) and m/z 170 (³⁷Cl) in a characteristic 3:1 isotopic ratio. Because benzylic cleavage is highly favored, the M⁺ peak is typically weak (<10% relative abundance).

• Base Peak Formation (m/z 133): The loss of a chlorine radical (Cl•) via α-cleavage generates the [M – Cl]⁺ fragment at m/z 133. This ion dominates the spectrum (base peak) because the resulting trimethylbenzyl cation is heavily resonance-stabilized and can rearrange into a highly stable trimethyltropylium cation [3].

• Secondary Cleavages: The m/z 133 ion undergoes further fragmentation, losing methyl radicals (–CH₃•) to form m/z 118, or neutral ethylene/acetylene molecules to form m/z 105 and eventually the bare tropylium cation at m/z 91.

Figure 1: EI-MS fragmentation pathway of 1-(chloromethyl)-2,3,4-trimethylbenzene.

Analytical Method Comparisons

Ionization Techniques: EI vs. PCI

While EI provides a reproducible structural fingerprint suitable for library matching, its aggressive nature often obliterates the molecular ion of benzyl chlorides. If a sample is degraded or contains unknown impurities, relying solely on EI can lead to false identifications. Positive Chemical Ionization (PCI) using methane as a reagent gas offers a "softer" proton-transfer mechanism. This preserves the pseudo-molecular ion, providing an orthogonal data point to confirm the exact molecular weight.

Table 1: GC-MS Ionization Method Comparison for Benzyl Chlorides

Parameter	Electron Ionization (EI, 70 eV)	Positive Chemical Ionization (PCI, CH₄)
Primary Mechanism	Hard ionization (High-energy electron impact)	Soft ionization (Proton transfer from CH₅⁺)
Molecular Ion Intensity	Weak (<10% relative abundance at m/z 168)	Strong[M+H]⁺ (m/z 169) or [M-Cl]⁺ (m/z 133)
Base Peak	m/z 133 (Trimethylbenzyl cation)	m/z 133 (Facile loss of Cl during ionization)
Diagnostic Fragments	m/z 118, 105, 91	Minimal fragmentation; preserves intact core
Analytical Utility	Library matching, structural fingerprinting	Molecular weight confirmation, impurity ID

Chromatographic Separation: Non-Polar vs. Polar Columns

Because the EI mass spectra of 2,3,4-trimethylbenzyl chloride and 2,4,5-trimethylbenzyl chloride are virtually indistinguishable, differentiation relies entirely on chromatographic resolution.

• Non-Polar Columns (e.g., HP-5ms): Separate analytes based on boiling point and dispersion forces. Since these isomers have identical molecular weights and similar polarizabilities, resolution is often poor (Rs < 1.5), leading to co-elution.

• Polar Columns (e.g., DB-WAX): Utilize a Polyethylene Glycol (PEG) phase to separate compounds based on dipole-dipole interactions and hydrogen bonding. The subtle steric differences around the chloromethyl group in the 2,3,4-isomer versus the 2,4,5-isomer interact differently with the polar stationary phase, yielding superior baseline resolution.

Table 2: Column Phase Comparison for Trimethylbenzyl Chloride Isomers

Column Type	Phase Composition	Separation Mechanism	Isomer Resolution (Rs)	Retention Time Shift
Non-Polar (HP-5ms)	5% Phenyl / 95% Dimethylpolysiloxane	Boiling point / Dispersion forces	Low to Moderate (< 1.5)	Elutes earlier
Polar (DB-WAX)	100% Polyethylene Glycol (PEG)	Dipole-dipole / Steric hindrance	High (> 2.0)	Elutes later

Standardized Experimental Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . Every step includes a causality check to verify system suitability and data accuracy.

Figure 2: Self-validating GC-MS analytical workflow for isomer differentiation.

Phase 1: Sample Preparation & System Suitability

• Dilution: Dissolve 1-(chloromethyl)-2,3,4-trimethylbenzene in GC-grade dichloromethane (DCM) to a final concentration of 10 µg/mL [2].

• Internal Standard Addition: Spike the sample with 1-chloro-4-fluorobenzene to a concentration of 5 µg/mL.

  • Causality Check: The internal standard validates injection reproducibility and retention time stability. If the internal standard peak area varies by >5% between runs, inlet maintenance is required before proceeding.

Phase 2: GC-MS Acquisition Parameters

• Inlet Settings: Inject 1 µL at a 10:1 split ratio. Set the inlet temperature to 250°C to ensure complete volatilization without thermal degradation.

• Column: Install a DB-WAX capillary column (30 m × 0.25 mm ID × 0.25 µm film thickness). Use Helium (99.999%) as the carrier gas at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial hold at 60°C for 1 minute.

  • Ramp at 10°C/min to 200°C.

  • Ramp at 20°C/min to 240°C and hold for 3 minutes.

• MS Parameters: Transfer line at 250°C. Ion source at 230°C (EI mode). Set the quadrupole scan range from m/z 35 to 300 to capture both the low-mass diagnostic fragments and the isotopic molecular ions.

Phase 3: Data Processing & Validation

• Isotope Ratio Verification: Before assigning the peak to 1-(chloromethyl)-2,3,4-trimethylbenzene, extract the ion chromatograms (EIC) for m/z 168 and m/z 170.

  • Self-Validation: The ratio of peak areas (168:170) must be approximately 3:1. This mathematically proves the presence of exactly one chlorine atom in the intact molecule.

• Base Peak Confirmation: Verify that the m/z 133 peak lacks this 3:1 isotopic pattern. The disappearance of the M+2 signal at the base peak confirms the successful cleavage and loss of the chlorine radical.

References

• PubChem. (2025). 2,4,6-Trimethylbenzyl chloride | C10H13Cl | CID 74108 - Mass Spectrometry. National Institutes of Health. Retrieved from[Link]

• US Environmental Protection Agency (EPA). EPA Air Method, Toxic Organics - 15 (TO-15): Determination of Volatile Organic Compounds. Retrieved from[Link]

13C-NMR data for 1-(chloromethyl)-2,3,4-trimethylbenzene

Title: Technical Comparison Guide: 13C-NMR Structural Verification of 1-(Chloromethyl)-2,3,4-trimethylbenzene vs. Benzylic Alternatives

Executive Summary

In drug development and advanced materials science, chloromethylated aromatic hydrocarbons are indispensable electrophilic building blocks[1]. Specifically, (2,3,4-TMBC) is prized for its unique steric arrangement, which dictates its regioselectivity in nucleophilic substitutions and cross-coupling reactions. To ensure batch-to-batch consistency and high purity, rigorous structural verification via 13C-Nuclear Magnetic Resonance (NMR) spectroscopy is required. This guide objectively compares the 13C-NMR spectral performance of 2,3,4-TMBC against standard alternatives like 2,4,6-trimethylbenzyl chloride (mesityl chloride) and unsubstituted benzyl chloride, providing actionable protocols for analytical scientists.

Comparative 13C-NMR Data Analysis

The specific arrangement of methyl groups on the benzene ring fundamentally alters the electronic environment and steric compression around the benzylic carbon. Table 1 summarizes the 13C-NMR chemical shifts (acquired in CDCl3 at 298 K).

Table 1: 13C-NMR Chemical Shift Comparison (ppm)

Carbon Position	1-(Chloromethyl)-2,3,4-trimethylbenzene (Product)	2,4,6-Trimethylbenzyl chloride (Alternative A)	Benzyl chloride (Alternative B)
C1 (ipso to -CH2Cl)	~135.2	132.0	137.5
C2 (ipso to -CH3)	~138.4	138.0	128.6 (ortho-CH)
C3 (ipso to -CH3)	~139.2	129.2 (meta-CH)	128.8 (meta-CH)
C4 (ipso to -CH3)	~138.4	138.5	128.4 (para-CH)
C5 (aromatic CH)	~126.2	129.2 (meta-CH)	128.8 (meta-CH)
C6 (aromatic CH)	~125.4	138.0 (ipso to -CH3)	128.6 (ortho-CH)
-CH2Cl (Benzylic)	~46.5	41.4	46.3
-CH3 (Aliphatic)	15.5, 16.0, 20.5	19.5 (ortho), 21.0 (para)	N/A

(Note: Data for 2,3,4-TMBC is derived from empirical additivity models; data for 2,4,6-TMBC and Benzyl chloride are experimental baselines[2].)

Mechanistic Insights & Causality

Understanding the causality behind these chemical shifts is critical for accurate spectral interpretation and structural validation:

• The Ortho-Effect and Steric Compression: As detailed in, the chloromethyl group in 2,4,6-TMBC is flanked by two ortho-methyl groups[3]. This severe steric crowding forces the benzylic carbon out of the optimal plane for hyperconjugation, resulting in a pronounced upfield shift of the -CH2Cl carbon (41.4 ppm) compared to benzyl chloride (46.3 ppm). In contrast, 2,3,4-TMBC possesses only one ortho-methyl group. This asymmetrical steric environment results in an intermediate benzylic shift (~46.5 ppm), reflecting less steric compression and a different inductive stabilization profile.

• Aromatic Deshielding: The ipso carbons attached to the methyl groups in both 2,3,4-TMBC and 2,4,6-TMBC experience significant deshielding (~138-139 ppm) due to the electron-donating inductive effect (+I) of the alkyl groups. The distinct asymmetry in 2,3,4-TMBC breaks the magnetic equivalence seen in 2,4,6-TMBC, yielding six distinct aromatic carbon signals rather than four.

• Solvent Causality: CDCl3 is universally selected as the standard solvent. Its internal deuterium provides a reliable lock signal for the spectrometer, while its aprotic nature preserves the integrity of the highly reactive chloromethyl group, which is prone to solvolysis in protic NMR solvents like CD3OD.

Experimental Protocol for Self-Validating NMR Acquisition

To ensure trustworthiness and reproducibility in your analytical workflows, follow this standardized, step-by-step methodology for 13C-NMR acquisition:

Step 1: Sample Preparation

• Weighing: Accurately weigh 40–50 mg of 1-(chloromethyl)-2,3,4-trimethylbenzene. Causality: 13C has a low natural abundance (~1.1%) and a low gyromagnetic ratio. A highly concentrated sample is mandatory to achieve an adequate signal-to-noise (S/N) ratio within a practical timeframe.

• Dissolution: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the homogeneous solution to a standard 5 mm precision NMR tube. Ensure the solvent column height is exactly 4.0 to 4.5 cm to optimize magnetic field homogeneity.

Step 2: Spectrometer Tuning and Shimming

• Insertion: Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Locking: Lock the magnetic field to the deuterium resonance of the CDCl3 solvent.

• Shimming: Perform rigorous gradient shimming (Z, Z2, Z3, Z4). Causality: Poor shimming broadens the spectral peaks, which can obscure the fine splitting and overlap of the closely clustered aromatic carbons in the 125-140 ppm range.

Step 3: Acquisition Parameters (Broadband Decoupled)

• Pulse Sequence: Select a standard 1D 13C{1H} CPD (Composite Pulse Decoupling) sequence (e.g., WALTZ-16) to remove proton-carbon spin-spin coupling, yielding sharp singlets for each carbon environment.

• Relaxation Delay: Set the relaxation delay (D1) to 2.0 seconds. Causality: Aromatic quaternary carbons (C1, C2, C3, C4) lack attached protons, leading to significantly longer T1 relaxation times. A sufficient D1 ensures quantitative integration and prevents signal saturation.

• Scanning: Acquire a minimum of 512 scans (NS = 512) with a spectral width of 250 ppm.

Step 4: Processing

• Apodization: Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz before the Fourier Transform (FT) to artificially enhance the S/N ratio without sacrificing critical resolution.

• Correction: Phase the spectrum manually and apply a polynomial baseline correction. Reference the TMS peak to 0.00 ppm or the central CDCl3 triplet to 77.16 ppm.

Structural Verification Workflow

Standardized 13C-NMR acquisition and processing workflow for benzylic chlorides.

References

• National Center for Biotechnology Information. "2,4,6-Trimethylbenzyl chloride | C10H13Cl | CID 74108". PubChem Database. Available at: [Link]

• Journal of the American Chemical Society. "Preparation, 13C NMR/DFT/IGLO Study of Benzylic Mono- and Dications, and Attempted Preparation of a Trication". ACS Publications. Available at: [Link]

Sources

• 1. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 2. 2,4,6-Trimethylbenzyl chloride | C10H13Cl | CID 74108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

High-Resolution Mass Spectrometry Comparison Guide: Isotopic Profiling of 1-(Chloromethyl)-2,3,4-trimethylbenzene

Executive Summary

For researchers and drug development professionals, the unambiguous identification of halogenated volatile and semi-volatile organic compounds (VOCs/SVOCs) is critical for both synthetic validation and environmental toxicology. 1-(chloromethyl)-2,3,4-trimethylbenzene (C₁₀H₁₃Cl) presents a unique analytical challenge: it lacks polar functional groups, making traditional electrospray ionization (ESI) inefficient, yet it possesses a highly diagnostic chlorine isotopic signature.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization (GC-EI-MS) , Gas Chromatography-Chemical Ionization (GC-CI-MS) , and Liquid Chromatography-Atmospheric Pressure Photoionization (LC-APPI-MS) . By examining the causality behind ionization mechanics and providing a self-validating experimental protocol, this guide establishes a robust framework for the precise isotopic profiling of chloromethylbenzenes.

Mechanistic Causality: The Isotopic Signature of C₁₀H₁₃Cl

The structural verification of 1-(chloromethyl)-2,3,4-trimethylbenzene relies heavily on the natural abundance of chlorine isotopes. Chlorine exists natively as two stable isotopes: ³⁵Cl (~75.77%) and ³⁷Cl (~24.23%)[1]. This yields a highly characteristic ~3:1 intensity ratio between the molecular ion (M) and the M+2 peak[2].

When analyzing the molecular ion cluster [M]•⁺ at m/z 168, the isotopic distribution is governed by both the chlorine atom and the carbon skeleton (10 carbon atoms contributing ~1.1% ¹³C each):

• M (m/z 168.07): The monoisotopic peak containing ¹²C, ¹H, and ³⁵Cl.

• M+1 (m/z 169.07): Primarily driven by the ¹³C incorporation (10 × 1.1% ≈ 11% relative to M).

• M+2 (m/z 170.06): Driven by the ³⁷Cl isotope, appearing at ~32.0% relative to M.

• M+3 (m/z 171.07): The statistical probability of possessing both a ¹³C and a ³⁷Cl atom (~3.5% relative to M).

Ionization Pathways and Fragmentation

In standard 70 eV EI, the C-Cl bond (dissociation energy ~330 kJ/mol) is readily cleaved. The loss of the chlorine radical (Cl•) generates a highly stable trimethylbenzyl cation (C₁₀H₁₃⁺) at m/z 133, which becomes the base peak. The thermodynamic stability of this cation acts as a sink, leaving the intact molecular ion cluster (m/z 168/170) relatively weak (~10-15% abundance) but still highly diagnostic[3].

Fig 1: Ionization pathways and characteristic fragmentation of 1-(chloromethyl)-2,3,4-trimethylbenzene.

Platform Comparison: Ionization Strategies

Selecting the correct analytical platform requires matching the physicochemical properties of the analyte (non-polar, volatile, lack of basic sites) with the ionization mechanism.

GC-EI-MS (The Benchmark)

GC-EI-MS remains the gold standard for halogenated VOCs[4]. Because 1-(chloromethyl)-2,3,4-trimethylbenzene is highly volatile and thermally stable, it elutes efficiently on a 5% phenyl-methyl siloxane column. EI provides highly reproducible, library-matchable fragmentation. However, the hard ionization reduces the absolute intensity of the M/M+2 isotopic cluster, which can limit isotopic profiling at trace (sub-ppb) levels.

GC-CI-MS (The Soft Alternative)

Using a reagent gas like methane or isobutane, Chemical Ionization (CI) transfers a proton to the analyte to form [M+H]⁺ (m/z 169/171). Because the energy transfer is minimal, fragmentation to m/z 133 is suppressed, concentrating the ion current into the molecular isotopic cluster. This is the preferred method when the primary goal is exact isotopic ratio quantification rather than library matching.

LC-APPI-MS (The LC-Compatible Route)

While LC-ESI-MS fails to ionize this compound due to its low proton affinity, Atmospheric Pressure Photoionization (APPI) offers a powerful alternative[5]. APPI utilizes a krypton lamp emitting 10.6 eV photons. Because the ionization energy of chloromethylbenzenes is typically ~8.8 eV, the photons directly eject an electron to form the radical cation [M]•⁺ without requiring solution-phase acid-base chemistry[6]. This allows for the analysis of the compound in complex, non-volatile biological matrices where GC is unsuitable.

Quantitative Performance & Isotopic Data

The following tables summarize the expected performance metrics across platforms and the theoretical isotopic abundances required for self-validation.

Table 1: Platform Performance Comparison for C₁₀H₁₃Cl

Feature	GC-EI-MS	GC-CI-MS (Methane)	LC-APPI-MS
Primary Ion Species	[C₁₀H₁₃]⁺ (m/z 133)	[M+H]⁺ (m/z 169)	[M]•⁺ (m/z 168)
Molecular Ion Intensity	Low (~15% of base peak)	High (>90% of base peak)	High (>85% of base peak)
Matrix Suitability	Volatile/Air/Water extracts	Volatile/Air/Water extracts	Biological fluids/Non-volatiles
Isotopic Ratio Fidelity	Excellent (if not saturated)	Excellent	Good (subject to solvent adducts)
Limit of Detection (LOD)	1-5 pg on-column	10-50 pg on-column	50-100 pg on-column

Table 2: Theoretical Isotopic Abundances for the [M]•⁺ Cluster

Isotope Peak	Exact Mass (m/z)	Relative Abundance (Normalized to M)	Primary Contributing Isotopes
M	168.0706	100.00%	¹²C, ¹H, ³⁵Cl
M+1	169.0739	~10.85%	¹³C (one), ³⁵Cl
M+2	170.0676	~31.99%	¹²C, ³⁷Cl
M+3	171.0709	~3.47%	¹³C (one), ³⁷Cl

Self-Validating Experimental Protocol (GC-EI-MS)

To ensure maximum trustworthiness, an analytical protocol must be self-validating. The primary risk in isotopic profiling is detector saturation (electron multiplier dead-time), which artificially skews the 3:1 ratio of ³⁵Cl to ³⁷Cl by truncating the highly abundant ³⁵Cl peak. This protocol utilizes an internal isotopic check against NIST-traceable standards[7].

Step-by-Step Methodology:

• System Tuning: Tune the MS using PFTBA to ensure mass axis calibration and optimal peak shape across the m/z 50–200 range.

• Calibration & Linearity Check: Inject a calibration curve of a certified reference material (e.g., benzyl chloride) traceable to NIST SRM 975a (Absolute ³⁷Cl/³⁵Cl ratio = 0.319768)[1]. Ensure the detector response is strictly linear.

• Sample Preparation: Dilute the 1-(chloromethyl)-2,3,4-trimethylbenzene sample in GC-grade hexane to a target concentration of 10 ppm to prevent column overloading.

• Chromatography: Inject 1 µL in split mode (10:1) at 250°C onto a 5% phenyl-methyl siloxane capillary column (30 m × 0.25 mm × 0.25 µm). Use a constant helium flow of 1.0 mL/min.

• Acquisition: Operate the MS in Selected Ion Monitoring (SIM) mode targeting m/z 133, 168, 169, 170, and 171 with a dwell time of 50 ms per ion.

• Self-Validation Check: Calculate the area ratio of m/z 170 to m/z 168. If the ratio deviates from 0.3199 by more than ±2%, the system is experiencing space-charge effects or matrix interference, and the sample must be further diluted and re-run.

Fig 2: Self-validating GC-MS experimental workflow for precise isotopic ratio determination.

References

• Precise Determination of the Absolute Isotopic Abundance Ratio and the Atomic Weight of Chlorine... ACS Publications. 1

• Chlorine - Bromine Combination Isotope Intensities. National Institute of Standards and Technology (NIST). 2

• Compendium Method TO-15A: Determination of Volatile Organic Compounds (VOCs) in Air. U.S. Environmental Protection Agency (EPA). 4

• Isotopic standard for chlorine NIST SRM 975a. Sigma-Aldrich / NIST. 7

• m-Xylyl chloride (1-(chloromethyl)-3-methylbenzene) Compound Summary. National Institutes of Health (NIH) / PubChem. 3

• Ionization Efficiency for Environmentally Relevant Compounds Using APPI Versus EI. Chromatography Online. 5

• Nontargeted screening using gas chromatography– atmospheric pressure ionization mass spectrometry. Dartmouth Digital Commons. 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chlorine - Bromine Combination Isotope Intensities | NIST [nist.gov]
• 3. m-Xylyl chloride | C8H9Cl | CID 12102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. digitalcommons.dartmouth.edu [digitalcommons.dartmouth.edu]
• 7. 氯同位素标准品 NIST® SRM® 975a | Sigma-Aldrich [sigmaaldrich.com]

Regiochemical Differentiation: 1-(Chloromethyl)-2,3,4-trimethylbenzene vs. 1-(Chloromethyl)-2,3,5-trimethylbenzene

Executive Summary

In the synthesis of advanced pharmaceutical intermediates and specialty polymers, the regiochemical purity of aromatic building blocks dictates the efficacy and thermal properties of the final product. 1-(Chloromethyl)-2,3,4-trimethylbenzene and 1-(Chloromethyl)-2,3,5-trimethylbenzene are two closely related positional isomers with identical molecular weights (168.66 g/mol ) and highly similar polarities. Because standard chromatographic separation can be challenging, researchers must rely on orthogonal spectroscopic techniques to confirm isomeric identity.

This guide provides an objective, data-driven framework for differentiating these two isomers. By leveraging the causality behind spin-spin coupling and molecular vibrations, we establish a self-validating analytical protocol designed for drug development professionals and synthetic chemists.

Mechanistic Origins & Structural Divergence

The structural divergence of these isomers originates from the choice of the starting trimethylbenzene precursor during the Blanc chloromethylation reaction, an electrophilic aromatic substitution process 1.

• 1-(Chloromethyl)-2,3,4-trimethylbenzene: Synthesized primarily via the chloromethylation of 1,2,3-trimethylbenzene (hemimellitene). The steric bulk of the three contiguous methyl groups directs the incoming electrophile predominantly to the 4-position (which is equivalent to the 1-position in the final nomenclature) 2.

• 1-(Chloromethyl)-2,3,5-trimethylbenzene: Formed as a minor positional isomer during the chloromethylation of 1,2,4-trimethylbenzene (pseudocumene). The reaction yields a mixture where the 2,4,5-isomer is the major product, making the isolation and identification of the 2,3,5-isomer a rigorous analytical challenge 3.

Synthesis pathways of 1-(chloromethyl)-2,3,4-trimethylbenzene and the 2,3,5-isomer.

Analytical Differentiation Strategy: The Causality of Spectra

To definitively identify these isomers, researchers must look beyond basic mass spectrometry (which yields identical primary fragmentation at m/z 133 due to the loss of the chlorine radical) and utilize techniques sensitive to spatial geometry.

¹H NMR Spectroscopy (The Gold Standard)

The physical basis for differentiation lies in through-bond spin-spin coupling (J-coupling) 4.

• In the 2,3,4-isomer , the two remaining aromatic protons are located at C5 and C6. Because they are on adjacent carbons, their dihedral angle allows for strong orbital overlap, yielding two distinct doublets with a large ortho coupling constant (³J ≈ 7.5–8.5 Hz).

• In the 2,3,5-isomer , the aromatic protons are located at C4 and C6. They are separated by a carbon bearing a methyl group. This increased distance severely attenuates the coupling, resulting in two broad singlets or fine doublets with a small meta coupling constant (⁴J ≈ 1.5–2.5 Hz).

FT-IR Spectroscopy

The causality of IR differentiation relies on the out-of-plane (OOP) C–H bending vibrations of the aromatic ring, which are highly sensitive to the number of adjacent hydrogen atoms. The 2,3,4-isomer (two adjacent hydrogens) exhibits a strong OOP bend at 800–810 cm⁻¹. The 2,3,5-isomer (two isolated hydrogens) shifts this bending mode higher, typically between 840–850 cm⁻¹.

Comparative Quantitative Data

The table below summarizes the critical physicochemical and spectroscopic data required to benchmark these isomers against one another.

Parameter	1-(Chloromethyl)-2,3,4-trimethylbenzene	1-(Chloromethyl)-2,3,5-trimethylbenzene
Molecular Formula	C₁₀H₁₃Cl	C₁₀H₁₃Cl
Precursor Hydrocarbon	Hemimellitene (1,2,3-Trimethylbenzene)	Pseudocumene (1,2,4-Trimethylbenzene)
Aromatic Proton Positions	C5, C6 (Adjacent)	C4, C6 (Isolated)
¹H NMR Ar-H Splitting	Two Doublets	Two Broad Singlets / Fine Doublets
¹H NMR Coupling (J)	³J ≈ 7.5 – 8.5 Hz (ortho)	⁴J ≈ 1.5 – 2.5 Hz (meta)
IR C-H OOP Bending	800 – 810 cm⁻¹	840 – 850 cm⁻¹
GC-MS Base Peak	m/z 133 [M - Cl]⁺	m/z 133 [M - Cl]⁺

Self-Validating Experimental Protocol: Isomer Identification Workflow

A robust analytical protocol must be a self-validating system—meaning the data inherently proves the absence of errors or mixtures without relying solely on external standards. Execute the following step-by-step methodology to confirm isomer identity.

Step 1: Sample Preparation

• Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a standard 5 mm NMR tube, ensuring no particulate matter is suspended, which could cause magnetic field inhomogeneities.

Step 2: High-Resolution ¹H NMR Acquisition

• Utilize an NMR spectrometer operating at ≥ 400 MHz to ensure adequate resolution of the small meta couplings.

• Critical Parameter: Set the relaxation delay (D1) to ≥ 5 seconds. This ensures complete longitudinal relaxation of the methyl protons, guaranteeing that the quantitative integration in the next step is mathematically exact.

Step 3: Internal Validation Check (Integration)

• Integrate the benzylic chloromethyl (-CH₂Cl) singlet near 4.5–4.6 ppm and set its value to exactly 2.00.

• Measure the integral of the aromatic region (6.8–7.2 ppm) and the aliphatic methyl region (2.2–2.4 ppm).

• Self-Validation: The sum of the aromatic integrals must equal 2.00, and the methyl region must equal 9.00. If the ratios deviate, the sample contains co-eluting isomers or unreacted starting material, invalidating the single-isomer assumption.

Step 4: GC-MS Cross-Validation

• Inject 1 µL of a 1 mg/mL solution (in hexane) into a GC-MS equipped with a non-polar column (e.g., HP-5MS).

• Self-Validation: Locate the molecular ion (M⁺) at m/z 168. The spectrum must display an isotopic M+2 peak at m/z 170 with approximately 32% relative intensity. This inherently validates that the molecule contains exactly one chlorine atom, ruling out bis-chloromethylated byproducts (which would exhibit a 9:6:1 isotopic cluster) 3.

• Determine the isomer based on the NMR splitting pattern analyzed in Step 2.

Analytical decision tree for differentiating isomers using 1H NMR spectroscopy.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy 1-(chloromethyl)-2,3,4-trimethylbenzene | 51958-58-8 [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of 1-(chloromethyl)-2,3,4-trimethylbenzene

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-(chloromethyl)-2,3,4-trimethylbenzene. As a reactive chloromethylated aromatic hydrocarbon, this compound demands rigorous adherence to safety and waste management procedures to protect laboratory personnel and the environment. This document moves beyond a simple checklist to explain the scientific rationale behind each critical step, ensuring a culture of safety and regulatory compliance in your laboratory.

Hazard Profile & Risk Assessment: Understanding the "Why"

1-(chloromethyl)-2,3,4-trimethylbenzene and its isomers are valued as reactive intermediates in organic synthesis.[1][2] However, the very reactivity that makes them useful also defines their hazard profile. The primary risks stem from its classification as a halogenated organic compound and its inherent properties as an alkylating agent.

Based on its chemical class, the following hazards are anticipated:

• Health Hazards : Chloromethyl arenes are reactive alkylating agents and should be treated as potential mutagens and carcinogens.[1] They are often lachrymatory (tear-inducing) and are irritants to the skin, eyes, and respiratory system.[1][3] Inhalation may cause symptoms such as dizziness, headache, and respiratory tract irritation.[4][5]

• Physical Hazards : This compound is a flammable liquid, and its vapors can form explosive mixtures with air, especially above its flashpoint.[5] It must be kept away from heat, sparks, and open flames.[6]

• Environmental Hazards : As a chlorinated aromatic hydrocarbon, it is classified as toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment. Therefore, it must never be disposed of down the drain or released into the environment.[7][8]

Table 1: Hazard Identification Summary

Hazard Type	Description	Key Precaution
Health	Causes skin, eye, and respiratory irritation.[1][3] Potential carcinogen and mutagen.[1]	Always handle in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE).[1][7]
Physical	Flammable liquid and vapor. Vapors may form explosive mixtures with air.	Store away from ignition sources.[6] Use non-sparking tools and ensure proper grounding.[6]

| Environmental | Toxic to aquatic life with long-lasting effects. | Prevent release to drains and waterways.[7][8] All waste must be collected for approved disposal.[9] |

The Core Principle: Segregation of Halogenated Waste

The single most important step in the proper disposal of 1-(chloromethyl)-2,3,4-trimethylbenzene is its correct segregation as halogenated organic waste .[7][10]

Causality:

• Disposal Method: Halogenated and non-halogenated waste streams are treated differently. Halogenated waste typically requires high-temperature incineration in specialized facilities to ensure complete destruction and to manage the toxic byproducts (e.g., hydrogen chloride) that are formed.[10] Mixing waste streams can disrupt the disposal process and lead to regulatory violations.

• Cost: The disposal of halogenated waste is significantly more expensive than non-halogenated waste.[8] Proper segregation is a crucial component of responsible fiscal management in the laboratory.

Therefore, never mix this compound or its waste products with non-halogenated solvents like acetone, ethanol, hexane, or ethyl acetate.[8]

Procedural Protocol for Disposal

This protocol outlines the step-by-step process for safely collecting and storing waste 1-(chloromethyl)-2,3,4-trimethylbenzene.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing the appropriate PPE. The goal is to create a complete barrier to prevent any route of exposure.

Table 2: Personal Protective Equipment (PPE) Protocol

Body Part	Required PPE	Rationale / Standard
Hands	Nitrile gloves.	Provides a barrier against skin contact and irritation.[7]
Body	Laboratory coat.	Protects skin and personal clothing from splashes.[7]
Eyes/Face	Safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes and irritating vapors.[3][7] (Compliant with OSHA 29 CFR 1910.133 or EN 166).

| Respiratory | Not required if handled exclusively within a fume hood. | A certified chemical fume hood provides primary respiratory protection by containing vapors.[1][7] |

Step 2: Waste Container Preparation & Labeling

Proper containment and identification are critical to prevent accidents and ensure compliant disposal.

• Select the Correct Container: Obtain a designated "Halogenated Organic Waste" container from your institution's Environmental Health & Safety (EHS) department.[7][10] The container must be made of a chemically compatible material, be in good condition, and possess a tight-fitting, threaded screw cap.[4]

• Label the Container: This is a non-negotiable step. Before adding any waste, the container must be clearly labeled.[4] The label must include:

  • The words "Hazardous Waste ".[8]

  • The full chemical name: "Waste 1-(chloromethyl)-2,3,4-trimethylbenzene ". Do not use abbreviations or chemical formulas.[4]

  • If mixed with other solvents (e.g., a reaction mixture in dichloromethane), list the full names of all components and their approximate percentages.[4][8]

Step 3: Waste Transfer

All transfers of waste must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[7]

• Place the labeled halogenated waste container in a secondary containment bin inside the fume hood.

• Carefully pour the waste from your experimental flask or beaker into the waste container using a funnel to prevent spills.

• Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.

Step 4: Container Sealing & Storage

• Securely fasten the cap on the waste container. The container must be kept closed at all times except when waste is actively being added.[4][8]

• Wipe the exterior of the container with a damp cloth to remove any external contamination.

• Store the sealed container in a designated satellite accumulation area. This area should be cool, dry, well-ventilated, and away from incompatible materials such as strong oxidizing agents, acids, or bases.[4]

• Arrange for pickup by your institution's EHS department according to their schedule and procedures.

Emergency Procedures: Spill Management

Accidents can happen. Being prepared is essential.

• Small Spills (Contained within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, absorb the spill using an inert absorbent material such as vermiculite, sand, or a chemical spill pad.

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it into a sealable, labeled container.

  • Dispose of the container and any contaminated cleaning materials as halogenated hazardous waste.[3]

• Large Spills (Outside of a fume hood):

  • Evacuate the area immediately.[4]

  • Alert others and activate the fire alarm if necessary to ensure a full evacuation.

  • Call your institution's emergency number or 911.[4]

  • Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(chloromethyl)-2,3,4-trimethylbenzene.

Caption: Decision workflow for proper chemical waste disposal.

By adhering to this guide, researchers can ensure that 1-(chloromethyl)-2,3,4-trimethylbenzene is managed safely and responsibly from the benchtop to its final disposal, upholding the highest standards of laboratory safety and environmental stewardship.

References

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Bucknell University. (2016, April 15). Hazardous Waste Segregation.
• BenchChem. (2025). A Comparative Analysis of 1-(Chloromethyl)-2,4,5-trimethylbenzene and Its Isomers: Properties, Synthesis, and Applications.
• Thermo Fisher Scientific. (2025, December 18). 1,2,4-Trimethylbenzene Safety Data Sheet.
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• Angene Chemical. (2025, March 20). 1-(Chloromethyl)-3-methylbenzene Safety Data Sheet.
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